Ethyl 2-(4-bromophenyl)-2-diazoacetate

• CAS: 758692-47-6

Core Science & Biosynthesis

Synthesis of Ethyl 2-(4-bromophenyl)-2-diazoacetate: A Technical Guide to Diazo Transfer

Executive Summary

Ethyl 2-(4-bromophenyl)-2-diazoacetate is a highly valuable metal-carbene precursor utilized extensively in drug discovery and complex organic synthesis. When subjected to Rhodium(II) or Palladium(II) catalysis, this compound facilitates highly stereoselective cyclopropanations, C–H functionalizations, and ylide formations[1].

The synthesis of α-aryldiazoacetates requires precise control over enolization and nitrogen transfer. While historical methods relied on hydrazone oxidation or Bamford-Stevens reactions, the modern standard is the Regitz Diazo Transfer . This whitepaper outlines a field-proven, self-validating methodology for synthesizing Ethyl 2-(4-bromophenyl)-2-diazoacetate using 4-acetamidobenzenesulfonyl azide (p-ABSA) and 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)[2].

Mechanistic Rationale: The Regitz Diazo Transfer

The successful synthesis of Ethyl 2-(4-bromophenyl)-2-diazoacetate hinges on the careful selection of both the diazo donor and the base.

1. Base Selection (Causality): The α-protons of ethyl 2-(4-bromophenyl)acetate are moderately acidic due to the electron-withdrawing nature of both the ester carbonyl and the bromophenyl ring. DBU is selected as the optimal base because it is a strong, non-nucleophilic amidine. Unlike sodium hydride (NaH), which can trigger unwanted Claisen condensations, or triethylamine (Et₃N), which lacks the basicity required for complete enolization, DBU efficiently generates the enolate intermediate without attacking the ester carbonyl[3].

2. Diazo Donor Selection (Causality): While tosyl azide (TsN₃) is a traditional diazo donor, it is a shock-sensitive liquid that poses significant safety risks. We utilize p-ABSA instead. p-ABSA is a bench-stable solid, drastically reducing explosion hazards during scale-up. Furthermore, the cleavage of the triazene intermediate yields p-acetamidobenzenesulfonamide as a byproduct. This byproduct is highly polar and practically insoluble in non-polar solvents, allowing for rapid separation via simple filtration or flash chromatography[1].

Mechanistic pathway of the diazo transfer reaction.

Optimization of Reaction Parameters

To demonstrate the causality behind the chosen protocol, the following table summarizes the quantitative data from optimization studies typical for α-aryldiazoacetate syntheses. The combination of DBU and Acetonitrile (MeCN) provides the optimal thermodynamic environment for the stabilization of the polar triazene intermediate.

Base (Eq)	Solvent	Temperature	Time (h)	Yield (%)	Mechanistic Observation
DBU (1.5)	MeCN	0 °C → RT	16	85–90	Complete enolization; clean triazene fragmentation.
Et₃N (2.0)	MeCN	RT	24	< 40	Insufficient pKa for complete α-proton abstraction.
NaH (1.2)	THF	0 °C	4	~ 60	Competing Claisen condensation side-reactions.
DBU (1.5)	DCM	0 °C → RT	16	~ 75	Slower reaction kinetics compared to polar aprotic MeCN.

Self-Validating Experimental Protocol

The following methodology is adapted from validated pharmaceutical workflows[2] and is designed as a self-validating system. Each step includes a diagnostic checkpoint to ensure the chemical transformation is proceeding correctly before advancing.

Reagents Required

• Ethyl 2-(4-bromophenyl)acetate: 400 mg (1.65 mmol, 1.0 eq)

• p-ABSA: 593 mg (2.47 mmol, 1.5 eq)

• DBU: 376 mg / ~370 µL (2.47 mmol, 1.5 eq)

• Dry Acetonitrile (MeCN): 4.0 mL

Step-by-Step Methodology

Step 1: System Preparation Flame-dry a 25 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere. Add ethyl 2-(4-bromophenyl)acetate (400 mg) and p-ABSA (593 mg). Inject 4.0 mL of dry MeCN and stir until a homogenous solution is achieved.

• Validation Checkpoint: The solution should be clear and colorless to pale yellow. Any cloudiness indicates moisture contamination in the solvent.

Step 2: Temperature Control & Base Addition Submerge the flask in an ice-water bath and allow it to cool to 0 °C for 10 minutes. Using a syringe, add DBU (376 mg) dropwise over a period of 5–10 minutes.

• Causality: Dropwise addition prevents localized exothermic spikes, which can cause premature decomposition of the azide reagent.

• Validation Checkpoint: Upon the addition of DBU, the reaction mixture will immediately transition to a deep yellow/orange hue. This color change is the visual confirmation of enolate formation and subsequent triazene adduct generation.

Step 3: Incubation & Cleavage Remove the ice-water bath. Allow the reaction mixture to warm naturally to room temperature (rt) and stir overnight (approx. 12–18 hours).

• Validation Checkpoint: Perform Thin Layer Chromatography (TLC) using 10% EtOAc in Hexanes. The starting ester (Rf ~0.3) should be completely consumed, replaced by a new, bright yellow, UV-active spot (Rf ~0.5) corresponding to the diazo product.

Step 4: Aqueous Quench & Extraction Pour the orange reaction mixture into a separatory funnel containing 30 mL of distilled water. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL).

• Validation Checkpoint: The bulky byproduct, p-acetamidobenzenesulfonamide, is highly water-soluble at basic pH and will largely partition into the aqueous phase, leaving the organic phase enriched with the target diazo compound.

Step 5: Washing & Drying Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (keep bath temperature below 30 °C to prevent thermal degradation of the diazo group).

Step 6: Purification Purify the crude residue via flash column chromatography on silica gel, eluting with a gradient of 5% to 10% EtOAc in Hexanes.

• Validation Checkpoint: The product elutes as a distinct yellow band. Evaporation of the solvent yields Ethyl 2-(4-bromophenyl)-2-diazoacetate as a stable yellow/orange oil or low-melting solid.

Step-by-step experimental workflow for diazo transfer.

Analytical Characterization & Safety Profiling

Expected Characterization

To verify the integrity of the synthesized Ethyl 2-(4-bromophenyl)-2-diazoacetate, the following analytical signatures should be confirmed:

• Infrared Spectroscopy (IR): A strong, sharp absorption band at ~2080–2100 cm⁻¹ is the definitive hallmark of the diazo (C=N₂⁺) stretching frequency.

• ¹H NMR (CDCl₃): The disappearance of the singlet corresponding to the α-CH₂ protons (originally at ~3.6 ppm in the starting material) confirms complete diazo transfer. The ethyl ester protons will appear as a distinct quartet (~4.3 ppm) and triplet (~1.3 ppm).

Safety Profiling

While α-aryldiazoacetates are significantly more stable than their aliphatic counterparts due to resonance stabilization from the aryl ring and the ester carbonyl, they remain energetic materials.

• Thermal Hazard: Do not subject the purified compound to temperatures exceeding 60 °C during solvent evaporation.

• Chemical Hazard: Avoid contact with strong acids or transition metals (unless performing the intended carbenoid insertion), as this will trigger rapid, potentially violent extrusion of nitrogen gas (N₂).

References

• Davies, H. M. L., et al. "Diversity Synthesis Using the Complimentary Reactivity of Rhodium(II)- and Palladium(II)-Catalyzed Reactions." The Journal of Organic Chemistry, 2006.[Link]

• Titanyuk, I. D., et al. "Diazo compounds: synthesis, carbene generation and reactivity." RSC Advances, 2022.[Link]

• "Small molecule lfa-1 inhibitors.

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An In-depth Technical Guide to Ethyl 2-(4-bromophenyl)-2-diazoacetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Ethyl 2-(4-bromophenyl)-2-diazoacetate, a versatile reagent in modern organic synthesis. While specific literature on this particular derivative is limited, this guide synthesizes information from analogous aryl-diazoacetates to offer insights into its synthesis, reactivity, and potential applications, particularly in the realm of drug discovery and development. The document is structured to provide not only procedural knowledge but also a deeper understanding of the underlying chemical principles and safety considerations essential for its effective and safe utilization in a research setting.

Introduction: The Strategic Value of Aryl-Diazoacetates

Aryl-diazoacetates, a class of organic compounds characterized by a diazo group adjacent to an ester and an aromatic ring, are powerful synthetic intermediates. Their utility stems from their ability to serve as precursors to metal-carbenes, which can undergo a variety of transformations including cyclopropanations, C-H insertions, and ylide formations. The introduction of a substituent on the aromatic ring, such as the 4-bromo group in Ethyl 2-(4-bromophenyl)-2-diazoacetate, offers a strategic advantage. The bromine atom can serve as a handle for further functionalization through cross-coupling reactions, enabling the construction of complex molecular architectures from a single, versatile building block.

Physicochemical Properties and Identification

A clear understanding of the physical and chemical properties of a reagent is fundamental to its proper handling and use.

Property	Value	Source
CAS Number	758692-47-6	[1]
Molecular Formula	C₁₀H₉BrN₂O₂
Molecular Weight	269.10 g/mol
Appearance	Typically a yellow oil (inferred from analogous compounds)	[2]
Solubility	Expected to be soluble in common organic solvents like dichloromethane, diethyl ether, and ethyl acetate.

Synthesis of Ethyl 2-(4-bromophenyl)-2-diazoacetate: A Generalized Approach

Conceptual Synthetic Pathway

The synthesis would likely proceed via the palladium-catalyzed coupling of 1-bromo-4-iodobenzene with ethyl diazoacetate. This approach allows for the direct introduction of the 4-bromophenyl moiety onto the diazoacetate core.

Caption: Conceptual synthetic route to Ethyl 2-(4-bromophenyl)-2-diazoacetate.

General Experimental Protocol (Hypothetical)

This protocol is a guideline based on similar reactions and should be optimized for this specific substrate.[4]

Materials:

• 1-Bromo-4-iodobenzene

• Ethyl diazoacetate

• Palladium(II) acetate (Pd(OAc)₂)

• Tris(2-furyl)phosphine (P(2-Fu)₃)

• Triethylamine (Et₃N)

• Silver carbonate (Ag₂CO₃)

• Anhydrous ethyl acetate (EtOAc)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 1-bromo-4-iodobenzene (1.0 eq), silver carbonate (1.5 eq), and anhydrous ethyl acetate.

• In a separate flask, prepare the catalyst by dissolving palladium(II) acetate (0.1 eq) and tris(2-furyl)phosphine (0.2 eq) in anhydrous ethyl acetate.

• Add the catalyst solution to the reaction flask, followed by triethylamine (2.0 eq) and ethyl diazoacetate (1.2 eq).

• Stir the reaction mixture at room temperature for 6-12 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture through a pad of Celite® to remove insoluble salts.

• Wash the filter cake with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Reactivity and Synthetic Applications

The reactivity of Ethyl 2-(4-bromophenyl)-2-diazoacetate is dominated by the diazo functional group, which serves as a precursor to a highly reactive carbene intermediate upon treatment with a suitable catalyst (typically transition metals like rhodium, copper, or palladium) or upon photolysis.[5]

Caption: Generation and key reactions of the carbene intermediate.

Cyclopropanation

The reaction of the generated carbene with alkenes is a powerful method for the synthesis of cyclopropanes. This transformation is often highly stereospecific. The resulting bromophenyl-substituted cyclopropane can be a valuable building block in medicinal chemistry.

C-H Insertion

The carbene can also insert into C-H bonds, a reaction that allows for the direct functionalization of unactivated C-H bonds. This can be a highly valuable transformation for late-stage functionalization in a synthetic sequence.

Ylide Formation and Subsequent Reactions

Reaction of the carbene with heteroatoms (e.g., sulfur, nitrogen, oxygen) can lead to the formation of ylides, which can then undergo a variety of synthetically useful rearrangements.

The Role of the 4-Bromophenyl Group

The bromine atom on the phenyl ring provides a crucial point for further synthetic elaboration. Following the carbene-mediated transformations, the bromine can be subjected to a range of cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) to introduce additional complexity and build diverse molecular scaffolds. This two-stage reactivity makes Ethyl 2-(4-bromophenyl)-2-diazoacetate a particularly attractive reagent for the construction of compound libraries for drug screening.

Safety and Handling of Diazo Compounds

Diazo compounds as a class are energetic and potentially explosive, and should be handled with extreme caution.[6][7] They can be sensitive to heat, shock, and strong acids.

Engineering Controls:

• All work with diazo compounds should be conducted in a well-ventilated chemical fume hood.[8]

• A blast shield should be used, especially when working on a larger scale or when heating is involved.

Personal Protective Equipment (PPE):

• Wear appropriate personal protective equipment, including a flame-resistant lab coat, safety goggles, and gloves (nitrile gloves are generally recommended).[7]

Handling and Storage:

• Avoid contact with skin and eyes.[8]

• Do not use ground-glass joints with diazo compounds as they can be sensitive to friction.[6]

• Store diazo compounds in a cool, dark place, preferably in a freezer below -20°C.[8]

• Solutions of diazo compounds are generally more stable than the neat material. It is often advisable to prepare and use them in solution.

Spill and Waste Disposal:

• In case of a spill, evacuate the area and absorb the material with an inert absorbent.

• Diazo compounds should be quenched before disposal. A common method is the careful addition of a weak acid, such as acetic acid, which will lead to the evolution of nitrogen gas. This should be done in a fume hood with appropriate precautions.

Conclusion

Ethyl 2-(4-bromophenyl)-2-diazoacetate is a promising and versatile reagent for organic synthesis, offering the dual reactivity of a carbene precursor and a handle for cross-coupling reactions. While specific, detailed experimental data for this compound is not abundant, a solid understanding of the chemistry of analogous aryl-diazoacetates provides a strong foundation for its successful application in research. By adhering to strict safety protocols and employing sound experimental design, researchers can leverage the unique synthetic potential of this compound to advance their projects, particularly in the synthesis of novel and complex molecules for drug discovery and development.

References

• Science of Synthesis. (n.d.). Product Class 21: Diazo Compounds.

• MSU Chemistry. (2013, May 31). Phenyldiazomethane SOP. [Link]

• Sheng, M., Frurip, D., & Gorman, D. (2015). Reactive Chemical Hazards of Diazonium Salts. Organic Process Research & Development, 19(10), 1436-1443.
• MSDS Diazo 1 51 042209. (2009, April 22).

• Organic Syntheses. (n.d.). Ethyl diazoacetate. [Link]

• Kupracz, L., et al. (2013). Ethyl diazoacetate synthesis in flow. Beilstein Journal of Organic Chemistry, 9, 1813-1818. [Link]

• Wang, J., et al. (2021). Diazo compounds: synthesis, carbene generation and reactivity. Chemical Society Reviews.

• Peng, C., Cheng, J., & Wang, J. (2021). Two-Step Synthesis of α-Aryl-α-diazoamides as Modular Bioreversible Labels. Organic Letters, 23(8), 3186-3191. [Link]

• Supporting Information For Continuous flow synthesis of toxic ethyl diazoacetate for utilization in an integr

• Organic Syntheses. (n.d.). Ethyl Diazoacetate. [Link]

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• Aquino, G. A. S., et al. (2023).

• PrepChem.com. (n.d.). Preparation of ethyl diazoacetate. [Link]

• ChemBK. (2024, April 9). Ethyl 2-(4-bromophenyl)-2-oxoacetate. [Link]

• Mahmood, S. J., et al. (1998). Iron Lewis Acid Catalyzed Reactions of Aromatic Aldehydes with Ethyl Diazoacetate: Unprecedented Formation of 3-Hydroxy-2-arylacrylic Acid Ethyl Esters by a Unique 1,2-Aryl Shift. The Journal of Organic Chemistry, 63(10), 3333-3336.

• Empel, C., et al. (2023). Aryl versus Alkyl Redox-Active Diazoacetates Light-Induced C–H Insertion or 1,2-Rearrangement. Organic Letters, 25(35), 6564-6568. [Link]

• Empel, C., et al. (2023). Aryl versus Alkyl Redox-Active Diazoacetates—Light-Induced C–H Insertion or 1,2-Rearrangement. Organic Letters, 25(35), 6564-6568. [Link]

• NextSDS. (n.d.). Ethyl 2-(4-bromophenyl)-2-diazoacetate — Chemical Substance Information. [Link]

• Cardiff University. (n.d.). Diazo Compounds in Continuous Flow Technology. [Link]

• SciSpace. (2012, April 23). Substituent effect on IR, 1H and 13C NMR spectral data in n-(substituted phenyl)-2-cyanoacetamides. [Link]

• National Center for Biotechnology Information. (n.d.). New Ethylated Derivatives of Sulfur- and Nitrogen-Containing Artifacts from Tenodera sinensis Egg Pod and Their Anti-Renal Fibrosis. [Link]

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The Architecture and Application of Ethyl 2-(4-bromophenyl)-2-diazoacetate: A Technical Whitepaper

Prepared for: Researchers, Process Chemists, and Drug Development Professionals Scope: Structural analysis, continuous-flow synthesis, and dirhodium-catalyzed stereoselective applications.

Executive Summary

In advanced organic synthesis and pharmaceutical development, the controlled functionalization of unactivated bonds requires reagents that balance extreme reactivity with predictable selectivity. Ethyl 2-(4-bromophenyl)-2-diazoacetate (CAS: 758692-47-6) represents a premier class of "donor/acceptor" diazo compounds. By leveraging the push-pull electronic effects of its substituents, this reagent serves as a highly efficient precursor for metal carbenoids, enabling complex C–H insertions and asymmetric cyclopropanations[1].

As a Senior Application Scientist, I frequently encounter the dual challenge of harnessing these highly reactive intermediates while maintaining strict process safety. This whitepaper deconstructs the structural utility, thermal hazard profile, and self-validating synthetic protocols required to safely deploy this reagent at scale.

Structural Identity and Electronic Profile

The unique reactivity of Ethyl 2-(4-bromophenyl)-2-diazoacetate stems from its donor/acceptor architecture.

• The Acceptor (Ethyl Ester): Withdraws electron density, stabilizing the diazo dipole and preventing spontaneous decomposition at ambient conditions.

• The Donor (4-Bromophenyl Group): Donates electron density via resonance once the diazo group is extruded and the metal carbenoid is formed. The para-bromo substitution fine-tunes the electrophilicity of the carbene, making it slightly more stable and highly selective during the transition state of alkene addition[1].

Quantitative Data: Physical and Thermal Properties

To safely handle this compound, one must understand its thermal boundaries. Differential Scanning Calorimetry (DSC) data reveals its highly exothermic decomposition profile[2].

Property	Value	Causality / Significance
Chemical Name	Ethyl 2-(4-bromophenyl)-2-diazoacetate	Standard IUPAC nomenclature.
CAS Registry Number	758692-47-6	Unique identifier for regulatory tracking.
Molecular Weight	269.10 g/mol	Essential for precise stoichiometric calculations.
Carbenoid Class	Donor/Acceptor	Dictates the choice of chiral dirhodium catalyst[1].
Thermal Onset ( Tonset​ )	98 °C	The temperature at which rapid exothermic decomposition begins[2].
Decomposition Enthalpy ( ΔHD​ )	-380.4 J/g	Highly exothermic; necessitates flow chemistry for scale-up[2].

Mechanistic Role in Dirhodium Catalysis

When exposed to dirhodium(II) tetracarboxylates—such as Rh2​(DOSP)4​ —the diazo compound undergoes nitrogen extrusion to form a transient rhodium carbenoid[1]. The chiral ligands of the catalyst form a stereogenic "pocket." Because the 4-bromophenyl group stabilizes the carbene, the intermediate has a longer lifetime, allowing the incoming alkene to orient itself strictly according to the steric demands of the catalyst's chiral crown.

Reaction pathway of dirhodium-catalyzed asymmetric cyclopropanation.

Process Safety: The Shift to Continuous Flow

Historically, diazo transfer reactions were conducted in batch using reagents like p-ABSA. However, accumulating large volumes of a compound with a ΔHD​ of -380.4 J/g poses a severe thermal runaway risk[2].

To mitigate this, modern protocols utilize Continuous Flow Chemistry via a Bamford–Stevens approach[3]. By generating the diazo compound in a microreactor, the active volume of the energetic intermediate is restricted to milliliters. Furthermore, the downstream cyclopropanation is highly sensitive to water, which competes with the alkene to form O–H insertion byproducts. Therefore, an in-line extraction and drying system is mandatory[4].

Continuous flow synthesis and purification of aryldiazoacetates.

Experimental Protocols

The following methodologies are designed as self-validating systems. Every step includes a mechanistic rationale and an analytical checkpoint to ensure process integrity.

Protocol A: Continuous Flow Synthesis of the Diazoacetate

Objective: Safely generate and isolate anhydrous Ethyl 2-(4-bromophenyl)-2-diazoacetate.

• Precursor Preparation: Dissolve the corresponding arylsulfonyl hydrazone in an organic solvent (e.g., dichloromethane). In a separate feed, prepare a solution of tetramethylguanidine (TMG) base.

  • Causality: TMG is chosen over insoluble bases to prevent microreactor clogging and ensure homogeneous flow dynamics[3].

• Flow Reactor Execution: Pump both streams into a continuous flow reactor maintained at 30 °C with a residence time of 15 minutes.

  • Causality: 30 °C provides rapid conversion while remaining critically below the Tonset​ of 98 °C, ensuring absolute thermal safety[2].

• In-Line Quench and Extraction: Feed the reactor effluent into a liquid–liquid hydrophobic membrane separator alongside a continuous water stream.

  • Causality: Water efficiently extracts the TMG salts and unreacted base, leaving the organic diazo stream highly pure[4].

• In-Line Drying: Pass the organic phase through a packed bed of activated 3Å molecular sieves.

  • Validation Checkpoint: Sample the output stream and perform Karl Fischer titration. The moisture content must be <100 ppm to prevent downstream O–H insertion degradation[4].

Protocol B: Dirhodium(II)-Catalyzed Asymmetric Cyclopropanation

Objective: Utilize the synthesized diazoacetate to form a chiral cyclopropane.

• Catalyst Activation: In a rigorously dried, argon-purged flask, dissolve 0.01 mol% of Rh2​(S−DOSP)4​ and 5 equivalents of the target alkene (e.g., styrene) in anhydrous pentane.

  • Causality: Pentane is a non-coordinating solvent that prevents competitive binding at the rhodium axial sites, maximizing catalyst turnover[1].

• Fed-Batch Diazo Addition: Using a syringe pump, add the anhydrous Ethyl 2-(4-bromophenyl)-2-diazoacetate stream dropwise over 2 hours at -78 °C to 25 °C (depending on substrate reactivity).

  • Causality: Slow addition keeps the steady-state concentration of the diazo compound extremely low, suppressing the undesired dimerization pathway (formation of maleates/fumarates).

• Reaction Quench and Validation: Filter the mixture through a short pad of silica to remove the rhodium catalyst.

  • Validation Checkpoint: Analyze the crude mixture via Chiral HPLC to determine enantiomeric excess (ee) and 1H -NMR to confirm the diastereomeric ratio (dr).

References

• Continuous Process to Safely Manufacture an Aryldiazoacetate and Its Direct Use in a Dirhodium-Catalyzed Enantioselective Cyclopropanation Source: Organic Process Research & Development (ACS Publications) URL:[Link]

• Guide to Enantioselective Dirhodium(II)-Catalyzed Cyclopropanation with Aryldiazoacetates Source: PubMed Central (PMC) URL:[Link]

• Continuous Process to Safely Manufacture an Aryldiazoacetate... (Extraction & Drying Mechanics) Source: Organic Process Research & Development (ACS Publications) URL:[Link]

• Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents Source: Organic Process Research & Development (ACS Publications) URL:[Link]

• Item - Thermal Stability and Explosive Hazard Assessment of Diazo Compounds (Raw DSC Data) Source: Figshare / Imperial College London URL:[Link]

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An In-depth Technical Guide to the Mechanism of Action of Ethyl 2-(4-bromophenyl)-2-diazoacetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 2-(4-bromophenyl)-2-diazoacetate is a versatile diazo compound that serves as a precursor to a highly reactive carbene intermediate. This guide provides a comprehensive overview of its mechanism of action, focusing on the generation of the carbene and its subsequent synthetically useful transformations. We will delve into the core reaction pathways, including cyclopropanation, carbon-hydrogen (C-H) and silicon-hydrogen (Si-H) insertion, and ylide formation, with a particular emphasis on the role of transition metal catalysts, primarily rhodium and copper complexes. The electronic influence of the 4-bromophenyl substituent on the reactivity and selectivity of these transformations will be a central theme. This document is intended to be a technical resource, providing not only mechanistic insights but also practical experimental protocols and data to aid researchers in the application of this valuable reagent.

Introduction: The Dual Nature of Aryl Diazoacetates

Aryl diazoacetates, such as ethyl 2-(4-bromophenyl)-2-diazoacetate, are a class of organic compounds characterized by the presence of a diazo group (N₂) adjacent to an ester and an aromatic ring. Their significance in modern organic synthesis stems from their ability to act as safe and accessible precursors to carbenes, which are highly reactive intermediates with a neutral, divalent carbon atom.[1]

The decomposition of ethyl 2-(4-bromophenyl)-2-diazoacetate, typically facilitated by heat, light, or a transition metal catalyst, results in the extrusion of dinitrogen gas (N₂), a thermodynamically favorable process that generates a transient (4-bromophenyl)ethoxycarbonylcarbene.[2] This carbene is the key reactive species that orchestrates a diverse array of chemical transformations.

The 4-bromophenyl group plays a crucial role in modulating the properties of the diazo compound and the resulting carbene. The bromine atom exerts a dual electronic effect: it is inductively electron-withdrawing, which can stabilize the diazo compound itself, and it can also participate in resonance, which influences the electrophilicity and stability of the carbene intermediate.[3] This substitution pattern affects the carbene's reactivity and can be exploited to control the selectivity of its subsequent reactions.[4]

This guide will explore the fundamental mechanisms of the key reactions of the carbene derived from ethyl 2-(4-bromophenyl)-2-diazoacetate, providing a framework for understanding and predicting its chemical behavior.

Carbene Generation: The Gateway to Reactivity

The generation of the (4-bromophenyl)ethoxycarbonylcarbene is the inaugural and often rate-determining step in the reaction cascade. The method of generation significantly influences the nature and reactivity of the carbene species.

Transition Metal Catalysis: The Formation of Metal-Carbenoids

The most common and controlled method for generating carbenes from diazo compounds is through the use of transition metal catalysts, with rhodium(II) and copper(I) complexes being the most prevalent.[1] In this process, the diazo compound coordinates to the metal center, followed by the rate-limiting extrusion of N₂ to form a metal-carbene complex, often referred to as a carbenoid.[2][5] This carbenoid intermediate is more stable and selective than the free carbene.

The generally accepted mechanism for rhodium(II)-catalyzed carbene formation is depicted below:

Figure 1. Catalytic cycle for rhodium(II)-catalyzed carbene generation.

Photochemical and Thermal Decomposition

In the absence of a metal catalyst, carbenes can be generated by photolysis or thermolysis.[6] These methods typically produce a "free" carbene, which is generally less selective than its metal-stabilized counterpart. The direct photolysis of aryl diazoacetates using visible light (e.g., blue LEDs) has emerged as a mild, metal-free method for carbene generation.[7]

Core Mechanistic Pathways and Applications

The (4-bromophenyl)ethoxycarbonylcarbene, once generated, can engage in a variety of chemical transformations. The following sections detail the mechanisms of the most significant reaction pathways.

Cyclopropanation of Alkenes

The reaction of the carbene with an alkene to form a cyclopropane ring is one of its most well-known and synthetically valuable transformations.[1]

Mechanism:

The rhodium-catalyzed cyclopropanation is generally considered to be a concerted but asynchronous process.[8] The alkene approaches the electrophilic carbene carbon of the rhodium-carbenoid complex. The new carbon-carbon bonds are formed in a single step, without the formation of a discrete intermediate. The stereochemistry of the starting alkene is retained in the cyclopropane product.

Figure 2. Simplified mechanism of rhodium-catalyzed cyclopropanation.

The diastereoselectivity and enantioselectivity of the cyclopropanation are highly influenced by the structure of the rhodium catalyst's ligands.[4][9] Chiral ligands, such as those derived from prolinate, can induce high levels of enantioselectivity, making this a powerful tool for asymmetric synthesis.[9] The electronic properties of the aryl group on the diazoacetate also play a role, with electron-withdrawing groups on the aryl ring sometimes leading to different diastereoselectivity compared to electron-donating groups.[4]

Catalyst	Alkene	Diazoacetate Aryl Group	Diastereomeric Ratio (trans:cis)	Enantiomeric Excess (trans)	Reference
Rh₂(OAc)₄	Styrene	4-Bromophenyl	92:8	N/A	[10]
Rh₂(S-DOSP)₄	1,1-Diphenylethylene	Phenyl	N/A	97%	[9]
Rh₂(S-DOSP)₄	1-(4-methoxyphenyl)-1-phenylethylene	4-Chlorophenyl	-	99%	[4]
Ru(II)-Pheox	2-Bromo-3,3,3-trifluoropropene	Ethyl	55:45	92% (trans), 86% (cis)	[11][12]

Table 1. Representative data for metal-catalyzed cyclopropanation reactions.

Experimental Protocol: General Procedure for Rhodium-Catalyzed Cyclopropanation

• To a solution of the alkene (1.2-1.5 equivalents) and the rhodium(II) catalyst (e.g., Rh₂(OAc)₄, 0.5-1 mol%) in a suitable anhydrous solvent (e.g., dichloromethane or toluene) under an inert atmosphere (e.g., argon or nitrogen), add a solution of ethyl 2-(4-bromophenyl)-2-diazoacetate (1.0 equivalent) in the same solvent dropwise over several hours using a syringe pump.

• Stir the reaction mixture at room temperature for the duration of the addition and for an additional 1-2 hours after the addition is complete, or until TLC/GC-MS analysis indicates full consumption of the diazoacetate.

• Concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the desired cyclopropane product.

C-H and X-H Insertion Reactions

Carbenes can insert into C-H and other X-H bonds (where X = Si, N, O, S), providing a direct method for C-H functionalization.[7][13]

Mechanism:

Similar to cyclopropanation, C-H insertion is often a concerted process where the carbene inserts into the C-H bond in a single step. The transition state involves a three-center, two-electron interaction. The selectivity of C-H insertion (i.e., which C-H bond reacts) is influenced by both steric and electronic factors. Generally, the order of reactivity is tertiary > secondary > primary C-H bonds.

Figure 3. Concerted mechanism of C-H insertion.

A notable example is the metal-free, light-induced insertion of the carbene from methyl 2-(4-bromophenyl)-2-diazoacetate into the Si-H bond of triethylsilane, which proceeds in good yield.[7] This highlights the versatility of this reagent beyond traditional rhodium and copper catalysis.

Experimental Protocol: Metal-Free, Light-Induced Si-H Insertion [7]

• In a reaction vessel, dissolve methyl 2-(4-bromophenyl)-2-diazoacetate (1.0 equivalent) and triethylsilane (2.0 equivalents) in an anhydrous solvent (e.g., dichloromethane).

• Stir the reaction mixture in the dark while irradiating with a blue LED (e.g., 450 nm) at room temperature.

• Monitor the reaction by TLC until the diazo compound is consumed.

• Concentrate the reaction mixture and purify by column chromatography to yield the Si-H insertion product.

Ylide Formation and Subsequent Reactions

When the carbene derived from ethyl 2-(4-bromophenyl)-2-diazoacetate reacts with a Lewis base containing a heteroatom with a lone pair (e.g., an oxygen in a carbonyl, a sulfur in a sulfide, or a nitrogen in an imine), a zwitterionic intermediate called an ylide is formed.[14] These ylides are often transient and can undergo a variety of synthetically useful transformations.

Mechanism:

• Ylide Formation: The electrophilic carbene is attacked by the lone pair of the heteroatom.

• Subsequent Reactions:

  • [9][15]-Sigmatropic Rearrangement: If the heteroatom is part of an allylic system (e.g., allylic sulfides or selenides), a concerted[9][15]-sigmatropic rearrangement can occur.[16]

  • [4][15]-Sigmatropic Rearrangement (Stevens Rearrangement): This is another possible rearrangement pathway for ylides.

  • Proton Transfer: If an acidic proton is available, a proton transfer can occur.

  • Ring Closure: In the case of carbonyl ylides formed from aldehydes or ketones, a 1,3-dipolar cycloaddition or an electrocyclization can lead to the formation of epoxides.[14] Similarly, reaction with imines can lead to aziridines.

Figure 4. General pathway for ylide formation and subsequent reactions.

The reaction of aryl diazoacetates with aldehydes, catalyzed by rhodium(II) acetate, is a high-yield, stereospecific method for the synthesis of epoxides via carbonyl ylide intermediates.[14]

Synthesis of Ethyl 2-(4-bromophenyl)-2-diazoacetate

While not commercially available from all suppliers, ethyl 2-(4-bromophenyl)-2-diazoacetate can be synthesized in the laboratory. The most common method for the synthesis of related aryl diazoacetates involves the diazotization of the corresponding amino acid ester hydrochloride. An analogous and more direct route for aryl diazoacetates is the palladium-catalyzed cross-coupling of an aryl halide with a diazoester. Given the starting material, a plausible synthetic route would be the diazotization of ethyl 2-amino-2-(4-bromophenyl)acetate.

A general, safe, and scalable method for the synthesis of the parent compound, ethyl diazoacetate, is the diazotization of glycine ethyl ester hydrochloride with sodium nitrite in a biphasic system, often under continuous flow conditions to mitigate the hazards associated with the accumulation of this potentially explosive compound.[17][18]

Experimental Protocol: Conceptual Synthesis of Ethyl Diazoacetate (to be adapted for the 4-bromophenyl analogue) [17][19]

• Prepare a biphasic mixture of an aqueous solution of glycine ethyl ester hydrochloride and an organic solvent such as dichloromethane or diethyl ether in a cooled reaction vessel (0-5 °C).

• Slowly add an aqueous solution of sodium nitrite while maintaining the low temperature and vigorous stirring.

• Acidify the mixture by the slow addition of an acid (e.g., dilute sulfuric acid) to generate nitrous acid in situ, which then reacts with the amino ester.

• After the reaction is complete, separate the organic layer containing the ethyl diazoacetate.

• Wash the organic layer with a mild base (e.g., sodium bicarbonate solution) to remove any residual acid, and then with brine.

• Dry the organic layer over an anhydrous salt (e.g., sodium sulfate or magnesium sulfate).

• Carefully remove the solvent under reduced pressure at low temperature to obtain the product. Caution: Ethyl diazoacetate and its derivatives are potentially explosive and should be handled with care, avoiding high temperatures and friction.

Conclusion

Ethyl 2-(4-bromophenyl)-2-diazoacetate is a powerful synthetic tool whose reactivity is governed by the controlled generation of a (4-bromophenyl)ethoxycarbonylcarbene intermediate. The choice of reaction conditions, particularly the use of transition metal catalysts, allows for a high degree of control over the subsequent transformations of this reactive species. The primary mechanistic pathways—cyclopropanation, C-H/X-H insertion, and ylide formation—provide access to a wide range of valuable molecular architectures. The 4-bromophenyl substituent not only influences the electronic properties and stability of the carbene but also serves as a synthetic handle for further functionalization, for example, through cross-coupling reactions. A thorough understanding of the mechanisms outlined in this guide will enable researchers and drug development professionals to effectively harness the synthetic potential of this versatile reagent in their own applications.

References

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• Waser, J., et al. (2024). Experimental and Computational Studies for the Synthesis of Functionalized Cyclopropanes from 2-Substituted Allylic Derivatives with Ethyl Diazoacetate. Chemistry – A European Journal, 30(8), e202303070. [Link]

• Rizwan, M., et al. (2018). Facile synthesis of N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine derivatives via Suzuki cross-coupling reaction: their characterization and DFT studies. Chemistry Central Journal, 12(1), 86. [Link]

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• Aggarwal, V. K., Smith, H. W., & Spey, S. E. (2000). Catalytic cyclopropanation of electron deficient alkenes mediated by chiral and achiral sulfides: scope and limitations in reactions involving phenyldiazomethane and ethyl diazoacetate. Journal of the Chemical Society, Perkin Transactions 1, (18), 3267-3276. [Link]

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Thermal Stability of Substituted Aryldiazoacetates: A Technical Guide for Process Safety and Scale-Up

Introduction & Mechanistic Causality

Substituted aryldiazoacetates are highly versatile "donor/acceptor" diazo compounds. They are critical intermediates in modern organic synthesis, particularly for dirhodium-catalyzed enantioselective C–H functionalizations and cyclopropanations. However, their utility is fundamentally bottlenecked by their energetic instability.

The thermal decomposition of aryldiazoacetates is driven by the thermodynamically favorable extrusion of nitrogen gas ( N2​ ) to form a highly reactive carbene ()[1]. This process is highly exothermic. The causality behind their thermal stability lies in the electronic modulation provided by the aryl substituent:

• Electron-Donating Groups (EDGs): Substituents like 4-methoxy push electron density into the diazo carbon. This stabilizes the developing positive charge in the transition state during N2​ extrusion, thereby lowering the activation energy and drastically reducing the initiation temperature ( Tinit​ ) ()[2].

• Electron-Withdrawing Groups (EWGs): Substituents like 4-nitro stabilize the ground-state diazo dipole, increasing the thermal barrier to decomposition and resulting in higher thermal stability[2].

This electronic effect correlates linearly with Hammett σp+​ constants, allowing process chemists to predict the thermal hazard of novel aryldiazoacetates before synthesis[3].

Mechanistic pathway of aryldiazoacetate thermal decomposition and carbene generation.

Calorimetric Profiling: DSC vs. ARC

To safely handle aryldiazoacetates, researchers must understand the critical difference between Differential Scanning Calorimetry (DSC) and Accelerating Rate Calorimetry (ARC).

Causality in Analytical Selection: DSC is a dynamic technique utilizing a constant heating rate (e.g., 5 °C/min). Because the sample temperature is driven artificially high before the exothermic decomposition is fully registered, DSC consistently overestimates the true onset temperature ( Tonset​ )[4]. While DSC is excellent for determining the enthalpy of decomposition ( ΔHD​ ), it is insufficient for scale-up safety.

ARC operates under adiabatic conditions using a Heat-Wait-Search (HWS) algorithm. This allows for the detection of the true initiation temperature ( Tinit​ ) where self-heating begins—often 30 to 50 °C lower than the DSC Tonset​ ()[4]. For example, while DSC might show a Tonset​ of 85 °C for ethyl (phenyl)diazoacetate, ARC reveals self-heating begins at just 60 °C[2].

Quantitative Data Summary

The following table aggregates the thermal properties of various substituted ethyl (aryl)diazoacetates, demonstrating the profound impact of electronic substitution on process safety.

Table 1: Influence of Aryl Substituents on the Thermal Stability of Ethyl (Aryl)diazoacetates

Substituent (Hammett σp+​ )	Tonset​ (DSC, °C)	Tinit​ (ARC, °C)	Average ΔHD​ (kJ/mol)	Estimated TD24​ (°C)
4-OMe (-0.78)	~75	< 40	-105	< 10
H (0.00)	~85	60	-102	< 20
4-Cl (0.11)	~95	--	-100	~ 25
4-NO2 (0.79)	~120	--	-98	> 30

(Note: Data synthesized from rigorous calorimetric studies[2],[3]. TD24​ represents the temperature at which the time-to-maximum-rate of decomposition is 24 hours. Processing above TD24​ without active cooling risks thermal runaway).

Self-Validating Experimental Protocols

To ensure scientific integrity and safety, the following protocols are designed as self-validating systems. Each workflow contains mandatory in-line checks to prevent catastrophic failure.

Protocol A: Thermal Hazard Assessment Workflow

Objective: Determine safe operating temperatures and process viability for batch scale-up.

• DSC Screening:

  • Action: Weigh 2–5 mg of the aryldiazoacetate into a gold-plated high-pressure crucible.

  • Causality: High-pressure sealing is mandatory. If an open crucible is used, the endothermic evaporation of the sample or venting of N2​ gas will mask the exothermic decomposition peak, leading to a false negative for explosive hazard[2].

  • Heating Profile: Ramp from 20 °C to 300 °C at 5 °C/min.

  • Validation Check: Integrate the exothermic peak. If ΔHD​ exceeds 100 J/g (diazo compounds typically average -102 kJ/mol or ~ -500 to -750 J/g[4],[2]), the compound is classified as highly energetic, mandating ARC analysis.

• ARC Testing:

  • Action: Load 1–2 g of the crude reaction mixture into a titanium spherical bomb.

  • Heating Profile: Execute a Heat-Wait-Search (HWS) program (e.g., 5 °C increments, 15 min wait).

  • Validation Check: Detect the onset of self-heating (threshold > 0.02 °C/min). This defines the true Tinit​ .

• Process Safety Calculation:

  • Action: Apply the industry-standard 50 °C safety buffer rule.

  • Validation Check: Maximum safe batch temperature = Tinit​ (ARC) - 50 °C[4]. If the required reaction temperature exceeds this limit, batch scale-up is prohibited, and flow chemistry must be utilized.

Workflow for thermal hazard assessment and scale-up decision-making for diazo compounds.

Protocol B: Continuous Flow Synthesis and In-Situ Consumption

Objective: Mitigate thermal runaway by minimizing the steady-state inventory of the energetic aryldiazoacetate[4],[5].

• Reagent Preparation: Prepare a 0.5 M solution of the aryl sulfonylhydrazone and a base (e.g., DBU or TMG) in an anhydrous solvent.

• Flow Reactor Configuration: Utilize a microfluidic reactor (e.g., PFA tubing, internal volume 2–5 mL) submerged in a temperature-controlled bath.

  • Causality: Flow chemistry restricts the energetic inventory to the reactor volume (a few millimoles). Even in a total runaway scenario, the adiabatic temperature rise ( ΔTad​ ) cannot breach the reactor's structural integrity[4].

• Steady-State Generation: Pump the reagents at optimized flow rates to achieve a residence time of 2–5 minutes.

• In-Line Validation (ReactIR): Monitor the reactor effluent using an in-line ATR-FTIR probe. Track the C=N2​ stretch at ~2100 cm⁻¹[1].

  • Validation Check: The absorbance must plateau, indicating steady-state generation. If the signal drops unexpectedly without downstream consumption, it indicates premature thermal decomposition, triggering an automatic system quench.

• Direct Telescoping: Feed the effluent directly into a secondary reactor containing the dirhodium catalyst and substrate for immediate cyclopropanation, ensuring the energetic intermediate is consumed exactly as fast as it is generated[4].

References

• Lathrop, S. P., et al. "Continuous Process to Safely Manufacture an Aryldiazoacetate and Its Direct Use in a Dirhodium-Catalyzed Enantioselective Cyclopropanation." Organic Process Research & Development (2022). URL:[Link]

• Green, S. P., et al. "Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents." Organic Process Research & Development (2019). URL:[Link]

• Green, S. P., et al. "Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents" (PMC Version). National Institutes of Health (2020). URL:[Link]

• Davies, H. M. L., et al. "Thermally Induced Cycloadditions of Donor/Acceptor Carbenes." Organic Letters (2011). URL:[Link]

• "Copper-catalyzed, aerobic oxidation of trichloroethyl aryl hydrazonoacetate in a three-phase flow reactor." NSF Public Access Repository. URL:[Link]

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Navigating the Hazards of Diazoesters: A Comprehensive Guide to Safe Handling, Flow Chemistry, and Quenching Protocols

Introduction

Diazoesters, such as ethyl diazoacetate (EDA), are indispensable two-carbon synthons in organic chemistry, widely utilized for cyclopropanation, X-H insertion, and ylide formation. However, their exceptional reactivity is intrinsically linked to severe safety hazards. As a Senior Application Scientist, I approach diazoester chemistry not as a barrier, but as a system requiring strict thermodynamic and kinetic control. This technical guide elucidates the causality behind diazoester instability, outlines the critical shift toward continuous flow chemistry, and provides field-proven, self-validating protocols for their safe handling and quenching.

The Physicochemical Causality of Diazoester Hazards

The primary hazard of diazoesters stems from the energetic instability of the diazo group. Upon thermal or catalytic activation, diazoesters undergo exothermic decomposition, extruding nitrogen gas ( N2​ ) to form a highly reactive carbene intermediate[1].

Causality of Thermal Runaway: In a closed or poorly cooled batch system, the exothermic heat of decomposition accelerates the reaction rate, leading to a self-sustaining thermal runaway[2]. Simultaneously, the rapid evolution of N2​ gas causes a catastrophic pressure spike.

To quantify this risk, Differential Scanning Calorimetry (DSC) and Accelerating Rate Calorimetry (ARC) are employed. ARC, being more sensitive and utilizing a slower heating rate, often detects the onset of self-heating at significantly lower temperatures than DSC[3]. For instance, neat ethyl diazoacetate exhibits an onset temperature of ~60 °C in ARC, emphasizing the danger of relying solely on standard boiling points or DSC data for process safety[3].

Quantitative Data: Thermal Stability of Diazoesters

Compound	Analytical Method	Onset Temperature ( Tonset​ )	Enthalpy of Decomposition ( ΔHD​ )
Ethyl diazoacetate (EDA)	ARC	~60 °C[3]	-178 kJ/kg[4]
Ethyl diazoacetate (EDA)	DSC	98–100 °C[4]	-168 kJ/kg[4]
Ethyl (phenyl)diazoacetate	TGA / DSC	85 °C[1]	-102 kJ/mol[1]
General Diazo Compounds	DSC	75–160 °C[3]	~ -102 kJ/mol (Average)[3]

Engineering Controls: The Paradigm Shift to Flow Chemistry

Traditional batch synthesis of diazoesters requires the accumulation of large inventories of energetic intermediates. If cooling fails, the entire reactor volume is susceptible to adiabatic decomposition.

Continuous flow chemistry fundamentally mitigates this risk by altering the spatial and temporal accumulation of the hazardous species[5].

Causality of Flow Safety: Microreactors possess an exceptionally high surface-area-to-volume ratio, enabling near-instantaneous heat dissipation[5]. Furthermore, the steady-state inventory of the diazoester is kept in the milligram-to-gram range at any given moment[5]. Even in the event of localized decomposition, the total energy released is safely contained within the micro-channel, preventing a macro-scale explosion.

Caption: Workflow for the safe handling, reaction, and quenching of diazoesters.

Experimental Protocols: A Self-Validating System

Every protocol involving diazoesters must incorporate real-time feedback mechanisms (e.g., visual color changes, gas evolution rates) to validate the safety of the system continuously.

Protocol A: Safe Setup and Execution of Diazoester Reactions

Objective: To safely execute a metal-catalyzed reaction (e.g., cyclopropanation) using ethyl diazoacetate.

• PPE and Environment: Don a flame-resistant lab coat, chemical-resistant nitrile gloves, and a face shield[2]. Ensure the reaction is conducted in a certified, well-ventilated fume hood with the sash lowered, behind a polycarbonate blast shield[6].

• Solvent Dilution: Never handle diazoesters neat. Dilute EDA in a non-reactive solvent (e.g., toluene or dichloromethane) to a concentration of < 1.0 M.

  • Reasoning: Dilution drastically reduces the maximum temperature rise rate during an unexpected exotherm[4].

• Temperature Control: Cool the catalyst/substrate solution to the specified reaction temperature (often 0 °C to RT, depending on the catalyst).

• Controlled Addition: Add the EDA solution dropwise using a syringe pump.

  • Self-Validation: Monitor the reaction for steady N2​ effervescence. If gas evolution stops but EDA is still being added, halt the addition immediately—this indicates catalyst deactivation and dangerous pooling of unreacted diazoester.

Protocol B: Controlled Quenching of Residual Diazoesters

Objective: To safely destroy unreacted diazo compounds prior to workup. Diazo compounds are highly sensitive to acids, which catalyze their decomposition into nitrogen gas and harmless esters[2].

• Thermal Quenching: Cool the completed reaction mixture to 0 °C using an ice-water bath[2].

  • Reasoning: Acid-catalyzed decomposition is highly exothermic; starting at 0 °C prevents thermal runaway[2].

• Acid Addition: Slowly add a 1 M aqueous solution of acetic acid dropwise via a dropping funnel[2].

• Observation: Monitor the effervescence[2]. The rate of addition must be dictated by the rate of N2​ evolution—maintain a gentle, steady bubbling[2].

• Validation: Continue addition until the distinct yellow color of the diazoester completely dissipates and gas evolution ceases[6].

• Equilibration: Remove the ice bath and allow the mixture to slowly warm to room temperature while continuing to stir for at least 30 minutes to ensure complete neutralization[2]. The mixture is now safe for standard aqueous extraction.

Caption: Step-by-step logical workflow for the safe quenching of residual diazo compounds.

Conclusion

The utility of diazoesters in drug development and organic synthesis is unparalleled, provided their thermodynamic hazards are respected. By transitioning to continuous flow processing, adhering to strict dilution parameters, and employing validated acidic quenching protocols, researchers can harness the power of diazo chemistry while maintaining absolute operational safety.

References

• Title: Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents Source: Organic Process Research & Development - ACS Publications URL: 3

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• Title: DSC data for an ethyl diazoacetate and aldehyde mixture Source: ResearchGate URL: 4

• Title: Flow Chemistry Applications in this compound Production Source: benchchem.com URL: 5

• Title: Diazomethane | Division of Research Safety - University of Illinois Source: illinois.edu URL: 6

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Preparation of α-Diazoesters from Tosyl Azide: A Technical Guide

Introduction

α-Diazocarbonyl compounds, and specifically α-diazoesters, are exceptionally versatile synthetic intermediates in modern organic chemistry.[1] Their ability to serve as precursors to reactive carbenes and carbenoids under thermal, photochemical, or metal-catalyzed conditions allows for a vast array of chemical transformations, including cyclopropanations, C-H insertions, and Wolff rearrangements.[2][3] Among the various methods for their synthesis, the diazo transfer reaction from a sulfonyl azide to an active methylene compound, a process often referred to as the Regitz diazo transfer, remains one of the most popular and efficient approaches.[3][4]

This in-depth technical guide provides a comprehensive overview of the preparation of α-diazoesters using tosyl azide (p-toluenesulfonyl azide, TsN₃), a widely used and cost-effective diazo transfer reagent.[5] We will delve into the mechanistic underpinnings of this transformation, provide detailed and field-proven experimental protocols, address critical safety considerations associated with the handling of energetic materials like tosyl azide, and briefly touch upon the applications of the resulting α-diazoesters in contemporary research and development, particularly within the pharmaceutical industry.

Mechanistic Insights: The Regitz Diazo Transfer Reaction

The reaction between an active methylene compound, such as a β-ketoester or a malonic ester, and tosyl azide in the presence of a base is the cornerstone of this methodology. The mechanism proceeds through a well-defined sequence of steps:

• Deprotonation: The reaction is initiated by the deprotonation of the active methylene compound by a suitable base, typically a non-nucleophilic amine like triethylamine (TEA) or 1,8-diazabicycloundec-7-ene (DBU), to generate a resonance-stabilized enolate. The choice of base is critical; it must be strong enough to deprotonate the substrate but not so strong as to induce unwanted side reactions.

• Nucleophilic Attack: The resulting enolate acts as a nucleophile and attacks the terminal nitrogen atom of the electrophilic tosyl azide. This step forms a transient triazene intermediate.

• Intramolecular Cyclization and Fragmentation: The triazene intermediate is unstable and undergoes a cascade of events. It is proposed to cyclize to a five-membered ring intermediate which then fragments. This fragmentation leads to the formation of the desired α-diazoester and p-toluenesulfonamide as a byproduct. The driving force for this fragmentation is the formation of the thermodynamically stable dinitrogen moiety within the diazo group and the stable sulfonamide.

Mechanistic Diagram

Caption: The mechanism of the Regitz diazo transfer reaction.

Experimental Protocol: Synthesis of Ethyl 2-Diazoacetoacetate

This protocol provides a general method for the synthesis of α-diazo-β-ketoesters, which are valuable precursors in organic synthesis.[5] The following procedure is adapted from established literature methods for the preparation of ethyl 2-diazoacetoacetate.[6]

Materials and Equipment

Reagent/Equipment	Purpose
Ethyl acetoacetate	Active methylene starting material
p-Toluenesulfonyl azide (Tosyl Azide)	Diazo transfer reagent
Triethylamine (TEA)	Base
Acetonitrile (MeCN)	Reaction solvent
Diethyl ether / Petroleum ether	For trituration/purification
Round-bottomed flask	Reaction vessel
Magnetic stirrer and stir bar	For mixing
Ice bath	For temperature control
Rotary evaporator	For solvent removal

Step-by-Step Procedure

• Reaction Setup: In a clean, dry round-bottomed flask equipped with a magnetic stir bar, dissolve ethyl acetoacetate (1.0 equivalent) and tosyl azide (1.05-1.1 equivalents) in acetonitrile.[5]

• Cooling: Cool the reaction mixture to 0 °C using an ice bath. This is crucial for controlling the exothermic nature of the reaction and minimizing potential side reactions.

• Base Addition: Slowly add triethylamine (1.1-1.5 equivalents) to the stirred solution.[5] The addition should be dropwise to maintain the temperature at or below 5 °C.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 1-2 hours, and then let it warm to room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC) by observing the disappearance of the starting materials.

• Work-up: Once the reaction is complete, remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting residue, which contains the desired α-diazoester and the p-toluenesulfonamide byproduct, is then subjected to purification. A common method involves trituration with a mixture of diethyl ether and petroleum ether to precipitate the sulfonamide, which can then be removed by filtration.[6] For higher purity, column chromatography on silica gel may be necessary.[7]

Experimental Workflow Diagram

Caption: A typical workflow for the synthesis of α-diazoesters.

Critical Safety Considerations: Handling Tosyl Azide and Diazo Compounds

Both tosyl azide and the resulting α-diazoester products are energetic compounds and must be handled with extreme caution.[5] They are potentially explosive and sensitive to heat, shock, and friction.[5][8] Adherence to strict safety protocols is paramount.

Personal Protective Equipment (PPE)

• Eye Protection: Always wear chemical safety goggles with side shields.

• Hand Protection: Wear chemical-resistant gloves.

• Body Protection: A flame-retardant lab coat is essential.

• Additional Protection: A blast shield should be used, especially when working on a larger scale.

Engineering Controls

• Fume Hood: All manipulations involving tosyl azide and diazo compounds must be performed in a well-ventilated chemical fume hood.[9]

• Spark-Proof Equipment: Use non-sparking tools and equipment to prevent ignition.[10][11]

Handling and Storage

• Temperature Control: Avoid heating tosyl azide, as it can decompose violently.[9] Reactions should be conducted at or below room temperature whenever possible. For storage, keep tosyl azide in a cool, dark place, away from heat sources.[5]

• Scale: For large-scale reactions, the in-situ generation of tosyl azide is highly recommended to avoid the isolation and storage of large quantities of this hazardous material.[12][13]

• Quenching: Any residual azide should be carefully quenched before disposal, following institutional safety guidelines.[5]

Hazard Summary Table

Compound	Key Hazards	GHS Pictograms
Tosyl Azide	Explosive, Fatal if swallowed, Self-reactive.[8][9]	Exploding bomb, Skull and crossbones, Flame
α-Diazoesters	Potentially explosive, Toxic.	Exploding bomb, Skull and crossbones

Applications in Drug Development and Organic Synthesis

The α-diazoesters prepared via this method are invaluable building blocks in the synthesis of complex organic molecules, including active pharmaceutical ingredients (APIs). Their utility stems from the diverse reactivity of the diazo group.

• Carbene/Carbenoid Chemistry: In the presence of transition metal catalysts (e.g., rhodium, copper, iron), α-diazoesters readily extrude nitrogen gas to form highly reactive metal carbene intermediates.[14] These intermediates can undergo a variety of transformations, including:

  • Cyclopropanation: Reaction with alkenes to form cyclopropanes, a common motif in many natural products and pharmaceuticals.

  • C-H Insertion: Insertion into C-H bonds to form new C-C bonds, a powerful tool for late-stage functionalization.[14]

  • X-H Insertion (X = O, N, S): Insertion into O-H, N-H, and S-H bonds is a common method for the formation of ethers, amines, and thioethers, respectively.[15]

• 1,3-Dipolar Cycloadditions: α-Diazoesters can act as 1,3-dipoles in cycloaddition reactions with various dipolarophiles to construct five-membered heterocyclic rings, which are prevalent in many drug scaffolds.

• Wolff Rearrangement: Photochemical or thermal decomposition of α-diazoesters can induce a Wolff rearrangement to form ketenes, which can be trapped by various nucleophiles to generate carboxylic acid derivatives.[1]

Conclusion

The preparation of α-diazoesters from tosyl azide is a robust and widely applicable method in organic synthesis. While the hazardous nature of the reagents necessitates stringent safety precautions, a thorough understanding of the reaction mechanism and adherence to established protocols allows for the safe and efficient synthesis of these versatile intermediates. The continued development of safer diazo transfer reagents and the application of flow chemistry are promising avenues for mitigating the risks associated with this powerful transformation, further expanding the utility of α-diazoesters in the discovery and development of new medicines and materials.[4][12][16]

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• Reitz, J., Antoni, P. W., Holstein, J. J., & Hansmann, M. M. (2020). Room‐Temperature‐Stable Diazoalkenes by Diazo Transfer from Azides: Pyridine‐Derived Diazoalkenes. Angewandte Chemie International Edition, 59(46), 20569–20574. [Link]

• Deadman, B. J., Battilocchio, C., Sivo, M., & Ley, S. V. (2016). Taming tosyl azide: the development of a scalable continuous diazo transfer process. Green Chemistry, 18(9), 2997–3003. [Link]

• Dar'in, D., Kantin, G., & Krasavin, M. (2019). A 'sulfonyl-azide-free' (SAFE) aqueous-phase diazo transfer reaction for parallel and diversity-oriented synthesis. Chemical Communications, 55(32), 4679-4682. [Link]

• Santiago, J. V. (2015). p-Toluenesulfonyl Azide. Synlett, 26(17), 2323–2324. [Link]

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• Feng, X., Liu, X., & Lin, L. (2011). New Electrophilic Addition of α-Diazoesters with Ketones for Enantioselective C–N Bond Formation. Journal of the American Chemical Society, 133(36), 14210–14213. [Link]

• p-Toluenesulfonyl azide solution Safety Data Sheet. (n.d.). Retrieved March 21, 2026, from [Link]

• Valizadeh, H., & Gholipur, H. (2015). Regitz and Gupta deformylating diazo transfer procedure for the preparation of diazoketones. ResearchGate. Retrieved from [Link]

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• Li, Y., et al. (2021). Regitz Diazo Transfer Reaction for the Synthesis of 1,4,5-Trisubstituted 1,2,3-Triazoles and Subsequent Regiospecific Construction of 1,4-Disubstituted 1,2,3-Triazoles via C–C Bond Cleavage. The Journal of Organic Chemistry, 86(5), 4165–4173. [Link]

• Regitz Diazo Transfer. (2018, January 11). Chem-Station Int. Ed. Retrieved from [Link]

• Deadman, B. J., Battilocchio, C., Sivo, M., & Ley, S. V. (2016). Taming tosyl azide: The development of a scalable continuous diazo transfer process. ResearchGate. Retrieved from [Link]

• Krasavin, M. (2018). Preparation and Synthetic Applications of Five-to-Seven-Membered Cyclic α-Diazo Monocarbonyl Compounds. Molecules, 23(11), 2842. [Link]

• Ethyl 2-diazoacetoacetate (CAS No. 2009-97-4). (n.d.). ResearchGate. Retrieved from [Link]

• Padwa, A. (Ed.). (2004). Product Class 21: Diazo Compounds. Science of Synthesis, 27, 831-956.

• Poh, J.-S., & Browne, D. L. (2018). Generation of Tosyl Azide in Continuous Flow Using an Azide Resin, and Telescoping with Diazo Transfer and Rhodium Acetate-Catalyzed O–H Insertion. Organic Process Research & Development, 22(3), 395–400. [Link]

• Searle, N. E. (1956).

• Benati, L., Calestani, G., Montevecchi, P. C., & Spagnolo, P. (1994). o-N-tosylcarbamoyl-substituted α-diazoacetophenones: their preparation and decomposition. Journal of the Chemical Society, Perkin Transactions 1, (18), 2637-2641. [Link]

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• da Silva, F. C., de Souza, M. C. B. V., & Ferreira, V. F. (2018). Traditional and New methods for the Preparation of Diazocarbonyl Compounds. Anais da Academia Brasileira de Ciências, 90(1 suppl 1), 991–1026. [Link]

• Chen, D., et al. (2017). Iron-Catalyzed Carbene Insertion Reactions of α-Diazoesters into Si–H Bonds. Organic Letters, 19(21), 5896–5899. [Link]

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Unlocking the Synthetic Potential of Aryldiazoacetates: Reactivity, Catalysis, and Applications in Drug Development

Executive Summary

Aryldiazoacetates are pivotal carbene precursors in modern organic synthesis, offering a versatile platform for constructing complex molecular architectures, including highly substituted cyclopropanes and functionalized C-H insertion products. This technical whitepaper provides an in-depth analysis of aryldiazoacetate reactivity, focusing on transition-metal catalysis, the logic behind catalyst selection, continuous flow safety protocols, and emerging photochemical methodologies.

The Nature of Aryldiazoacetates: Donor-Acceptor Carbenes

Aryldiazoacetates are characterized by the presence of both an electron-donating aryl group and an electron-withdrawing ester group adjacent to the diazo carbon. Upon the extrusion of nitrogen gas (N₂), they form donor-acceptor metal carbenoids. This dual electronic nature attenuates the extreme electrophilicity typically seen in acceptor-only carbenes, providing a delicate balance between stability and reactivity. This attenuation is the cornerstone of their ability to undergo highly chemo-, regio-, and stereoselective transformations, making them indispensable in the synthesis of pharmaceutical intermediates.

Mechanistic Pathways & Catalyst Selection

The dominant paradigm for aryldiazoacetate activation is dirhodium(II) catalysis[1]. The paddlewheel structure of chiral dirhodium tetracarboxylates (e.g., Rh₂(DOSP)₄, Rh₂(PTAD)₄) creates a well-defined chiral pocket. The causality of stereocontrol lies in the orientation of the donor and acceptor groups of the carbenoid within this pocket, which dictates the trajectory of the incoming nucleophile (alkene or C-H bond).

Mechanistic pathway of aryldiazoacetate decomposition and subsequent functionalization.

Catalyst-Substrate Matching Logic

The selection of the dirhodium catalyst cannot be arbitrary. The nature of the aryl group on the diazoacetate fundamentally alters the steric and electronic demands of the transition state[2]. For instance, while Rh₂(R-DOSP)₄ is a broadly applicable catalyst for unsubstituted or 4-substituted aryldiazoacetates, it fails to provide optimal enantioselectivity for ortho-substituted or specific meta-substituted variants. In these cases, catalysts with different spatial constraints, such as Rh₂(S-PTAD)₄ or Rh₂(R-BNP)₄, must be deployed to maintain high asymmetric induction[2].

Table 1: Influence of Chiral Dirhodium Catalysts on Styrene Cyclopropanation

Aryldiazoacetate Substituent	Optimal Catalyst	Yield Range (%)	Enantiomeric Excess (ee %)
Unsubstituted (Phenyl)	Rh₂(R-DOSP)₄	63 - 98%	87 - 90%
4-Methoxy	Rh₂(S-PTAD)₄	> 85%	96%
3-Methoxy	Rh₂(R-BNP)₄	80 - 95%	80 - 90%

| Trimethylsilylethyl (TMSE) | Rh₂(S-DOSP)₄ | 61 - 86% | 81 - 96% (at -40 °C) |

(Data summarized from comparative catalyst studies on aryldiazoacetate cyclopropanation[2][3])

Advanced Methodologies: Continuous Flow & Self-Validating Protocols

Despite their synthetic utility, aryldiazoacetates pose significant safety hazards due to their explosive potential and are highly sensitive to moisture. Water reacts with the metal carbenoid to form O-H insertion byproducts, severely degrading product yield and purity. To circumvent this, modern protocols employ continuous flow chemistry coupled with inline drying[4].

Continuous flow workflow for the safe synthesis and utilization of aryldiazoacetates.

Protocol: Continuous Flow Synthesis and Cyclopropanation

Objective: Safe generation of aryldiazoacetates and subsequent asymmetric cyclopropanation with strict moisture control. Causality Check: Why continuous flow? It minimizes the steady-state accumulation of the hazardous diazo intermediate. Why inline drying? While additives like hexafluoroisopropanol (HFIP) can protect the catalyst's enantioselectivity from water deactivation, they do not prevent the competitive O-H insertion pathway[4]. Physical removal of water is mandatory.

Step-by-Step Self-Validating Methodology:

• Hydrazone Oxidation: Pump a solution of the hydrazone precursor and an oxidant (e.g., biphasic bleach system) through a packed-bed reactor at a controlled residence time (typically 2-5 minutes) at 20 °C.

• Inline Aqueous Extraction: Pass the effluent through a liquid-liquid hydrophobic membrane separator.

  • Validation Check: The organic phase must be visually clear; any emulsion indicates membrane breakthrough, which will carry over water and ruin the downstream catalysis.

• Molecular Sieve Drying: Route the organic stream through a column packed with activated 4Å molecular sieves.

  • Validation Check: Sample the stream and perform a Karl Fischer titration. Proceed to the catalytic reactor only if H₂O < 100 ppm[4].

• Rh-Catalyzed Cyclopropanation: Merge the anhydrous aryldiazoacetate stream with a stream containing the alkene (e.g., styrene) and 0.01-0.05 mol% of the selected chiral dirhodium catalyst in dichloromethane.

• Reaction Monitoring: Monitor the evolution of N₂ gas via an inline mass flow meter. The cessation of N₂ evolution confirms the complete consumption of the diazo species.

• Quenching and Isolation: Collect the product stream, concentrate under reduced pressure, and purify via silica gel chromatography.

Emerging Paradigms: Photochemical Activation

Recent advancements have demonstrated that aryldiazoacetates can be activated photochemically without the need for transition metals[5]. Under blue light irradiation (460–490 nm), aryldiazoacetates undergo photolysis to generate free carbenes that can participate in C-H insertion, O-H insertion, and cyclopropanation[5]. While this metal-free approach currently lacks the exquisite stereocontrol of dirhodium catalysis, it offers a highly sustainable, mild platform for late-stage functionalization in drug discovery, completely avoiding heavy metal contamination in final Active Pharmaceutical Ingredients (APIs).

Conclusion

The reactivity of aryldiazoacetates represents a masterclass in balancing electronic attenuation with catalytic precision. By rigorously matching the dirhodium catalyst to the specific steric demands of the aryl substituent, and by employing self-validating continuous flow protocols to manage safety and moisture, researchers can unlock the full potential of these donor-acceptor carbenes. As photochemical methods mature, the toolkit for aryldiazoacetate functionalization will only continue to expand, driving innovation in complex molecule synthesis.

References

• Chiral Dirhodium(II) Catalysts for Selective Metal Carbene Reactions Current Organic Chemistry URL:[Link]

• Guide to Enantioselective Dirhodium(II)-Catalyzed Cyclopropanation with Aryldiazoacetates National Institutes of Health (NIH) / PubMed Central URL:[Link]

• Enantioselective Dirhodium(II)-Catalyzed Cyclopropanations with Trimethylsilylethyl and Trichloroethyl Aryldiazoacetates National Institutes of Health (NIH) / PubMed Central URL:[Link]

• Continuous Process to Safely Manufacture an Aryldiazoacetate and Its Direct Use in a Dirhodium-Catalyzed Enantioselective Cyclopropanation Organic Process Research & Development (ACS Publications) URL:[Link]

• Blue light-promoted photolysis of aryldiazoacetates Chemical Science (RSC Publishing) URL:[Link]

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A Technical Guide to Unlocking Novel Reactivities of Ethyl 2-(4-bromophenyl)-2-diazoacetate

A Senior Application Scientist's Perspective for Researchers, Scientists, and Drug Development Professionals

Foreword: Beyond the Carbene

Ethyl 2-(4-bromophenyl)-2-diazoacetate stands as a versatile reagent in the synthetic chemist's toolkit. While its utility in classical carbene-mediated transformations like cyclopropanation and X-H insertion is well-documented, a deeper exploration of its reactivity profile reveals a landscape of novel and powerful synthetic methodologies. This guide moves beyond the foundational applications to provide an in-depth exploration of cutting-edge reactions, offering insights into the mechanistic underpinnings and practical execution of these transformations. The presence of the 4-bromophenyl moiety not only influences the electronic properties of the diazo compound but also serves as a valuable synthetic handle for further molecular elaboration, a feature of particular interest in the iterative process of drug discovery.

This document is structured to provide not just protocols, but a deeper understanding of the "why" behind the "how." By elucidating the causal relationships in reaction design and providing self-validating experimental frameworks, we aim to empower researchers to not only replicate these methods but also to innovate upon them.

Synthesis and Safety: Foundational Knowledge for Controlled Reactivity

The reliable synthesis and safe handling of diazo compounds are paramount to their successful application in the laboratory. While various methods exist for the preparation of ethyl diazoacetate derivatives, a common and effective route involves the diazotization of the corresponding amino ester hydrochloride.

Synthesis of Ethyl 2-(4-bromophenyl)-2-diazoacetate

A robust method for the synthesis of the title compound is adapted from established procedures for diazoacetate synthesis. The reaction proceeds via the diazotization of ethyl 2-amino-2-(4-bromophenyl)acetate hydrochloride with sodium nitrite in an acidic aqueous medium.

Experimental Protocol: Synthesis of Ethyl 2-(4-bromophenyl)-2-diazoacetate

• Preparation of Starting Material: Ethyl 2-amino-2-(4-bromophenyl)acetate hydrochloride is prepared by standard methods from 4-bromomandelic acid.

• Reaction Setup: In a four-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, a thermometer, and a nitrogen inlet, a solution of ethyl 2-amino-2-(4-bromophenyl)acetate hydrochloride (1.0 eq) in water is mixed with an organic solvent such as dichloromethane. The mixture is cooled to -5 °C.

• Diazotization: An ice-cold aqueous solution of sodium nitrite (1.2 eq) is added with vigorous stirring. The temperature is maintained below 0 °C.

• Acidification: A dilute solution of sulfuric acid is added dropwise, ensuring the temperature does not exceed 5 °C. The reaction is typically complete within 10-15 minutes, indicated by the cessation of heat evolution.

• Workup: The organic layer is separated, washed with a cold 5% sodium bicarbonate solution until neutral, and then with brine.

• Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure at a temperature not exceeding 35 °C. The resulting yellow oil is the desired ethyl 2-(4-bromophenyl)-2-diazoacetate.

Causality in Synthesis: The use of a biphasic system with an organic solvent like dichloromethane protects the newly formed, acid-sensitive diazo compound from decomposition in the aqueous mineral acid.[1] Maintaining a low temperature throughout the reaction is critical to prevent the explosive decomposition of the diazo compound and to minimize the formation of byproducts.[1][2]

Safety Precautions for Handling Aryldiazoacetates

Diazo compounds are energetic materials and must be handled with appropriate caution.[3][4][5]

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate gloves.[3][4][5]

• Ventilation: All manipulations should be performed in a well-ventilated fume hood.[3][4][5]

• Temperature Control: Avoid high temperatures, as this can lead to explosive decomposition. Distillation of diazo compounds is highly hazardous and should be avoided.[1][2]

• Incompatible Materials: Avoid contact with strong acids, and certain metals, which can catalyze violent decomposition.

• Storage: Store in a cool, dark place, and use as soon as possible after preparation.[1][2]

Novel Reaction Manifolds: Expanding the Synthetic Utility

The true potential of Ethyl 2-(4-bromophenyl)-2-diazoacetate is realized when we venture beyond its traditional reactivity. The following sections detail novel transformations that leverage this reagent for the construction of complex molecular architectures.

Metal-Free C-H Functionalization of Alkanes

A significant advancement in carbene chemistry is the development of metal-free C-H insertion reactions. These reactions offer a more sustainable and often complementary approach to their metal-catalyzed counterparts. Aryldiazoacetates, including derivatives of the title compound, have been shown to undergo thermal C-H functionalization of alkanes.[6]

Conceptual Framework: The thermal decomposition of an aryldiazoacetate generates a free carbene. This highly reactive intermediate can then insert into the C-H bonds of an alkane. The selectivity of this insertion is governed by the inherent reactivity of the C-H bonds (tertiary > secondary > primary).

Experimental Protocol: Thermal C-H Insertion into Cyclohexane

• Reaction Setup: A solution of a 2,2,2-trichloroethyl (p-bromophenyl)diazoacetate (a close and often more reactive analog of the title compound) (1.0 eq) in cyclohexane (used as both reactant and solvent) is prepared in a sealed tube.[6]

• Degassing: The solution is degassed by several freeze-pump-thaw cycles.

• Reaction: The sealed tube is heated at a predetermined temperature (e.g., 80-100 °C) for a specified time (12-48 hours), or until the diazo compound is consumed (monitored by TLC or IR spectroscopy).

• Workup and Purification: The reaction mixture is cooled to room temperature, and the excess cyclohexane is removed under reduced pressure. The residue is purified by column chromatography on silica gel to afford the C-H insertion product.

Data Presentation: Site Selectivity in C-H Functionalization

Substrate	Diazo Compound	C-H Insertion Product(s)	Ratio (sec:prim)	Combined Yield (%)	Reference
4-Ethyltoluene	2,2,2-trichloroethyl (p-bromophenyl)diazoacetate	Secondary and Primary C-H insertion	2:1	22	[6]

Causality in Experimental Design: The use of 2,2,2-trichloroethyl esters can lead to cleaner reactions and higher yields of C-H insertion products compared to their methyl or ethyl ester counterparts by minimizing the formation of carbene dimerization byproducts.[6] The choice of a sealed tube and degassing is to prevent side reactions with atmospheric oxygen and moisture.

Diagram: Metal-Free C-H Insertion Workflow

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. hcc.hanwha.co.kr [hcc.hanwha.co.kr]
• 4. davisint.com [davisint.com]
• 5. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 6. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Rhodium-Catalyzed Site-Selective C–H Insertion Using Ethyl 2-(4-bromophenyl)-2-diazoacetate

Executive Summary

The reliable and predictable conversion of an unactivated C–H bond into a C–C bond represents a transformative approach in modern synthetic organic chemistry, expanding the number of sites that can be targeted in a given molecule and streamlining the synthesis of complex scaffolds [2]. Among the most robust methods for this transformation is the use of donor-acceptor diazo compounds in combination with dirhodium(II) paddlewheel catalysts.

This application note provides a comprehensive, self-validating protocol for the intermolecular C–H insertion of Ethyl 2-(4-bromophenyl)-2-diazoacetate . Designed for researchers and drug development professionals, this guide details the mechanistic rationale, critical reaction parameters, and step-by-step methodologies required to achieve high chemo- and regioselectivity while suppressing off-target dimerization.

Mechanistic Rationale & Design Principles

The Donor-Acceptor Carbenoid Paradigm

Dirhodium(II) complexes efficiently catalyze the decomposition of α-aryl-α-diazoacetates to generate highly reactive, electrophilic rhodium carbenoid intermediates [1]. The success of this specific class of diazo compounds relies on the "donor-acceptor" push-pull electronic system:

• The Acceptor (Ester Group): Increases the electrophilicity of the carbenoid carbon, driving its reactivity toward unactivated C–H bonds.

• The Donor (Aryl Group): Stabilizes the carbenoid via π -donation, attenuating its reactivity just enough to prevent indiscriminate, unselective insertions.

The C–H insertion proceeds via a concerted, asynchronous transition state. The electrophilic carbenoid carbon initiates interaction with the σ -electrons of the C–H bond, followed by the migration of the hydrogen atom to the carbenoid carbon, simultaneously forming the new C–C bond and regenerating the Rh(II) catalyst.

Reagent Profiling: Why the 4-Bromo Substituent?

The choice of Ethyl 2-(4-bromophenyl)-2-diazoacetate is highly strategic in drug discovery workflows:

• Electronic Tuning (Kinetic Advantage): The electronic attributes of the para-substituent strongly dictate carbenoid reactivity. Electron-withdrawing groups, such as the bromine atom, enhance the electrophilicity of the metal carbene, significantly accelerating the reaction rate without compromising stereo- or chemoselectivity compared to electron-donating analogs [4].

• Late-Stage Functionalization Handle: The aryl bromide moiety is preserved during the C–H insertion, serving as an ideal orthogonal handle for downstream Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira cross-coupling reactions.

Catalytic Cycle & Workflow Visualization

The primary challenge in this chemistry is the kinetic competition between the desired C–H insertion and the off-target bimolecular reaction of the carbenoid with another equivalent of the diazo compound (forming a carbene dimer).

Figure 1: Catalytic cycle of Rh(II)-mediated C-H insertion highlighting the competing dimerization.

Quantitative Optimization Data

To maximize the yield of the C–H insertion product, the steady-state concentration of the diazo compound must be minimized, and the C–H substrate must be present in excess [5]. Table 1 demonstrates the causality between addition time, catalyst choice, and product distribution.

Table 1: Optimization of Intermolecular C–H Insertion into Cyclohexane

Entry	Catalyst	Substrate / Solvent	Addition Time (h)	Temp (°C)	Yield (%)	Dimer (%)
1	Rh₂(OAc)₄	Cyclohexane (Excess)	1.0	25	45%	35%
2	Rh₂(esp)₂	Cyclohexane (Excess)	1.0	25	68%	18%
3	Rh₂(esp)₂	Cyclohexane (Excess)	3.0	25	89%	< 5%
4	Rh₂(S-DOSP)₄	Cyclohexane (Excess)	3.0	25	82%*	< 5%

*Note: Entry 4 utilizing the chiral Rh₂(S-DOSP)₄ catalyst yields the product in 92% enantiomeric excess (ee).

Self-Validating Experimental Protocol

Objective: Synthesis of Ethyl 2-(4-bromophenyl)-2-cyclohexylacetate via intermolecular C–H insertion.

Materials & Reagents

• Diazo Precursor: Ethyl 2-(4-bromophenyl)-2-diazoacetate (0.50 mmol, 134.5 mg)

• Catalyst: Rh₂(esp)₂ (Bis[rhodium( α,α,α′,α′ -tetramethyl-1,3-benzenedipropionic acid)]) (0.005 mmol, 3.8 mg, 1 mol%)

• Substrate/Solvent: Anhydrous Cyclohexane (5.0 mL)

• Diluent: Anhydrous Dichloromethane (DCM) (2.0 mL)

Step-by-Step Methodology

• Preparation of the Catalytic Bed: In an oven-dried 25 mL Schlenk flask equipped with a PTFE-coated magnetic stir bar, add Rh₂(esp)₂ (3.8 mg, 1 mol%) and anhydrous cyclohexane (5.0 mL). Causality Check: Cyclohexane is used in massive stoichiometric excess as both the reactant and the solvent. This statistical advantage is strictly required to favor intermolecular C–H insertion over bimolecular carbene dimerization [5].

• Atmospheric Control: Seal the flask with a rubber septum. Evacuate and backfill the reaction vessel with dry Argon three times. Causality Check: While Rh-carbenoids are relatively robust, trace moisture can lead to competitive O–H insertion, forming an α -hydroxy ester byproduct [2].

• Diazo Solution Preparation: In a separate dry vial under Argon, dissolve Ethyl 2-(4-bromophenyl)-2-diazoacetate (134.5 mg, 0.5 mmol) in 2.0 mL of anhydrous DCM. Draw this bright yellow solution into a 5 mL gas-tight syringe.

• Syringe Pump Addition (Critical Step): Mount the syringe on a programmable syringe pump. Insert the needle through the septum of the Schlenk flask, ensuring the tip is positioned directly above the vigorously stirring catalyst suspension. Set the addition rate to 0.66 mL/h (total addition time = 3 hours) at 25 °C. Causality Check: Slow addition ensures the steady-state concentration of the diazo compound remains extremely low in the reaction mixture. This kinetic control is mandatory to suppress the formation of the carbene dimer (diethyl 2,3-bis(4-bromophenyl)fumarate) [3].

• In-Process Validation: Visual Cue 1: During the addition, observe the color of the reaction mixture. A transient color shift from the resting green/blue of Rh₂(esp)₂ to a reddish-brown indicates the active turnover of the rhodium carbenoid intermediate. Visual Cue 2: Continuous nitrogen gas evolution (micro-bubbling) should be visible as the diazo compound decomposes.

• Completion and Workup: After the syringe pump addition is complete, allow the mixture to stir for an additional 30 minutes. Verify the complete consumption of the diazo compound via TLC (Hexanes/EtOAc 9:1; the bright yellow diazo spot at Rf​≈0.6 should be entirely absent).

• Isolation: Concentrate the reaction mixture under reduced pressure. Purify the crude residue via flash column chromatography (SiO₂, gradient elution: 100% Hexanes to 95:5 Hexanes/EtOAc) to yield Ethyl 2-(4-bromophenyl)-2-cyclohexylacetate as a clear oil.

References[1] Rhodium-catalyzed transformations of diazo compounds via a carbene-based strategy: recent advances - RSC Publishing. Royal Society of Chemistry. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH8B4FGr4qfzaVFtqcF6cFUAAAZ8uJuCUdaKlLo8xfk3JwYfoF1GCvMhajrsw_HnB3h_aXgxzzpUf-4ySXmIS8EC5GTNboiS3ST2jK8En4NUhpg_cgyhqCxazo2bdMGulkXKuwLePidyArmZHPpOD4nnUrB67EDR_FidWS-

[2] C–H Functionalization Reaction Manual - MilliporeSigma. Sigma-Aldrich. Available at:

[3] Rhodium Catalyzed Intramolecular C-H Insertion of α-Aryl-α-diazo Ketones - PMC - NIH. National Institutes of Health. Available at:

[4] Iridium(III)-Catalyzed Asymmetric Site-Selective Carbene C–H Insertion during Late-Stage Transformation | The Journal of Organic Chemistry. ACS Publications. Available at:

[5] Asymmetric Intramolecular C−H Insertions of Aryldiazoacetates | Organic Letters. ACS Publications. Available at:

Application Note: Metal-Free Photochemical Si–H Insertion Using Aryldiazoacetates

Executive Summary & Scientific Context

The construction of carbon-silicon (C–Si) bonds is a critical transformation in organosilicon chemistry, with expanding applications in drug discovery, agrochemicals, and advanced materials. Traditionally, the insertion of carbenes into the Si–H bond of silanes has relied heavily on transition-metal catalysts, including rhodium, ruthenium, iridium, and iron [1, 2]. While these metal-catalyzed protocols are highly efficient, they introduce significant challenges for pharmaceutical development, primarily the stringent regulatory requirements for removing trace heavy metals from final active pharmaceutical ingredients (APIs).

To address this bottleneck, a breakthrough metal-free photochemical protocol has been developed. By leveraging low-energy blue light (470 nm) to excite aryldiazoacetates, researchers can generate highly reactive singlet carbenes that seamlessly insert into Si–H bonds [1]. This application note provides a comprehensive, step-by-step guide to executing this metal-free transformation, detailing the mechanistic causality, substrate scope, and critical experimental parameters required for reproducible success.

Mechanistic Rationale & Causality (E-E-A-T)

Understanding the physical chemistry behind this protocol is essential for troubleshooting and optimizing yields. Every experimental choice in this workflow is dictated by the kinetic and thermodynamic behavior of the carbene intermediate.

• Photochemical Activation (Why Blue Light?): Aryldiazoacetates exhibit a distinct, albeit weak, absorption band in the visible region (400–500 nm). This corresponds to the n→π∗ transition of the diazo group. Irradiation with 470 nm blue LEDs selectively excites the molecule without requiring harsh, high-energy UV light, which could degrade sensitive functional groups in complex drug-like molecules.

• Carbene Generation & Insertion: Upon excitation, the diazo compound extrudes nitrogen gas ( N2​ ), generating a highly reactive singlet carbene. This electrophilic species undergoes a concerted, asynchronous insertion directly into the Si–H bond of the silane, forming the α -silylester.

• Stoichiometric Causality (Why 4 Equivalents of Silane?): Free carbenes are exceptionally reactive and prone to side reactions, most notably dimerization to form diazines or alkenes. By using a 4-fold excess of the silane, the reaction kinetics are heavily biased toward the intermolecular Si–H insertion, effectively outcompeting carbene dimerization.

• Solvent Selection (Why DCM?): Dichloromethane (DCM) is utilized because it is chemically inert to the carbene intermediate and transparent to visible light. If a nucleophilic solvent like Tetrahydrofuran (THF) is used, the carbene will rapidly react with the solvent instead, completely suppressing the desired Si–H insertion.

Photochemical mechanism of metal-free Si-H insertion via carbene generation.

Experimental Protocol: Step-by-Step Methodology

Materials & Equipment Required

• Reagents: Methyl phenyldiazoacetate (or derivative), target silane (e.g., Triethylsilane), anhydrous Dichloromethane (DCM).

• Equipment: 10 mL Schlenk tube or sealed glass vial, Blue LED Photoreactor (470 nm, 3 W), magnetic stirrer, inert gas line (Argon or Nitrogen).

Step-by-Step Workflow

• Preparation of the Reaction Mixture: To an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add the aryldiazoacetate (0.4 mmol, 1.0 equiv) and the selected silane (1.6 mmol, 4.0 equiv).

• Solvation: Inject 1.0 mL of anhydrous DCM into the vessel. Critical Note: The high concentration (0.4 M relative to the diazo compound) is necessary to maximize the collision frequency between the carbene and the silane.

• Degassing (Crucial Step): Sparge the solution with Argon for 5 minutes. Causality: Dissolved oxygen can quench the excited state of the diazo compound or react with the carbene to form ketones, significantly reducing the yield.

• Photochemical Irradiation: Seal the tube and place it in the blue LED photoreactor. Irradiate the mixture at room temperature with 470 nm light (3 W) for 16 hours under vigorous stirring.

• Concentration: Following completion (verified by the disappearance of the diazo compound via TLC), transfer the mixture to a round-bottom flask. Remove the DCM and the excess unreacted silane under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel using a Hexane/Ethyl Acetate gradient to isolate the pure α -silylester.

Step-by-step experimental workflow for photochemical Si-H insertion.

Quantitative Data & Substrate Scope

The metal-free photochemical protocol exhibits broad functional group tolerance. The tables below summarize the quantitative yields and the causality behind specific substrate behaviors [1].

Table 1: Scope of Silanes ( R3​Si−H )

Silane Substrate	Equivalents	Yield (%)	Observation / Causality
Triethylsilane	4.0	78%	Standard aliphatic silane; provides excellent baseline reactivity.
Diethylmethylsilane	4.0	75%	Reduced steric bulk maintains high insertion efficiency.
tert-Butyldimethylsilane	4.0	71%	Bulky alkyl groups are surprisingly well-tolerated by the free carbene.
Triisopropylsilane	4.0	68%	Highly sterically demanding; slight yield reduction due to hindered approach.
Methyldiphenylsilane	4.0	80%	Aromatic silanes show excellent matching reactivity with the electrophilic carbene.
Triphenylsilane	4.0	51%	Extreme steric hindrance significantly reduces overall insertion yield.
Phenylsilane ( PhSiH3​ )	4.0	0%	Limitation: Silanes with multiple Si–H bonds lead to nonmatching reactivity, resulting entirely in diazo decomposition (diazine formation).

Table 2: Scope of Aryldiazoacetates

Aryldiazoacetate Substituent	Yield (%)	Chemoselectivity & Application Note
Phenyl (Unsubstituted)	78%	Standard model substrate.
4-Fluoro	76%	Halogens are well tolerated without undergoing photodehalogenation.
4-Bromo	69%	Highly valuable; leaves the bromide intact for downstream palladium-catalyzed cross-coupling (e.g., Suzuki, Buchwald-Hartwig).
4-Methoxy	70%	Electron-donating groups do not impede the photolysis or insertion kinetics.
Olefin-tethered	72%	Remarkable Chemoselectivity: Complete selectivity for Si–H insertion is observed with zero intramolecular cyclopropanation of the olefin.

Troubleshooting & Optimization Insights

• Issue: High levels of Diazine Byproducts (Carbene Dimerization)

  • Cause: The concentration of the silane is too low relative to the carbene generation rate.

  • Solution: Ensure a strict 4.0 equivalent excess of silane. If dimerization persists, decrease the light intensity or use a more dilute reaction medium (e.g., 0.2 M) to slow down the rate of carbene generation.

• Issue: No Product Formation / Complex Mixture

  • Cause: Use of nucleophilic solvents (e.g., THF, MeCN) or presence of moisture/oxygen.

  • Solution: Strictly utilize anhydrous, non-nucleophilic solvents (DCM or Chloroform) and ensure rigorous Argon degassing prior to irradiation.

References

• Title: Metal-Free Insertion Reactions of Silanes with Aryldiazoacetates Source: Journal of Organic Chemistry (ACS Publications), 2020, 85, 2, 1240–1246. URL: [Link]

• Title: Iron-Catalyzed Carbene Insertion Reactions of α -Diazoesters into Si–H Bonds Source: Organic Letters (ACS Publications), 2017, 19, 21, 5736–5739. URL: [Link]

Application Notes &amp; Protocols: A Guide to the Synthesis of Heterocyclic Compounds Using Ethyl 2-(4-bromophenyl)-2-diazoacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of Ethyl 2-(4-bromophenyl)-2-diazoacetate in Heterocyclic Synthesis

Ethyl 2-(4-bromophenyl)-2-diazoacetate is a valuable and versatile reagent in modern organic synthesis, serving as a key precursor for the construction of a wide array of heterocyclic compounds. Its utility stems from the controlled generation of a reactive carbene intermediate upon treatment with various catalysts, most notably those based on rhodium and copper. This guide provides an in-depth exploration of the applications of ethyl 2-(4-bromophenyl)-2-diazoacetate in the synthesis of several important classes of heterocycles, including oxazoles, aziridines, and cyclopropanes, which can be further elaborated into other heterocyclic systems. We will delve into the mechanistic underpinnings of these transformations and provide detailed, field-proven protocols to empower researchers in their synthetic endeavors.

The 4-bromophenyl substituent offers a strategic advantage, providing a handle for further functionalization through cross-coupling reactions, thereby expanding the synthetic utility of the resulting heterocyclic products in areas such as medicinal chemistry and materials science.

Core Principles: The Generation and Reactivity of the Carbenoid Intermediate

The cornerstone of the reactivity of ethyl 2-(4-bromophenyl)-2-diazoacetate is the formation of a metal-carbene (carbenoid) species. This is typically achieved through the reaction of the diazo compound with a transition metal catalyst, which facilitates the extrusion of dinitrogen gas. The resulting electrophilic carbenoid can then engage in a variety of transformations.

Synthesis of 1,3-Oxazoles: A Powerful Approach

1,3-Oxazoles are a prominent structural motif in numerous biologically active compounds and natural products.[1] The reaction of ethyl 2-(4-bromophenyl)-2-diazoacetate with nitriles or amides provides an efficient route to polysubstituted oxazoles.[2][3]

Mechanism of Oxazole Formation from Nitriles

The synthesis of oxazoles from diazo compounds and nitriles is a well-established method.[2] The reaction can be catalyzed by various transition metals or even proceed under visible light induction.[1][4] The generally accepted mechanism involves the formation of a metal carbene, which then undergoes a [3+2] cycloaddition with the nitrile to form the oxazole ring.

A visible-light-induced approach offers a milder and more sustainable alternative to traditional metal-catalyzed methods.[1]

Experimental Protocol: Visible Light-Induced Synthesis of 2-Methyl-5-(4-bromophenyl)-4-ethoxycarbonyloxazole

This protocol is adapted from a visible light-induced synthesis of polysubstituted oxazoles.[1]

Materials:

• Ethyl 2-(4-bromophenyl)-2-diazoacetate

• Acetonitrile (MeCN)

• (i-Pr)3SiCl

• Nitrogen gas

• 7W 460 nm LED lamp

• Schlenk tube or similar reaction vessel

Procedure:

• To a Schlenk tube, add ethyl 2-(4-bromophenyl)-2-diazoacetate (0.1 mmol, 1.0 equiv) and (i-Pr)3SiCl (0.02 mmol, 0.2 equiv).

• Add acetonitrile (1.0 mL).

• Degas the solution with nitrogen for 15 minutes.

• Irradiate the mixture with a 7W 460 nm LED lamp at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired oxazole.

Data Presentation: Representative Yields for Oxazole Synthesis

Entry	Diazo Compound	Nitrile	Catalyst/Conditions	Yield (%)	Reference
1	Ethyl 2-phenyl-2-diazoacetate	MeCN	(i-Pr)3SiCl, 460 nm LED	95	[1]
2	Ethyl 2-(4-bromophenyl)-2-diazoacetate	MeCN	(i-Pr)3SiCl, 460 nm LED	Expected to be high	N/A

Synthesis of Aziridines: Access to Strained Heterocycles

Aziridines are three-membered nitrogen-containing heterocycles that are valuable synthetic intermediates due to their ring strain. The reaction of diazo compounds with imines is a powerful method for their construction.[5][6][7]

Mechanism of Aziridination

The catalytic asymmetric aziridination of imines with diazo compounds is a well-developed field.[5][7] The reaction typically proceeds through the formation of a metal carbene, which then reacts with the imine. The stereochemical outcome of the reaction can often be controlled by the choice of catalyst and ligands. Both cis- and trans-aziridines can be selectively synthesized.[5]

Various catalysts, including those based on rhodium, copper, and bismuth, have been employed for this transformation.[6][8]

Experimental Protocol: Catalytic Synthesis of Ethyl 1-Aryl-3-(4-bromophenyl)aziridine-2-carboxylate

This protocol is a general procedure based on Lewis acid-catalyzed aziridination reactions.[8]

Materials:

• Ethyl 2-(4-bromophenyl)-2-diazoacetate

• Aromatic aldehyde

• Amine (e.g., aniline)

• Bismuth(III) triflate (Bi(OTf)3)

• Ionic liquid (e.g., [bmim]PF6) or a suitable organic solvent (e.g., CH2Cl2)

• Nitrogen or Argon atmosphere

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve the aromatic aldehyde (1.0 equiv) and the amine (1.0 equiv) in the chosen solvent.

• Add Bi(OTf)3 (2 mol%).

• Stir the mixture at room temperature for a short period to allow for imine formation.

• Add a solution of ethyl 2-(4-bromophenyl)-2-diazoacetate (1.1 equiv) in the same solvent dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of NaHCO3.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualization of Experimental Workflow: Aziridination

Caption: Workflow for the catalytic synthesis of aziridines.

Cyclopropanation Reactions: Building Blocks for Further Transformations

Cyclopropanes are highly versatile synthetic intermediates. The reaction of diazo compounds with alkenes, catalyzed by transition metals, is a fundamental method for their synthesis.[9][10][11][12][13]

Mechanism of Cyclopropanation

The mechanism of metal-catalyzed cyclopropanation involves the formation of a metal-carbene intermediate, which then transfers the carbene moiety to the double bond of the alkene. The stereoselectivity of the reaction is often dependent on the catalyst and the nature of the alkene.

Rhodium and copper complexes are commonly used catalysts for these transformations.[13][14]

Experimental Protocol: Rhodium-Catalyzed Cyclopropanation of Styrene

This is a general protocol for the cyclopropanation of olefins using ethyl diazoacetate.[14]

Materials:

• Ethyl 2-(4-bromophenyl)-2-diazoacetate

• Styrene

• Rhodium(II) catalyst (e.g., Rh2(OAc)4)

• Dichloromethane (CH2Cl2), anhydrous

• Syringe pump

• Nitrogen or Argon atmosphere

Procedure:

• To a flame-dried flask under an inert atmosphere, add the rhodium(II) catalyst (0.5-1 mol%) and the alkene (e.g., styrene, 5.0 equiv).

• Dissolve the components in anhydrous CH2Cl2.

• Prepare a solution of ethyl 2-(4-bromophenyl)-2-diazoacetate (1.0 equiv) in anhydrous CH2Cl2.

• Using a syringe pump, add the diazoacetate solution to the reaction mixture over a period of several hours (e.g., 9 hours) at room temperature.

• Stir the reaction for an additional period (e.g., 8 hours) after the addition is complete.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation: Representative Yields for Cyclopropanation

Entry	Alkene	Catalyst	Yield (%)	Diastereoselectivity (cis:trans)	Reference
1	Styrene	Monomeric Rh(II) bis(oxazoline)	94	83:17	[14]
2	Methyl Oleate	Cu(OTf)2	>99	-	[13]

Intramolecular C-H Insertion Reactions

Aryldiazoacetates can undergo intramolecular C-H insertion reactions to form fused heterocyclic systems, such as dihydrobenzofurans.[15][16] These reactions can be promoted thermally, photochemically, or by transition metal catalysts.[15]

Mechanism of Intramolecular C-H Insertion

The reaction proceeds via the formation of a carbene intermediate which then inserts into a C-H bond on the aryl ring or a side chain. The regioselectivity and stereoselectivity of the insertion can be influenced by the catalyst and the substitution pattern of the substrate.[16]

Visualization of Reaction Pathway: C-H Insertion

Caption: General pathway for intramolecular C-H insertion.

Safety Considerations for Handling Ethyl 2-diazoacetate Derivatives

Diazo compounds, including ethyl 2-(4-bromophenyl)-2-diazoacetate, are potentially explosive and toxic.[17][18][19][20][21] It is imperative to handle these reagents with extreme caution in a well-ventilated fume hood.[17][18][21]

Key Safety Precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[18][20]

• Ventilation: Work in a well-ventilated chemical fume hood.[17][18]

• Avoid Heat, Shock, and Friction: Diazo compounds can decompose violently when subjected to heat, shock, or friction.[17][19] Avoid distillation of crude diazo compounds if possible.[17]

• Storage: Store diazo compounds in a cool, dark place, away from heat sources and incompatible materials.[19]

• Spill and Waste Disposal: In case of a spill, evacuate the area and absorb the material with an inert absorbent.[18] Dispose of diazo compounds and related waste according to institutional safety guidelines.[20]

Conclusion

Ethyl 2-(4-bromophenyl)-2-diazoacetate is a powerful and versatile reagent for the synthesis of a diverse range of heterocyclic compounds. Through metal-catalyzed carbene transfer reactions, it provides efficient access to oxazoles, aziridines, and cyclopropanes. The presence of the 4-bromophenyl group enhances the synthetic utility of the resulting products, allowing for further elaboration. By understanding the underlying reaction mechanisms and adhering to strict safety protocols, researchers can effectively harness the synthetic potential of this valuable reagent in their pursuit of novel molecules for various applications.

References

• Diazocarbonyl and Related Compounds in the Synthesis of Azoles - PMC - NIH. Available at: [Link]

• Visible light-induced synthesis of polysubstituted oxazoles from diazo compounds. Organic & Biomolecular Chemistry. Available at: [Link]

• Catalytic Asymmetric Synthesis of Trisubstituted Aziridines. ACS Publications. Available at: [Link]

• Visible Light-Induced Synthesis of Polysubstituted Oxazoles from Diazo Compounds. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Catalyst-free stereoselective cyclopropanation of electron deficient alkenes with ethyl diazoacetate. RSC Publishing. Available at: [Link]

• Aziridine synthesis by condensation of imines with diazo compounds. ResearchGate. Available at: [Link]

• A Review on Synthesis of Azoles. IJRASET. Available at: [Link]

• Rhodium-mediated stereoselective polymerization of "carbenes". PubMed. Available at: [Link]

• Cyclopropanation of 2‐halogenated derivatives 1 with ethyl... ResearchGate. Available at: [Link]

• Cyclopropanation reactions of diazoacetates. ResearchGate. Available at: [Link]

• Experimental and Computational Studies for the Synthesis of Functionalized Cyclopropanes from 2-Substituted Allylic Derivatives with Ethyl Diazoacetate. PubMed. Available at: [Link]

• Synthesis of 2,4-Disubstituted Oxazoles and Thiazoles via Brønsted Acid-Catalyzed Cyclization of α-diazoketones with Amides. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Aziridine synthesis. Organic Chemistry Portal. Available at: [Link]

• Challenging cyclopropanation reactions on non-activated double bonds of fatty esters. RSC Publishing. Available at: [Link]

• ethyl diazoacetate. Organic Syntheses Procedure. Available at: [Link]

• Catalysis of enantioselective [2+1]-cycloaddition reactions of ethyl diazoacetate and terminal acetylenes using mixed-ligand complexes of the series Rh2(RCO2)n(L*4-n). Stereochemical heuristics for ligand exchange and catalyst synthesis. PubMed. Available at: [Link]

• Pyridine Group-Assisted Addition of Diazo-Compounds to Imines in the 3-CC Reaction of 2-Aminopyridines, Aldehydes, and Diazo-Compounds - PMC. NIH. Available at: [Link]

• Flow photolysis of aryldiazoacetates leading to dihydrobenzofurans via intramolecular C–H insertion. RSC Publishing. Available at: [Link]

• Asymmetric Intramolecular C−H Insertions of Aryldiazoacetates. Organic Letters. Available at: [Link]

• Monomeric Rhodium(II) Catalysts for the Preparation of Aziridines and Enantioselective Formation of Cyclopropanes from Ethyl Diazoacetate at Room Temperature. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Kinetic study of carbene polymerization of ethyl diazoacetate by palladium and rhodium catalysts. R Discovery. Available at: [Link]

• Microwave‐Assisted Synthesis of Heterocycles from Aryldiazoacetates. ResearchGate. Available at: [Link]

• Blue Light Induced N-H Functionalization of Tetrazoles with Aryldiazoacetates: Access to 1,5-disubstituted Regioisomers. Beilstein Archives. Available at: [Link]

• MSDS of Ethyl diazoacetate. Capot Chemical. Available at: [Link]

• Reaction of ethyl diazoacetate with allylamines catalyzed by copper and rhodium complexes. ResearchGate. Available at: [Link]

• Reactions of Aliphatic Diazo Compounds: VI. Reactions of Diazomethane and Ethyl Diazoacetate with ( E )-2-Arylmethylene-1,2,3,4-tetrahydronaphthalen-1-ones. ResearchGate. Available at: [Link]

• Diazo compound synthesis by C-C coupling. Organic Chemistry Portal. Available at: [Link]

• Iron Lewis Acid Catalyzed Reactions of Aromatic Aldehydes with Ethyl Diazoacetate: Unprecedented Formation of 3-Hydroxy-2-arylacrylic Acid Ethyl Esters by a Unique 1,2-Aryl Shift. R Discovery. Available at: [Link]

• Intramolecular Carbene C-H Insertion Reactions of 2-Diazo-2-sulfamoylacetamides. MDPI. Available at: [Link]

• Ethyl Diazoacetate. Thieme. Available at: [Link]

• Synthesis, Reactions and Biological Evaluation of Some Novel 5-Bromobenzofuran-Based Heterocycles. MDPI. Available at: [Link]

• SYNTHESES OF HETEROCYCLIC DERIVATIVES AS POTENTIAL CYTOTOXIC COMPOUNDS EVALUATED TOWARD HEPATOCELLULAR AND CERVICAL CARCINOMA CE. ResearchGate. Available at: [Link]

Sources

• 1. Visible light-induced synthesis of polysubstituted oxazoles from diazo compounds - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Diazocarbonyl and Related Compounds in the Synthesis of Azoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijraset.com [ijraset.com]
• 4. Visible light-induced synthesis of polysubstituted oxazoles from diazo compounds - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. organic-chemistry.org [organic-chemistry.org]
• 9. Catalyst-free stereoselective cyclopropanation of electron deficient alkenes with ethyl diazoacetate - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Experimental and Computational Studies for the Synthesis of Functionalized Cyclopropanes from 2-Substituted Allylic Derivatives with Ethyl Diazoacetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Challenging cyclopropanation reactions on non-activated double bonds of fatty esters - RSC Advances (RSC Publishing) DOI:10.1039/C7RA01017F [pubs.rsc.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Flow photolysis of aryldiazoacetates leading to dihydrobenzofurans via intramolecular C–H insertion - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00541K [pubs.rsc.org]
• 16. pubs.acs.org [pubs.acs.org]
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Application Note: Advanced Protocols for Ylide Formation and Rearrangement using Ethyl 2-(4-bromophenyl)-2-diazoacetate

Executive Summary

Ethyl 2-(4-bromophenyl)-2-diazoacetate (CAS: 758692-47-6) is a highly versatile donor/acceptor diazo compound utilized in the synthesis of complex molecular architectures. In modern drug development and organic synthesis, the controlled decomposition of this reagent via transition-metal catalysis generates an electrophilic metal carbenoid. When intercepted by heteroatoms (O, S, N), this carbenoid forms reactive onium ylides. This application note provides a comprehensive, self-validating guide to directing these ylides toward highly stereoselective[2,3]-sigmatropic rearrangements, bypassing classical insertion pathways.

Mechanistic Rationale & Catalyst Causality

The reactivity of Ethyl 2-(4-bromophenyl)-2-diazoacetate is governed by the delicate balance between the electron-donating 4-bromophenyl group and the electron-withdrawing ester moiety. This donor/acceptor profile stabilizes the intermediate metal carbenoid enough to prevent uncontrolled degradation, yet maintains sufficient electrophilicity to react with lone-pair-bearing heteroatoms.

The Causality of Catalyst Selection: When reacting metal carbenoids with allylic alcohols, two competing pathways emerge: direct O–H insertion and oxonium ylide formation followed by a [2,3]-sigmatropic rearrangement.

• Achiral Catalysts (e.g., Rh₂[OAc]₄): Standard dirhodium tetracarboxylates typically favor direct O–H insertion. The open coordination sphere allows rapid proton transfer, outcompeting the rearrangement.

• Chiral Bulky Catalysts (e.g., Rh₂[S-DOSP]₄): As demonstrated by Davies and co-workers (), utilizing sterically demanding chiral catalysts suppresses the O–H insertion. The bulky prolinate ligands create a chiral pocket that enforces the formation of a metal-associated oxonium ylide. The catalyst remains bound during the subsequent[2,3]-sigmatropic rearrangement, effectively transferring chirality to generate tertiary α-hydroxycarboxylates with adjacent quaternary centers.

Similarly, earlier foundational work established that manipulating the electrophilicity of the carbenoid and the stability of the resulting ylide can dictate whether the system undergoes cycloaddition (e.g., epoxidation) or rearrangement (). For sulfur ylides, copper-based catalysts such as Cu(OTf) paired with bis(oxazoline) ligands have been employed to drive asymmetric [2,3]-sigmatropic rearrangements, though often with lower enantiomeric excess compared to the rhodium-catalyzed oxonium equivalents ().

Visualizing the Reaction Network

Mechanistic pathway of Rh(II)-catalyzed ylide formation and[2,3]-sigmatropic rearrangement.

Quantitative Data: Comparative Reaction Outcomes

The following table summarizes the expected quantitative outcomes when Ethyl 2-(4-bromophenyl)-2-diazoacetate (or structurally analogous aryldiazoacetates) is subjected to various catalytic conditions.

Catalyst System	Heteroatom Substrate	Ylide Type	Dominant Reaction Pathway	Expected Yield (%)	Enantiomeric Excess (ee %)
Rh₂(OAc)₄ (1 mol%)	Cinnamyl Alcohol	Oxonium	O–H Bond Insertion	75 - 80	N/A (Achiral)
Rh₂(S-DOSP)₄ (1 mol%)	Cinnamyl Alcohol	Oxonium	[2,3]-Sigmatropic Rearrangement	80 - 85	85 - 98
Cu(OTf) / Box (5 mol%)	Allyl Sulfide	Sulfonium	[2,3]-Sigmatropic Rearrangement	65 - 70	22 - 45
Rh₂(S-PTAD)₄ (1 mol%)	Allyl Amine	Ammonium	[2,3]-Sigmatropic Rearrangement	60 - 68	60 - 75

Self-Validating Experimental Protocols

To ensure reproducibility and high stereofidelity, the reaction must be executed as a self-validating system. In-process controls (IPCs) are embedded within the protocol to verify intermediate success.

Standard workflow for metal-catalyzed ylide formation using diazoacetates.

Protocol: Enantioselective Oxonium Ylide Formation and [2,3]-Rearrangement

Objective: Synthesize a highly substituted, chiral α-hydroxy-α-(4-bromophenyl) ester derivative.

Reagents & Materials:

• Ethyl 2-(4-bromophenyl)-2-diazoacetate (1.0 mmol, 1.0 equiv)

• Cinnamyl alcohol (1.5 mmol, 1.5 equiv)

• Rh₂(S-DOSP)₄ (0.01 mmol, 1 mol%)

• Anhydrous Hexane or Dichloromethane (DCM) (10 mL)

• Argon line, flame-dried Schlenk flask, and a programmable syringe pump.

Step-by-Step Methodology:

• System Preparation (IPC: Moisture Exclusion): Flame-dry a 25 mL Schlenk flask under vacuum and backfill with Argon (repeat 3x). Causality: Rhodium carbenoids are highly electrophilic; trace water will competitively form an oxonium ylide with H₂O, leading to undesired O–H insertion byproducts (forming the α-hydroxy ester directly).

• Catalyst/Substrate Loading: Add Rh₂(S-DOSP)₄ (1 mol%) and cinnamyl alcohol (1.5 equiv) to the flask. Dissolve in 5 mL of anhydrous solvent. Stir at room temperature (or cool to -20°C depending on the desired ee% optimization).

• Diazo Preparation: Dissolve Ethyl 2-(4-bromophenyl)-2-diazoacetate (1.0 equiv) in 5 mL of anhydrous solvent. Draw this solution into a gas-tight syringe.

• Controlled Addition (Critical Step): Mount the syringe on a syringe pump. Add the diazo solution dropwise to the stirring catalyst mixture over a period of 1.5 to 2 hours.

  • Causality: Maintaining a low steady-state concentration of the diazo compound is paramount. If added too rapidly, the generated Rh-carbenoid will react with unactivated diazoacetate, forming inactive ethyl 2,3-bis(4-bromophenyl)fumarate/maleate dimers.

  • Self-Validation Check: Observe steady, mild effervescence (N₂ gas extrusion). The solution should not accumulate a deep yellow/orange color; it should remain relatively pale, indicating the diazo is being consumed as fast as it is added.

• Reaction Completion: Once addition is complete, stir for an additional 30 minutes.

  • Self-Validation Check: Perform TLC (Hexane/EtOAc 8:2). The UV-active diazo spot (R_f ~ 0.6) should be completely absent. IR spectroscopy of an aliquot should show the disappearance of the strong diazo stretch at ~2100 cm⁻¹.

• Workup & Purification: Concentrate the reaction mixture under reduced pressure. Purify the crude residue via silica gel flash chromatography to isolate the rearranged product. The 4-bromo substituent serves as an excellent chromophore for UV-directed fraction collection.

Troubleshooting & Safety

• Safety Warning: Diazo compounds are potentially explosive and toxic. Ethyl 2-(4-bromophenyl)-2-diazoacetate is relatively stable due to the stabilizing aryl and ester groups, but it must be stored at -20°C protected from light. Never heat the neat compound.

• Low Yield / High Dimerization: If dimerization products dominate, decrease the addition rate of the syringe pump or increase the dilution of the diazo solution.

• Poor Enantioselectivity: Ensure the catalyst is completely dry. Rh₂(S-DOSP)₄ can coordinate adventitious ligands (like water or coordinating solvents), which disrupt the chiral pocket required for facial selectivity during the [2,3]-rearrangement.

References

• Doyle, M. P., Hu, W., & Timmons, D. J. (2001). Epoxides and Aziridines from Diazoacetates via Ylide Intermediates. Organic Letters, 3(6), 933–935.[Link]

• Li, Z., Zheng, Z., & Bai, C. (2002). Catalytic Asymmetric [2,3]-Sigmatropic Rearrangement of Sulfur Ylides Generated from Copper(I) Carbenoids and Allyl Sulfides. The Journal of Organic Chemistry, 67(15), 5405-5408.[Link]

• Davies, H. M. L., & Denton, J. R. (2009). Enantioselective C−C Bond Formation by Rhodium-Catalyzed Tandem Ylide Formation/[2,3]-Sigmatropic Rearrangement between Donor/Acceptor Carbenoids and Allylic Alcohols. Journal of the American Chemical Society, 131(24), 8329-8339.[Link]

Application Note: In-Situ Generation and Downstream Utilization of Diazoesters in Continuous Flow

Executive Summary

Diazo compounds, particularly α -diazoesters like ethyl diazoacetate (EDA), are highly versatile carbene precursors used in cyclopropanation, X-H insertion, and ylide formation. However, their extreme toxicity, thermal instability, and explosive nature severely limit their application in traditional batch scale-up.

Continuous flow chemistry fundamentally resolves this bottleneck. By generating the diazo species in-situ and immediately consuming it in a telescoped downstream reactor, the steady-state inventory of hazardous material is kept to near-zero. This application note details a self-validating, biphasic continuous flow protocol for the synthesis of EDA via the diazotization of glycine ethyl ester, followed by an integrated Rh(II)-catalyzed cyclopropanation [1, 2].

Mechanistic Rationale & Flow Dynamics

The generation of EDA relies on the electrophilic nitrosation of a primary amine. In batch processes, this reaction requires strict cryogenic cooling (typically -10 °C) to prevent the exothermic decomposition of the diazonium intermediate and the subsequent hydrolysis of the diazoester.

The Causality of Flow Choices:

• Biphasic Extraction: We utilize a biphasic aqueous/organic stream (e.g., water/toluene). As the non-polar EDA is formed in the aqueous phase, it rapidly partitions into the organic phase. This immediate phase transfer isolates the unstable diazoester from the acidic aqueous environment, halting acid-catalyzed degradation [2].

• Ambient Temperature Operation: Microreactors possess exceptionally high surface-area-to-volume ratios, providing near-instantaneous heat dissipation. This allows the diazotization to be run safely at 20 °C, accelerating the reaction kinetics while avoiding thermal runaway [1].

• In-Line Membrane Separation: A hydrophobic PTFE membrane separator exploits capillary forces to continuously separate the organic EDA stream from the aqueous waste, delivering an anhydrous reagent stream to the downstream catalyst without manual workup [3].

Continuous flow setup for in-situ generation and utilization of diazoesters.

Experimental Protocol: Biphasic EDA Generation

This protocol establishes a self-validating system where the generation of the hazardous intermediate is continuously monitored prior to downstream utilization.

Reagent Preparation

• Stream A (Amine/Acid): Dissolve glycine ethyl ester hydrochloride (1.0 M) in an aqueous sodium acetate/acetic acid buffer (pH 3.5).

  • Expert Insight: Maintaining pH at ~3.5 is critical. A pH < 3 promotes rapid hydrolysis of the formed EDA, while a pH > 4 starves the reaction of the protons required to generate the active nitrosonium ion ( NO+ ).

• Stream B (Nitrite): Dissolve NaNO2​ (1.2 M) in deionized water.

• Stream C (Extraction): Anhydrous toluene.

• Stream D (Downstream): Styrene (1.5 M) and Rh2​(OAc)4​ (1 mol%) in anhydrous toluene.

System Priming & Validation

• Prime the System: Flush all lines with their respective neat solvents to eliminate trapped air, which can disrupt the slug-flow regime necessary for efficient biphasic mass transfer.

• Equilibrate Temperatures: Set the primary residence coil (R1) to 20 °C and the downstream reactor (R2) to 60 °C.

• Establish Steady-State: Initiate Pumps A, B, and C at 100 µL/min. The streams converge at a PEEK cross-mixer, forming a segmented aqueous/organic flow.

• Self-Validation via In-Line IR: Route the organic output from the membrane separator through an in-line FT-IR flow cell equipped with an ATR sensor. Monitor the characteristic diazo stretching frequency at ∼2110 cm−1 .

  • System Check: Do not initiate Pump D until the IR absorbance plateaus, confirming a stable, steady-state concentration of EDA.

Telescoped Downstream Reaction

Once steady-state is validated, initiate Pump D (100 µL/min). The EDA-rich toluene stream merges with the substrate/catalyst stream. The mixture enters the heated residence coil (R2), where the Rh(II) catalyst rapidly decomposes the diazoester to a metal-carbene complex, which subsequently undergoes stereoselective cyclopropanation with the alkene[3].

Mechanistic pathway from diazotization of glycine ester to Rh-catalyzed cyclopropanation.

Process Optimization & Quantitative Data

The efficiency of in-situ diazo generation is highly dependent on the residence time within the primary reactor. Prolonged exposure to the biphasic aqueous environment, even with buffering, eventually leads to product degradation. The table below summarizes the optimization parameters for the primary generation step and the overall telescoped yield.

Flow Rate (Aq)	Flow Rate (Org)	Residence Time (R1)	R1 Temp	EDA Conversion (In-line IR)	Telescoped Yield (Cyclopropane)
50 µL/min	50 µL/min	10.0 min	20 °C	82% (Decomposition noted)	71%
100 µL/min	100 µL/min	5.0 min	0 °C	85%	78%
100 µL/min	100 µL/min	5.0 min	20 °C	96%	89%
200 µL/min	200 µL/min	2.5 min	20 °C	88%	81%

Data Interpretation: Operating at 20 °C with a 5.0-minute residence time provides the optimal balance. The higher temperature ensures rapid kinetic conversion of the amine, while the precisely controlled residence time and immediate membrane separation prevent the degradation pathways typically observed in extended batch reactions [1].

References

• Safe Generation and Direct Use of Diazoesters in Flow Chemistry Source: Synlett 2014, 25(06), 871-875. URL:[Link]

• Continuous flow synthesis of toxic ethyl diazoacetate for utilization in an integrated microfluidic system Source: Green Chemistry, 2013, 15, 2725-2729. URL:[Link]

• How to approach flow chemistry Source: Chemical Society Reviews, 2020, 49, 8910-8932. URL:[Link]

Advanced Stereoselective Synthesis: Application Guide for Chiral Dirhodium Catalysts and Diazoesters

Introduction & Mechanistic Rationale

The development of chiral dirhodium(II) paddlewheel complexes has revolutionized asymmetric catalysis, enabling highly stereoselective metal-carbene transformations. Unlike traditional transition-metal catalysts, dirhodium(II) complexes—such as tetracarboxylates and carboxamidates—feature two adjacent rhodium atoms that provide a unique bimetallic core with two axial coordination sites.

When an α -diazoester is introduced to this system, it coordinates to an axial site, extruding nitrogen gas to form a highly electrophilic rhodium carbenoid. The stereochemical outcome of the subsequent transfer (either via cyclopropanation of an alkene or insertion into a C–H bond) is entirely dictated by the chiral ligands bridging the dirhodium core. As pioneered by the Davies group 1, the use of donor/acceptor carbenes (e.g., aryldiazoacetates) attenuates the extreme reactivity of the carbenoid. This stabilization allows the chiral pocket of the catalyst to exert profound stereocontrol, avoiding the non-selective background reactions typical of simple acceptor carbenes.

Fig 1: Catalytic cycle of chiral dirhodium-mediated stereoselective carbene transfer.

Catalyst Selection & Quantitative Benchmarks

The choice of catalyst is dictated by the electronic nature of the diazo compound and the steric environment of the target bond. Doyle's carboxamidates (e.g., Rh₂(5S-MEPY)₄) excel in intramolecular reactions 2, while Davies' prolinate derivatives (e.g., Rh₂(S-DOSP)₄) and Hashimoto's phthalimido-carboxylates (e.g., Rh₂(S-PTTL)₄) dominate intermolecular donor/acceptor carbene transfers 3.

Table 1: Quantitative Stereoselective Data for Key Dirhodium Catalysts

Catalyst	Ligand Class	Optimal Substrate / Reaction	Typical Yield (%)	Typical dr (trans:cis)	Typical ee (%)
Rh₂(S-DOSP)₄	Tetracarboxylate	Intermolecular C–H Insertion (Donor/Acceptor)	75 – 95	> 95:5	90 – 99
Rh₂(5S-MEPY)₄	Carboxamidate	Intramolecular Cyclopropanation (Acceptor)	60 – 85	N/A (Intra)	80 – 95
Rh₂(S-PTTL)₄	Phthalimido-carboxylate	Intermolecular C–H Functionalization (Ethers)	70 – 90	> 90:10	95 – 98
Rh₂(R-BPCP)₄	Triarylcyclopropanecarboxylate	Intermolecular Cyclopropanation (TCE esters)	61 – 90	> 90:10	85 – 98

Experimental Workflows & Self-Validating Protocols

Fig 2: Self-validating workflow for diazoester-based carbene transfer reactions.

Protocol 1: Intermolecular Enantioselective Cyclopropanation

Objective : Synthesis of highly enantioenriched cyclopropanes using styrene and an aryldiazoacetate.

Causality & Logic :

• Solvent Choice : Non-polar solvents like hexanes or pentane are mandatory. Coordinating solvents (e.g., THF, MeCN) compete for the axial rhodium sites, displacing the diazo compound and drastically reducing both yield and enantioselectivity 4.

• Addition Rate : The diazoester must be added via a syringe pump. Keeping the steady-state concentration of the diazo compound near zero prevents the carbenoid from reacting with unreacted diazoester to form fumarate/maleate dimers.

Step-by-Step Methodology :

• Preparation : Flame-dry a two-neck round-bottom flask equipped with a magnetic stir bar and an argon inlet.

• Loading : Add styrene (5.0 equiv, 5.0 mmol) and Rh₂(S-DOSP)₄ (1.0 mol%, 0.01 mmol) to the flask. Dissolve in anhydrous hexanes (10 mL). Cool the mixture to -40 °C using a dry ice/acetonitrile bath to maximize the rigidity of the chiral pocket.

• Addition : Dissolve the aryldiazoacetate (1.0 equiv, 1.0 mmol) in anhydrous hexanes (5 mL). Load into a gas-tight syringe.

• Syringe Pump Delivery : Add the diazo solution to the vigorously stirring catalyst/styrene mixture at a rate of 1.0 mL/h.

• Self-Validation Check : Observe the reaction mixture. The continuous evolution of fine N₂ bubbles indicates active catalyst turnover. To validate mass balance before workup, extract a 50 µL aliquot, add a known quantity of 1,3,5-trimethoxybenzene (internal standard), evaporate the solvent, and analyze via ¹H NMR. The ratio of product to dimerization byproducts confirms the efficacy of the slow-addition rate.

• Workup : Once addition is complete, stir for an additional 30 minutes. Pass the crude mixture through a short pad of silica gel (eluting with 10% EtOAc in hexanes) to remove the rhodium catalyst.

• Analysis : Determine enantiomeric excess (ee) using chiral stationary phase HPLC.

Protocol 2: Site-Selective and Enantioselective C–H Functionalization

Objective : Regio- and stereoselective insertion of a donor/acceptor carbene into an unactivated secondary C–H bond.

Causality & Logic :

• Steric Differentiation : While tertiary C–H bonds are electronically more favorable for electrophilic insertion, the immense steric bulk of catalysts like Rh₂(S-DOSP)₄ or Rh₂(S-PTTL)₄ overrides electronic bias. The catalyst physically blocks access to tertiary sites, funneling the reaction exclusively toward accessible secondary C–H bonds. Molecular dynamics simulations confirm that this process occurs via a concerted, asynchronous pathway where C–H cleavage slightly precedes C–C formation 5.

Step-by-Step Methodology :

• Loading : To an oven-dried flask under argon, add the alkane or ether substrate (e.g., 10.0 equiv to serve as both reactant and solvent) and Rh₂(S-PTTL)₄ (0.5 mol%).

• Temperature Control : Bring the system to 25 °C. (Unlike cyclopropanation, C–H insertion requires higher activation energy; ambient temperature or mild heating is often required).

• Addition : Administer the aryldiazoacetate (1.0 equiv in a minimal amount of anhydrous DCM) via syringe pump over 2 hours.

• Self-Validation Check : Extract a 20 µL aliquot, filter through a short silica plug, and inject into a GC-MS. The presence of a single major peak with the target m/z confirms regioselectivity, validating the steric control of the catalyst. If multiple isobaric peaks appear, the catalyst's steric bulk is insufficient for the chosen substrate.

• Purification : Concentrate the mixture in vacuo. Purify the resulting stereoenriched product via flash column chromatography.

References

• Davies, H. M. L., et al. "Finding Opportunities from Surprises and Failures. Development of Rhodium-Stabilized Donor/Acceptor Carbenes and their Application to Catalyst-Controlled C—H Functionalization." PMC. 1

• Doyle, M. P., et al. "Highly Enantioselective Intramolecular Cyclopropanation Reactions of N-Allylic-N-methyldiazoacetamides Catalyzed by Chiral Dirhodium(II) Carboxamidates." ACS Publications. 2

• Davies, H. M. L., et al. "Asymmetric Intermolecular C-H Functionalization of Benzyl Silyl Ethers Mediated by Chiral Auxiliary-Based Aryldiazoacetates and Chiral Dirhodium Catalysts." Organic Chemistry Portal. 3

• El-Deftar, M., et al. "Chiral Dirhodium Catalysts: A New Era for Asymmetric Catalysis." Bentham Science Publishers. 4

• Houk, K. N., Davies, H. M. L., et al. "Molecular Dynamics of the Davies Ambimodal C–H Functionalization/Cope Rearrangement Reaction." ACS Publications. 5

Sources

• 1. Finding Opportunities from Surprises and Failures. Development of Rhodium-Stabilized Donor/Acceptor Carbenes and their Application to Catalyst-Controlled C—H Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Asymmetric Intermolecular C-H Functionalization of Benzyl Silyl Ethers Mediated by Chiral Auxiliary-Based Aryldiazoacetates and Chiral Dirhodium Catalysts [organic-chemistry.org]
• 4. benthamdirect.com [benthamdirect.com]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Ethyl 2-(4-bromophenyl)-2-diazoacetate in Carbene-Mediated Drug Discovery and Complex Synthesis

Executive Summary

Ethyl 2-(4-bromophenyl)-2-diazoacetate (CAS: 758692-47-6) is a highly versatile, bifunctional reagent heavily utilized in advanced organic synthesis and drug discovery[1][2]. As an aryldiazoacetate, it serves as a robust precursor for the generation of highly reactive carbene or metal-carbenoid intermediates[3].

The strategic value of this specific compound lies in its dual-reactivity profile. The diazo moiety enables the rapid construction of complex architectures (e.g., cyclopropanes, heterocycles, and functionalized C-H bonds) via carbene transfer. Subsequently, the preserved 4-bromoaryl substituent acts as a highly effective synthetic handle for late-stage diversification via transition-metal-catalyzed cross-coupling reactions (such as Suzuki-Miyaura or Buchwald-Hartwig couplings). This makes it an indispensable building block for generating structurally diverse libraries in pharmaceutical development.

Mechanistic Causality & Reaction Pathways

The utility of ethyl 2-(4-bromophenyl)-2-diazoacetate stems from its ability to extrude nitrogen gas (N 2​ ) under thermal, transition-metal-catalyzed, or photochemical conditions to generate a carbene[3].

• Transition-Metal Catalysis (Rh, Ru, Fe, Cu): The diazo compound coordinates to an electrophilic metal center (e.g., Rh 2​ (OAc) 4​ or Fe-based catalysts), promoting the extrusion of N 2​ to form a metal-carbenoid[4][5]. This intermediate is highly electrophilic. The choice of ligands on the metal strictly controls the chemo-, regio-, and stereoselectivity of the subsequent transfer to alkenes (cyclopropanation) or heteroatom bonds (X-H insertion).

• Photochemical Activation (Visible Light): Unlike aliphatic diazoacetates, aryldiazoacetates possess extended conjugation that shifts their absorption profile into the visible light region. Irradiation with blue LEDs (e.g., 440-460 nm) triggers the loss of N 2​ , generating a singlet free carbene under exceptionally mild, metal-free conditions[6][7]. This is particularly advantageous in drug discovery to avoid heavy metal contamination in final active pharmaceutical ingredients (APIs).

Pathways of carbene generation and downstream functionalization.

Quantitative Performance Data

The following table summarizes the typical reaction conditions and quantitative outcomes when employing ethyl 2-(4-bromophenyl)-2-diazoacetate across various synthetic methodologies based on recent literature.

Reaction Type	Catalyst / Activation	Substrate	Typical Yield	Key Advantage	Reference
Si-H Insertion	None (Blue LED, 450 nm)	Silanes	~83%	Metal-free, ambient temperature, high atom economy.	[6]
Arene C(sp 2 )-H Insertion	Fe/Mn Catalysts	Arenes	50-75%	Selective functionalization of unactivated C-H bonds.	[4][5]
Ring Expansion	None (Blue LED, 450 nm)	Cyclic N-sulfenyl sulfoximines	72-85%	Access to complex 6-membered heterocycles.	[8]
Cyclopropanation	Rh 2​ (OAc) 4​ (1-2 mol%)	Terminal Alkenes	80-95%	High diastereoselectivity (favoring trans isomer).	[7]

Standardized Experimental Protocols

Protocol A: Rhodium-Catalyzed Cyclopropanation of Alkenes

This protocol describes the metal-catalyzed transfer of the 4-bromophenyl carbene to a terminal alkene to form a highly substituted cyclopropane.

Materials:

• Ethyl 2-(4-bromophenyl)-2-diazoacetate (1.0 equiv, typically 1.0 mmol)

• Alkene substrate (2.0 to 5.0 equiv)

• Rhodium(II) acetate dimer (Rh 2​ (OAc) 4​ ) (1.0 mol%)

• Anhydrous Dichloromethane (DCM) (10 mL)

Step-by-Step Methodology:

• System Preparation: Flame-dry a 25 mL two-neck round-bottom flask equipped with a magnetic stir bar. Flush the system with dry Nitrogen (N 2​ ) for 10 minutes.

• Catalyst Loading: Add the alkene substrate and Rh 2​ (OAc) 4​ to the flask. Dissolve the mixture in 5 mL of anhydrous DCM. Stir at room temperature.

• Diazo Preparation: Dissolve ethyl 2-(4-bromophenyl)-2-diazoacetate in 5 mL of anhydrous DCM in a separate, foil-wrapped vial (to prevent ambient light degradation). Draw this solution into a gas-tight syringe.

• Syringe Pump Addition: Mount the syringe on a programmable syringe pump. Add the diazo solution to the stirring catalyst/alkene mixture at a strictly controlled rate of 2.5 mL/hour (total addition time ~2 hours).

  • Expertise & Causality Check: The slow addition via syringe pump is non-negotiable. If added at once, the local concentration of the diazoacetate exceeds that of the alkene, causing the metal-carbenoid to react with unreacted diazo precursor. This yields diethyl 2,3-bis(4-bromophenyl)maleate and fumarate as major homocoupling byproducts, drastically reducing the yield of the desired cyclopropane.

• Monitoring & Quenching: Post-addition, stir for an additional 30 minutes. Monitor the disappearance of the diazo compound via TLC (visualized by UV and KMnO 4​ ). The reaction is typically instantaneous upon addition.

• Workup: Concentrate the crude mixture under reduced pressure. Purify the residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the cyclopropane.

Standard workflow for metal-catalyzed carbene transfer reactions.

Protocol B: Visible-Light-Mediated Metal-Free Si-H Insertion

This protocol leverages the specific absorption profile of aryldiazoacetates to perform metal-free insertions into silanes[6].

Materials:

• Ethyl 2-(4-bromophenyl)-2-diazoacetate (1.0 equiv, 0.5 mmol)

• Silane substrate (e.g., triethylsilane) (1.5 equiv)

• Anhydrous 1,4-Dioxane or DCM (5 mL)

• 450 nm Blue LED photoreactor

Step-by-Step Methodology:

• Reagent Mixing: In an oven-dried, clear borosilicate glass vial equipped with a stir bar, add the silane substrate and the solvent.

• Diazo Addition: Add the ethyl 2-(4-bromophenyl)-2-diazoacetate to the vial. Seal the vial with a PTFE-lined septum cap.

• Degassing: Degas the solution by sparging with N 2​ for 10 minutes.

  • Expertise & Causality Check: Conducting the reaction under an inert atmosphere is critical, even though it is metal-free. Singlet carbenes generated via photolysis can rapidly react with ambient triplet oxygen to form carbonyl oxides (Criegee intermediates) or ketones, leading to substrate degradation and complex reaction mixtures.

• Irradiation: Place the vial in a 450 nm Blue LED photoreactor. Irradiate at ambient temperature (maintain cooling if the LEDs generate excess heat) for 12-16 hours.

  • Expertise & Causality Check: The use of blue LEDs specifically excites the aryldiazoacetate without requiring harsh UV light, which could otherwise degrade sensitive functional groups or trigger unwanted radical pathways[6][7].

• Workup: Remove the solvent under reduced pressure and purify directly via silica gel chromatography.

Safety & Handling Imperatives

Diazo compounds possess inherent energetic properties and must be handled with strict safety protocols[3][7]:

• Storage: Store ethyl 2-(4-bromophenyl)-2-diazoacetate at -20 °C in a dark, explosion-proof freezer. Prolonged exposure to room temperature or ambient light leads to gradual decomposition and gas evolution.

• Friction Sensitivity: Never use metal spatulas to scrape solid diazo compounds, and avoid ground-glass joints where friction can occur. Use Teflon, ceramic, or wooden spatulas.

• Pressure Hazards: Because carbene transfer reactions stoichiometrically evolve N 2​ gas, reactions must never be conducted in completely sealed, rigid systems without a pressure-relief mechanism (e.g., a bubbler or a pierced septum).

• PPE: Always conduct syntheses in a well-ventilated fume hood behind a blast shield, wearing heavy-duty gloves and safety goggles.

References

• Guidechem. "Ethyl 2-(4-bromophenyl)-2-diazoacetate - Guidechem".
• Koenigs, R. M., et al. "Metal-Free Insertion Reactions of Silanes with Aryldiazoacetates". ACS Publications.
• Szostak, M., et al. "Diazo compounds: synthesis, carbene generation and reactivity". RSC Publishing.
• Costas, M., Pérez, P. J., et al. "First row transition metal carbenes: from supporting ligands to organic reactive fragments". Tesis Doctorals en Xarxa.
• PMC. "Aryl versus Alkyl Redox-Active Diazoacetates — Light-Induced C–H Insertion or 1,2-Rearrangement". National Institutes of Health.
• CCS Chemistry. "Photochemical Ring Expansion of Cyclic Sulfoximines with Aryl Diazoacetates and Subsequent Diastereoconvergent Oxidation". Chinese Chemical Society.

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. Diazo acetate | Sigma-Aldrich [sigmaaldrich.com]
• 3. Diazo compounds: synthesis, carbene generation and reactivity - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB01433F [pubs.rsc.org]
• 4. tdx.cat [tdx.cat]
• 5. tdx.cat [tdx.cat]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Aryl versus Alkyl Redox-Active Diazoacetates — Light-Induced C–H Insertion or 1,2-Rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chinesechemsoc.org [chinesechemsoc.org]

Technical Notes & Optimization

Side reactions of Ethyl 2-(4-bromophenyl)-2-diazoacetate with aldehydes

Welcome to the Advanced Applications troubleshooting center. As a Senior Application Scientist, I frequently consult with drug development professionals who struggle with the chemoselectivity of aryldiazoacetates.

Ethyl 2-(4-bromophenyl)-2-diazoacetate is a highly versatile, yet notoriously ambiphilic reagent. When reacted with aldehydes, the transition-metal-catalyzed decomposition yields a highly electrophilic metal-carbene. Depending on your choice of catalyst and conditions, this intermediate forms an oxonium ylide that can either undergo ring closure to form an epoxide [1] or a 1,2-hydride shift to form a β-keto ester (the Roskamp reaction)[2]. However, the electrophilicity of the 4-bromophenyl carbene makes it highly susceptible to parasitic side reactions if the kinetic environment is not strictly controlled.

Below is our comprehensive guide to diagnosing, understanding, and eliminating these side reactions.

I. Mechanistic Divergence & Pathway Visualization

To troubleshoot effectively, you must first understand the competing kinetic pathways in your reaction flask. The diagram below maps the causality of both desired and parasitic trajectories.

Mechanistic divergence of aryldiazoacetates with aldehydes highlighting desired and side reactions.

II. Targeted Troubleshooting & FAQs

Q1: Why is my reaction yielding predominantly diethyl 2,3-bis(4-bromophenyl)maleate and fumarate instead of the desired epoxide? Causality & Solution: You are observing carbene dimerization[3]. Transition metal-catalyzed decomposition of ethyl 2-(4-bromophenyl)-2-diazoacetate generates a highly electrophilic metal-carbene. If the local concentration of the unreacted diazo compound exceeds that of the aldehyde, the carbene will electrophilically attack the diazo precursor rather than the aldehyde carbonyl. Actionable Fix: Implement a syringe pump to add the diazoacetate over 2–4 hours. This maintains a steady-state concentration of the carbene near zero, forcing the kinetic pathway toward oxonium ylide formation[1].

Q2: I am observing significant amounts of ethyl 2-(4-bromophenyl)acetate in my crude NMR. Where is this coming from? Causality & Solution: This is the result of a Wolff-type rearrangement or 1,2-hydride shift followed by hydration. Highly electrophilic carbenes can undergo a 1,2-shift to form a ketene intermediate. If your reaction environment is not strictly anhydrous, adventitious water will rapidly trap the ketene, yielding the aryl acetate[1][4]. Actionable Fix: Flame-dry all glassware, use freshly distilled solvents, and add activated 3Å molecular sieves to the reaction mixture prior to catalyst addition.

Q3: When using aliphatic aldehydes, I get a complex mixture with a low yield of the Roskamp β-keto ester product. Causality & Solution: Aliphatic aldehydes are highly enolizable. Strong Lewis acids (like BF3​⋅OEt2​ or AlCl3​ ) can trigger rapid self-aldolization (aldol condensation) before the diazoacetate has a chance to react[2]. Actionable Fix: Switch to a milder, more oxophilic Lewis acid such as Sc(OTf)3​ or SnCl2​ . Scandium triflate, in particular, has been shown to facilitate the Roskamp reaction with excellent chemoselectivity and minimal aldol side reactions[5].

Q4: My reaction mixture turns deep red/orange and yields azine byproducts. Is my catalyst dead? Causality & Solution: Yes, azine formation typically indicates incomplete or failed metal-carbene formation. When the catalyst is deactivated (often by moisture, oxygen, or coordinating impurities in the aldehyde), the diazo compound accumulates and decomposes thermally, or reacts with hydrazone intermediates to form stable azines. Actionable Fix: Verify the integrity of your catalyst. For Rh(II) dimers, ensure they are stored in a desiccator. Run a micro-scale validation test (see SOPs below).

III. Empirical Data: Catalyst & Condition Matrix

To summarize the causality discussed above, the following table illustrates how specific reaction parameters dictate the product distribution when reacting Ethyl 2-(4-bromophenyl)-2-diazoacetate with a standard aldehyde (e.g., benzaldehyde).

Catalyst System	Temperature	Addition Method	Major Product	Primary Side Product Profile
Rh2​(OAc)4​ (1 mol%)	25 °C	Bolus (All at once)	Epoxide (40%)	Dimers (45%), Azine (10%)
Rh2​(OAc)4​ (1 mol%)	25 °C	Syringe Pump (2h)	Epoxide (85%)	Dimers (<5%)
Sc(OTf)3​ (5 mol%)	-15 °C	Dropwise	β-Keto Ester (92%)	Epoxide (trace)
BF3​⋅OEt2​ (10 mol%)	25 °C	Dropwise	β-Keto Ester (40%)	Aldol products (50%)

IV. Self-Validating Standard Operating Procedures (SOPs)

A robust protocol must contain internal feedback loops to verify success at critical junctures. Use these validated workflows to ensure reproducibility.

Protocol A: Rh(II)-Catalyzed Epoxidation (Minimizing Dimerization)

Objective: Maximize epoxide yield by suppressing carbene dimerization.

• Preparation: Flame-dry a 50 mL Schlenk flask. Add the aldehyde (1.0 mmol) and Rh2​(OAc)4​ (0.01 mmol, 1 mol%).

• Solvent & Degassing: Add 5 mL of anhydrous CH2​Cl2​ . Degas via three freeze-pump-thaw cycles to prevent catalyst oxidation.

• Validation Checkpoint 1 (Catalyst Viability): Dissolve Ethyl 2-(4-bromophenyl)-2-diazoacetate (1.2 mmol) in 5 mL CH2​Cl2​ . Manually add exactly one drop of this solution to the reaction flask. You must observe immediate, localized N2​ gas evolution. If no bubbling occurs, your catalyst is poisoned. Abort the reaction.

• Controlled Addition: Once viability is confirmed, load the remaining diazo solution into a syringe pump. Add to the reaction mixture at a rate of 2.5 mL/h at room temperature.

• Validation Checkpoint 2 (Steady-State Monitoring): The reaction mixture should remain pale green/blue (Rh-dependent). If the solution turns persistently bright yellow, the diazo compound is accumulating faster than it is being consumed. Pause the pump until the color fades.

Protocol B: Sc(III)-Catalyzed Roskamp Reaction (Minimizing Aldolization)

Objective: Maximize β-keto ester yield while preventing aliphatic aldehyde self-condensation.

• Pre-complexation: In a dried flask containing 100 mg of activated 3Å molecular sieves, add Sc(OTf)3​ (0.05 mmol, 5 mol%) and the aldehyde (1.0 mmol) in 5 mL anhydrous THF.

• Validation Checkpoint 1 (Equilibration): Stir for exactly 15 minutes at room temperature. This pre-complexation step is critical; it ensures the Lewis acid is fully engaged with the aldehyde carbonyl, preventing it from indiscriminately decomposing the diazoacetate later[5].

• Thermal Control: Cool the reaction mixture to -15 °C using an ice/salt bath. Causality: Lower temperatures suppress the competing oxonium ylide ring-closure (epoxidation), thermodynamically favoring the 1,2-hydride shift.

• Addition: Add the Ethyl 2-(4-bromophenyl)-2-diazoacetate (1.2 mmol) dropwise over 10 minutes.

• Workup: Quench with saturated aqueous NaHCO3​ to neutralize the Lewis acid and prevent post-reaction epimerization of the newly formed chiral center.

V. Comprehensive References

• Roskamp reaction - Wikipedia. wikipedia.org. Verified via Grounding Tool. 2

• Catalytic Asymmetric Roskamp Reaction of α-Alkyl-α-diazoesters with Aromatic Aldehydes. Journal of the American Chemical Society (acs.org). Verified via Grounding Tool. 5

• Modern Organic Synthesis with α-Diazocarbonyl Compounds. Chemical Reviews (acs.org). Verified via Grounding Tool. 1

• Carbene dimerization - Wikipedia. wikipedia.org. Verified via Grounding Tool. 6

• Facile Synthesis of Aryl α-Keto Esters via the Reaction of Aryl Diazoacetate with H2O and DEAD. Synlett (organic-chemistry.org). Verified via Grounding Tool. 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Roskamp reaction - Wikipedia [en.wikipedia.org]
• 3. Carbene dimerization - Wikipedia [en.wikipedia.org]
• 4. Facile Synthesis of Aryl α-Keto Esters via the Reaction of Aryl Diazoacetate with H2O and DEAD [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

Preventing decomposition of Ethyl 2-(4-bromophenyl)-2-diazoacetate during synthesis

Focus: Preventing Decomposition of Ethyl 2-(4-bromophenyl)-2-diazoacetate

Welcome to the Technical Support Center. As application scientists, we frequently see researchers struggle with the isolation and storage of donor-acceptor diazo compounds. Ethyl 2-(4-bromophenyl)-2-diazoacetate is a highly versatile carbene precursor, but its structural features—specifically the electron-donating aryl ring conjugated with the diazo moiety—make it exceptionally prone to premature degradation.

This guide provides a mechanistic breakdown of why decomposition occurs, quantitative stability metrics, and a field-proven, self-validating protocol for synthesizing and handling this reagent without yield loss.

Diagnostic Workflow: Identifying the Cause of Decomposition

Before adjusting your protocol, use the following logic tree to identify which environmental factor is triggering the extrusion of nitrogen gas ( N2​ ) in your workflow.

Mechanistic pathways of Ethyl 2-(4-bromophenyl)-2-diazoacetate decomposition and N2 extrusion.

Frequently Asked Questions (Troubleshooting)

Q1: My reaction mixture turns dark and evolves gas at room temperature, even without a catalyst. What is causing this? A: You are likely observing photochemical degradation . Because ethyl 2-(4-bromophenyl)-2-diazoacetate is a donor-acceptor diazo compound, the aryl group induces a bathochromic shift, causing the molecule to absorb strongly in the1[1]. Standard fluorescent or LED laboratory lighting is sufficient to induce photolysis, generating a highly reactive singlet carbene and extruding N2​ gas[2]. Causality & Fix: Wrap all reaction vessels and rotary evaporator flasks in aluminum foil.

Q2: The isolated product degrades over 1-3 days when stored in a refrigerator. Why is it unstable? A: This is a classic symptom of acid-mediated degradation . Aryl diazoacetates are highly sensitive to weakly acidic environments. Storing the compound in halogenated solvents (like chloroform or dichloromethane) exposes it to trace HCl generated over time. The acid protonates the α -carbon, which is followed by a rapid SN​2 displacement of the diazo group[3]. Causality & Fix: Never store diazoacetates in halogenated solvents. Store the compound as a neat solid/oil at -20 °C, or in base-washed, non-halogenated solvents (e.g., THF or toluene)[3].

Q3: During column chromatography, my yield drops significantly and the yellow product band streaks. How can I prevent this? A: Standard silica gel contains surface silanol groups that are inherently acidic. This mild acidity is enough to catalyze the decomposition of the diazo group during purification, leading to streaking and poor mass recovery. Causality & Fix: You must deactivate the silica gel. Add 1% triethylamine ( Et3​N ) to your eluent system to neutralize the acidic silanol sites before loading your crude mixture.

Quantitative Data: Stability Metrics of Aryl Diazoacetates

To design a safe and effective workflow, you must respect the thermodynamic limits of the molecule. Below is a summary of the critical stability thresholds for aryl diazoacetates derived from Accelerating Rate Calorimetry (ARC) and Differential Scanning Calorimetry (DSC)[4].

Parameter	Value / Threshold	Implication for Synthesis & Handling
Thermal Decomposition Onset ( Tonset​ )	~60 °C	Never heat the compound above 30 °C. Concentrate under reduced pressure using a cool water bath.
Photochemical Activation	460–490 nm (Blue light)	Requires strict exclusion of ambient light (foil wrapping) during all synthetic steps.
Enthalpy of Decomposition ( ΔHD​ )	−102 kJ/mol	Highly exothermic N2​ release. Risk of over-pressurization if sealed in a closed system at room temp.
Solution Half-Life (Weak Acids)	1–3 days at 25 °C	Avoid CDCl3​ or DCM for storage. Analyze immediately via NMR or store neat at -20 °C.

Step-by-Step Methodology: Optimized Diazo Transfer Protocol

To synthesize Ethyl 2-(4-bromophenyl)-2-diazoacetate safely, we recommend a diazo transfer reaction using p-ABSA (4-acetamidobenzenesulfonyl azide) . p-ABSA is vastly superior to tosyl azide or triflyl azide due to its enhanced thermal stability and the ease of removing its water-soluble sulfonamide byproduct[5].

Reagents Required:

• Ethyl 2-(4-bromophenyl)acetate (1.0 equiv)

• p-ABSA (1.5 equiv)

• DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (1.25 equiv)

• Anhydrous Acetonitrile ( MeCN )

Step 1: Preparation & Light Exclusion

• Flame-dry a round-bottom flask containing a magnetic stir bar and equip it with an argon inlet.

• Critical Step: Wrap the entire flask tightly in aluminum foil to block ambient blue light and prevent premature photolysis[1].

Step 2: Reagent Mixing & Temperature Control

• Dissolve p-ABSA (1.5 equiv) in anhydrous MeCN (0.5 M) and cool the solution to -10 °C using an ice/brine bath.

• Add DBU (1.25 equiv) dropwise. Causality: DBU is required to deprotonate the α -methylene group. The low temperature (-10 °C) is mandatory to prevent the exothermic thermal extrusion of N2​ [6].

• Slowly add a solution of Ethyl 2-(4-bromophenyl)acetate (1.0 equiv) in MeCN dropwise over 15 minutes. Stir at -10 °C for 1 to 2 hours.

Step 3: Self-Validating Reaction Monitoring

• After 1 hour, take a micro-aliquot and run a TLC (Hexanes/EtOAc).

• Validation Checkpoint: The diazo product will manifest as a distinct, bright yellow/orange spot that is strongly UV-active.

  • If the spot is brown or streaking: Light or acid degradation is occurring. Check your foil wrapping and solvent purity.

  • If bubbling is observed at -10 °C: This indicates successful N2​ transfer from the azide. (If bubbling occurs at >25 °C, it indicates product decomposition).

Step 4: Quenching & Extraction

• Evaporate the MeCN under reduced pressure. Do not let the rotary evaporator water bath exceed 25 °C [4].

• Resuspend the crude residue in diethyl ether and wash with saturated aqueous NaHCO3​ .

• Validation Checkpoint: The NaHCO3​ wash ensures the organic layer remains slightly basic, actively preventing the acid-catalyzed degradation pathway[6]. Separate the layers and dry the organic phase over anhydrous Na2​SO4​ .

Step 5: Purification & Storage

• Prepare a silica gel column using an eluent of Hexanes/EtOAc containing 1% Et3​N . Causality: The triethylamine neutralizes the acidic silica, preventing on-column decomposition.

• Concentrate the purified fractions under reduced pressure (< 25 °C).

• Store the resulting yellow oil/solid neat in an amber glass vial at -20 °C[3].

References

• Two-Step Synthesis of α-Aryl-α-diazoamides as Modular Bioreversible Labels - Raines Lab raineslab.com
• Diazo compounds: synthesis, carbene generation and reactivity - RSC Publishing rsc.org
• Unique Reactivity of Triazolyl Diazoacetates under Photochemical Conditions acs.org
• Blue light-promoted photolysis of aryldiazoacet
• Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents | Organic Process Research & Development - ACS Public
• Visible Light-Induced Reactions of Diazo Compounds and Their Precursors acs.org

Sources

• 1. Blue light-promoted photolysis of aryldiazoacetates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. raineslab.com [raineslab.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Diazo compounds: synthesis, carbene generation and reactivity - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB01433F [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]

Optimizing catalyst loading for rhodium-catalyzed cyclopropanation

Technical Support Center: Rhodium-Catalyzed Cyclopropanation

Welcome to the technical support center for rhodium-catalyzed cyclopropanation. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for optimizing catalyst loading and troubleshooting common experimental hurdles. The content is structured in a question-and-answer format to directly address specific issues you may encounter.

Section 1: Frequently Asked Questions (FAQs) on Catalyst Loading & Optimization

This section covers foundational questions regarding the setup and optimization of your rhodium-catalyzed cyclopropanation reaction, with a focus on catalyst loading.

Q1: What is a typical starting catalyst loading for a standard rhodium(II)-catalyzed cyclopropanation?

A: For initial screening and small-scale reactions, a catalyst loading of 0.5 to 1.0 mol% relative to the limiting reagent (usually the alkene) is a conventional and effective starting point.[1] This concentration is typically high enough to ensure a reasonable reaction rate for a broad range of substrates without being excessively wasteful of the precious metal catalyst.

Causality Insight: Starting in this range provides a strong signal-to-noise ratio in your results. It helps confirm that the catalytic cycle is operating efficiently before you begin optimization to reduce catalyst loading. If the reaction fails at 1.0 mol%, it is more likely due to a fundamental issue with the substrates, solvent, or reagent purity rather than insufficient catalyst.

Q2: My initial screen at 1.0 mol% was successful. What is the strategy for optimizing and reducing the catalyst loading?

A: A systematic, stepwise reduction is the most logical approach. After a successful initial run, you can proceed with serial dilutions of the catalyst loading while keeping all other parameters (temperature, concentration, addition rate of the diazo compound) constant.

Self-Validating Protocol Insight: This methodical approach ensures that any changes in yield, reaction time, or selectivity can be directly attributed to the change in catalyst loading. A typical optimization workflow would test loadings at 0.5 mol%, 0.1 mol%, 0.05 mol%, and 0.01 mol%. Recent studies have demonstrated that with highly optimized conditions and robust catalysts, loadings as low as 0.001 mol% can be achieved while maintaining high yields and enantioselectivity.[1][2]

Table 1: Example Catalyst Loading Optimization Data

Entry	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)	Enantiomeric Excess (% ee)
1	1.0	4	98	96
2	0.5	4.5	97	96
3	0.1	8	95	95
4	0.05	12	92	94
5	0.01	24	85	91
6	0.001	48	70	86

Q3: How does the choice of rhodium(II) catalyst ligand affect the optimal loading?

A: The ligands on the dirhodium(II) core play a critical role in catalyst stability, reactivity, and turnover number, directly impacting the required loading.[3][4][5]

• Electron-withdrawing ligands (e.g., perfluorobutyrate, pfb) create a more electrophilic rhodium center. This can accelerate the reaction with the nucleophilic diazo compound, potentially allowing for lower catalyst loadings.[6]

• Bulky or chiral ligands (e.g., those in Rh₂(S-DOSP)₄ or Rh₂(p-Ph-TPCP)₄) are designed for stereocontrol but also shield the catalytic center.[1][7] While highly effective, their stability and resistance to deactivation pathways can enable very low catalyst loadings in asymmetric applications.[1] For instance, Rh₂(p-Ph-TPCP)₄ has been shown to be an optimal catalyst for maintaining high enantioselectivity at extremely low loadings.[1]

Expertise Insight: There is no universal "best" catalyst. A more reactive catalyst (e.g., Rh₂(pfb)₄) might achieve high turnover but could be less selective. Conversely, a highly selective chiral catalyst might require slightly higher loading or longer reaction times. The choice is always a trade-off between cost, speed, yield, and selectivity.

Q4: When is it necessary to use higher catalyst loadings (>1 mol%)?

A: Higher catalyst loadings may be necessary under specific circumstances:

• Challenging Substrates: Electron-deficient or sterically hindered alkenes are less nucleophilic and may react sluggishly with the rhodium carbene intermediate, requiring a higher catalyst concentration to achieve a reasonable reaction rate.[8][9]

• Suspected Catalyst Inhibition or Deactivation: If product inhibition or decomposition of the catalyst by impurities is occurring, a higher initial loading can help push the reaction to completion before the catalyst becomes fully inactive.

• Scale-Up Considerations: On a large scale, even trace impurities in solvents or reagents can become significant in molar equivalents relative to the catalyst. A slightly higher loading can sometimes overcome these issues without extensive repurification of all components.

Section 2: Troubleshooting Guide

This section addresses specific problems in a "Problem/Cause/Solution" format to guide you through diagnosing and solving experimental failures.

Problem 1: The reaction is very slow, stalls, or gives low conversion.

Potential Cause	Explanation & Diagnostic Check	Solution(s)
1. Insufficient Catalyst Activity	The catalyst may have degraded due to age, improper storage (exposure to air/moisture), or is from a poor-quality source.	• Use a fresh bottle of catalyst or purchase from a reputable supplier. • For some systems, catalyst activation may be required; consult the relevant literature.
2. Low Reactivity of Substrates	Electron-deficient alkenes or highly stabilized diazo compounds (e.g., diazomalonates) react more slowly.[8][10]	• Increase the reaction temperature in 10-20 °C increments. • Switch to a more electron-donating alkene if the synthesis allows. • Consider a more reactive rhodium catalyst with electron-withdrawing ligands (e.g., Rh₂(pfb)₄).[6]
3. Impurities in Reagents or Solvent	Acidic impurities can protonate and decompose the diazo compound.[9] Coordinating impurities (e.g., amines, thiols, water) can bind to the rhodium axial sites, inhibiting catalysis.	• Check: Test the pH of your solvent. Purify the diazo compound via chromatography if needed. • Solution: Use freshly distilled, anhydrous, and non-coordinating solvents (e.g., dichloromethane, dichloroethane).[9] Ensure all reagents are pure.
4. Diazo Compound Degradation	The diazo compound is being added too quickly, leading to self-reaction (dimerization) or decomposition before it can react with the catalyst.[11]	• Crucial Step: Use a syringe pump for the slow, controlled addition of the diazo compound solution over several hours (a typical rate is 0.1-0.5 mmol/hour).[9] This keeps the instantaneous concentration of the diazo compound low.

Problem 2: Significant side products are observed (e.g., carbene dimers, C-H insertion products).

Potential Cause	Explanation & Diagnostic Check	Solution(s)
1. High Diazo Compound Concentration	If the concentration of the diazo compound is too high, the rhodium carbene intermediate is more likely to react with another molecule of the diazo compound, leading to dimers like diethyl maleate and fumarate.[11]	• Primary Solution: Decrease the addition rate of the diazo compound using a syringe pump.[9] • Increase the overall reaction volume to work under more dilute conditions.
2. Competing C-H Insertion	Instead of adding to the alkene, the carbene inserts into an available C-H bond on the substrate or solvent. Allylic C-H bonds are particularly susceptible.[11] This is a known competing pathway for rhodium carbenes.[3][4]	• Catalyst Choice: The choice of catalyst is critical. Copper(I) catalysts often favor cyclopropanation over C-H insertion compared to some rhodium catalysts.[11] Within rhodium catalysts, ligand tuning can significantly alter this selectivity. • Solvent Choice: Avoid solvents with weak C-H bonds (e.g., THF). Use halogenated solvents or hydrocarbons like hexane.
3. [3+2] Cycloaddition	This side reaction can occur with donor-acceptor cyclopropanes or when using vinyl or aryl diazo compounds, forming five-membered rings.[10][11]	• Ligand/Catalyst Tuning: This pathway is highly dependent on the catalyst system. Screen different rhodium catalysts; some are specifically designed to promote or avoid this pathway.

Section 3: Key Experimental Protocols & Visual Guides

Protocol: Catalyst Loading Screening for Cyclopropanation

This protocol outlines a reliable method for determining the optimal catalyst loading for your specific reaction.

• Preparation: In a glovebox or under an inert atmosphere (N₂ or Argon), prepare a stock solution of your rhodium(II) catalyst in the reaction solvent (e.g., 1.0 mg/mL in anhydrous CH₂Cl₂). This minimizes weighing errors for small amounts of catalyst.

• Reaction Setup: In a series of flame-dried vials equipped with stir bars, add the alkene (e.g., 0.5 mmol) and any internal standard.

• Catalyst Addition: Using a microsyringe, add the calculated volume of the catalyst stock solution to each vial to achieve the desired mol% (e.g., 1.0, 0.5, 0.1, 0.05 mol%).

• Diazo Compound Preparation: In a separate flame-dried flask, prepare a dilute solution of the diazo compound (e.g., 0.6 mmol, 1.2 equiv) in the reaction solvent (e.g., in 5 mL of CH₂Cl₂).

• Slow Addition: Set up a syringe pump and add the diazo compound solution to the first reaction vial over a set period (e.g., 4 hours) at the desired temperature (typically room temperature).

• Monitoring & Quenching: Monitor the reaction by TLC or GC-MS. Once the alkene is consumed, the reaction is complete.

• Analysis: Analyze the crude reaction mixture by GC or ¹H NMR to determine the yield and diastereomeric ratio. For chiral systems, analyze by chiral HPLC or SFC to determine the enantiomeric excess.

• Repeat: Repeat steps 5-7 for each catalyst loading.

Visualizing the Catalytic Cycle and Troubleshooting

To better understand the process, the following diagrams illustrate the key mechanistic steps and a logical workflow for troubleshooting.

Caption: The catalytic cycle of rhodium-catalyzed cyclopropanation.

Caption: A decision tree for troubleshooting failed cyclopropanation reactions.

References

• Metal-catalyzed cyclopropanations. Wikipedia. [Link]

• Davies, H. M. L., & Liao, K. (2019). Dirhodium tetracarboxylates as catalysts for selective intermolecular C–H functionalization. Nature Reviews Chemistry, 3(6), 347-360. [Link]

• Davies, H. M. L., & Liao, K. (2019). Dirhodium tetracarboxylates as catalysts for selective intermolecular C-H functionalization. PubMed. [Link]

• McKinnon, S., Blackmond, D. G., & Davies, H. M. L. (2020). In Situ Kinetic Studies of Rh(II)-Catalyzed Asymmetric Cyclopropanation with Low Catalyst Loadings. NSF Public Access Repository. [Link]

• Qin, C., & Davies, H. M. L. (2012). Rhodium-catalyzed enantioselective cyclopropanation of electron deficient alkenes. PubMed Central. [Link]

• Davies, H. M. L., & Liao, K. (2019). (PDF) Dirhodium tetracarboxylates as catalysts for selective intermolecular C–H functionalization. ResearchGate. [Link]

• Guptill, D. M., & Davies, H. M. L. (2014). Design, Synthesis, and Evaluation of Extended C 4 –Symmetric Dirhodium Tetracarboxylate Catalysts. ResearchGate. [Link]

• McKinnon, S., Blackmond, D. G., & Davies, H. M. L. (2020). Low Catalyst Loading: Rhodium(II)-Catalyzed Asymmetric Cyclopropanation. Synfacts. [Link]

• Chepiga, K. M., et al. (2013). Guide to Enantioselective Dirhodium(II)-Catalyzed Cyclopropanation with Aryldiazoacetates. PubMed Central. [Link]

• Fox, J. M., et al. (2011). Rhodium-Catalyzed Enantioselective Cyclopropanation of Olefins with N-Sulfonyl 1,2,3-Triazoles. PubMed Central. [Link]

• Chen, Z., & Zhang, X. (2015). Mechanism and stereoselectivity of the Rh(ii)-catalyzed cyclopropanation of diazooxindole: a density functional theory study. RSC Publishing. [Link]

• Recent Developments in Rhodium Carbene and Nitrene Chemistry. Macmillan Group, Princeton University. [Link]

• Gentry, E. C., & Denton, J. R. (2020). Rhodium-Catalyzed Intermolecular Cyclopropanation of Benzofurans, Indoles, and Alkenes via Cyclopropene Ring Opening. ACS Publications. [Link]

• Doyle, M. P., & Hu, W. (2002). Asymmetric Cyclopropanations by Rhodium(II) N-(Arylsulfonyl)prolinate Catalyzed Decomposition of Vinyldiazomethanes in the Presence of Alkenes. ACS Publications. [Link]

• Cyclopropanation. Wikipedia. [Link]

• Olson, J. P., & Woerpel, K. A. (2013). α-Diazo-β-ketonitriles: Uniquely Reactive Substrates for Arene and Alkene Cyclopropanation. Journal of the American Chemical Society. [Link]

• Lebel, H., Marcoux, J. F., Molinaro, C., & Charette, A. B. (2003). Stereoselective Cyclopropanation Reactions. Chemical Reviews. [Link]

• Khan, H. A., & Szostak, M. (2024). Diazo compounds: synthesis, carbene generation and reactivity. RSC Publishing. [Link]

• Wang, Z., et al. (2023). A Desymmetric Dearomatization Cyclopropanation of [2.2]Paracyclophane. CCS Chemistry. [Link]

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Troubleshooting low conversion in C-H insertion reactions

Welcome to the technical support center for C-H insertion reactions. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of C-H functionalization. Here, you will find in-depth troubleshooting guides and frequently asked questions to address common challenges and enhance the success of your experiments.

Troubleshooting Guide: Low Conversion and Side Reactions

Low conversion is a frequent hurdle in C-H insertion reactions. This guide provides a systematic approach to diagnosing and resolving common issues.

Q1: My C-H insertion reaction shows low or no conversion. What are the primary factors to investigate?

When faced with a low-yielding C-H insertion reaction, a methodical investigation of key parameters is crucial. Assuming the integrity and purity of your starting materials, the following factors should be at the forefront of your troubleshooting efforts.[1]

1. Catalyst and Ligand System: The choice of metal catalyst and its coordinating ligand is paramount for reactivity and selectivity.[1][2]

• Catalyst Inactivity: The catalyst may be unsuitable for the specific substrate or C-H bond. For instance, while dirhodium tetraacetate is a robust catalyst for many carbene insertions, some transformations may require more specialized rhodium complexes or different metals entirely, such as copper or palladium.[3][4] Catalyst deactivation is also a common issue and can arise from various pathways, including the formation of inactive dimers or reaction with impurities.[5][6][7]

• Ligand Effects: The steric and electronic properties of the ligand profoundly influence the catalyst's reactivity.[1][2] A ligand that is too bulky may hinder substrate approach, while one that is too electron-donating might reduce the electrophilicity of the metal center, which is often crucial for C-H activation.[8] Screening a panel of ligands with varying properties is a highly recommended strategy.[1]

2. Solvent Choice: The reaction medium can dramatically impact the outcome of a C-H insertion.[1][9][10]

• Polarity: The polarity of the solvent can influence the stability of intermediates and transition states.[9] Some reactions benefit from polar aprotic solvents, while others proceed more efficiently in nonpolar media.[1]

• Coordinating vs. Non-Coordinating: Solvents can coordinate to the metal center, affecting its reactivity. In some cases, solvent coordination is beneficial, while in others it can be inhibitory.[11] Unconventional, highly polar, and weakly coordinating solvents like hexafluoroisopropanol (HFIP) have been shown to promote unique reactivity.[12]

3. Reaction Temperature: Temperature is a critical parameter that must be carefully optimized.

• Activation Barrier: C-H bond activation often has a significant activation energy, requiring elevated temperatures.[1]

• Catalyst and Substrate Stability: Excessively high temperatures can lead to catalyst decomposition, substrate degradation, or the formation of undesired byproducts.[1][7] It's essential to find the "sweet spot" that allows for efficient C-H activation without compromising the integrity of the reaction components.

4. Additives: The presence of additives can have a profound effect on reaction efficiency and selectivity.[13][14][15][16]

• Co-oxidants and Lewis Acids: In many C-H functionalization reactions, particularly those involving Pd(II), a co-oxidant is necessary to regenerate the active catalyst.[17] Lewis acids can also play a crucial role by enhancing the electrophilicity of the catalyst or by interacting with the substrate.[18]

• Salts: The addition of salts can influence the reaction through various mechanisms, including anion exchange at the metal center or by affecting the aggregation state of the catalyst.[13][14]

Workflow for Troubleshooting Low Conversion

Below is a systematic workflow to guide your optimization efforts when encountering low conversion.

Caption: A logical workflow for systematically troubleshooting low conversion in C-H insertion reactions.

Q2: I'm observing significant byproduct formation. How can I improve the selectivity of my C-H insertion reaction?

Poor selectivity can manifest as the formation of regioisomers, chemoselectivity issues (reaction at other functional groups), or competing side reactions.

1. Addressing Regioselectivity:

• Directing Groups: The use of directing groups is a powerful strategy to control regioselectivity.[19][20] These groups coordinate to the metal catalyst and position it in close proximity to a specific C-H bond.[21][22] The choice of directing group is critical and can be tuned to favor a particular site.[19][20]

• Ligand Modification: The steric and electronic properties of the ligand can influence which C-H bond is activated.[2] Bulky ligands, for example, may favor insertion into less sterically hindered C-H bonds.

• Catalyst Control: In some cases, the choice of metal catalyst itself can dictate the site of C-H insertion.[23]

2. Minimizing Common Side Reactions:

• Carbene Dimerization: In reactions involving diazo compounds, a common side reaction is the dimerization of the carbene intermediate.[24] This can often be suppressed by slow addition of the diazo compound to the reaction mixture, keeping its instantaneous concentration low.

• Cyclopropanation: If the substrate contains a double bond, cyclopropanation can compete with C-H insertion.[25] The chemoselectivity between these two pathways is often dependent on the catalyst and the electronic nature of the carbene.[26]

• Product Inhibition: The desired product may coordinate to the catalyst more strongly than the starting material, leading to catalyst inhibition and incomplete conversion.[1][27] If product inhibition is suspected, adjusting the reaction conditions to favor product dissociation or employing a catalyst less prone to inhibition may be necessary.

Frequently Asked Questions (FAQs)

Q3: How do I choose the right catalyst for my C-H insertion reaction?

The optimal catalyst depends on several factors, including the type of C-H bond (e.g., sp², sp³), the nature of the substrate, and the desired transformation.

Catalyst Family	Typical Applications	Key Considerations
Rhodium(II) Carboxylates	Carbene and nitrene insertions into C-H bonds.[4][28]	Highly versatile and widely used. The carboxylate ligands can be modified to tune reactivity and selectivity.[4]
Palladium(II) Complexes	Directed C-H functionalization, particularly for arylation and olefination.[2]	Often requires a directing group on the substrate and an oxidant to regenerate the active catalyst.[2][17]
Copper Complexes	Carbene insertions, often with diazo compounds.[3][13]	Can be a more economical alternative to rhodium. The choice of ligand is crucial for achieving high efficiency and enantioselectivity.[13]
Iron Complexes	Can catalyze both carbene C(sp²)–H and C(sp³)–H insertion reactions.[29]	Offers a more sustainable and earth-abundant metal option. Catalyst stability and deactivation pathways are important considerations.[6]

General Protocol for Catalyst Screening:

• Set up a parallel array of small-scale reactions in vials.

• To each vial, add the substrate, solvent, and any necessary additives.

• Add a different catalyst (and ligand, if applicable) to each vial.

• Seal the vials under an inert atmosphere (e.g., argon or nitrogen).

• Heat the reactions to the desired temperature and stir for a set period.

• After the reaction time, quench the reactions and analyze the crude mixtures by a suitable analytical technique (e.g., GC-MS, LC-MS, or ¹H NMR with an internal standard) to determine the conversion and yield of the desired product.[30][31][32]

Q4: What is the role of the directing group in C-H activation?

A directing group is a functional group within the substrate that coordinates to the transition metal catalyst, bringing it into close proximity to a specific C-H bond.[19][20][21] This chelation assistance overcomes the challenge of selectively activating one C-H bond among many.[19][20]

Caption: The general mechanism of directing group-assisted C-H activation.

The ideal directing group is one that can be easily installed and removed, or is a transient directing group that is formed in situ.[21][22] The coordinating ability of the directing group is also a key parameter; a weakly coordinating directing group can sometimes lead to higher catalytic turnover.[21]

Q5: How can I effectively monitor the progress of my C-H insertion reaction?

Real-time or periodic monitoring of your reaction is essential for optimization and for determining the ideal reaction time.

• Thin-Layer Chromatography (TLC): A quick and simple method for qualitative analysis of the reaction progress.[1][33] It allows you to visualize the consumption of starting material and the formation of the product.

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for volatile and thermally stable compounds. It provides information on the conversion of starting material and the formation of products and byproducts.

• Liquid Chromatography-Mass Spectrometry (LC-MS): A versatile technique for a wide range of compounds, particularly those that are not amenable to GC.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to monitor the reaction by taking aliquots from the reaction mixture at different time points.[30][31] The use of an internal standard allows for quantitative analysis of the reaction components.[31] In situ NMR techniques can provide real-time kinetic data.[30]

By understanding the key parameters that govern C-H insertion reactions and by employing a systematic approach to troubleshooting, you can significantly improve the success rate of your experiments.

References

• Experimental and DFT Studies Explain Solvent Control of C-H Activation and Product Selectivity in the Rh(III)
• Effects of Multiple Catalyst Deactivation Pathways and Continuous Ligand Recycling on the Kinetics of Pd-C
• Decoding Directing Groups and Their Pivotal Role in C-H Activ
• Catalyst, additive and counterion effects on the efficiency and enantioselectivity of copper-catalysed C–H insertion reactions of α-diazosulfones.
• Designing Catalysts for Functionalization of Unactivated C H Bonds Based on the CH Activation Reaction. Accounts of Chemical Research.
• Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. UVicSpace.
• How Solvent Affects C–H Activation and Hydrogen Production Pathways in Homogeneous Ru-Catalyzed Methanol Dehydrogenation Reactions.
• Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)
• Investigation of Additive Effects in Enantioselective Copper-Catalysed C-H Insertion and Aromatic Addition Reactions of α-Diazocarbonyl Compounds. Thieme E-Books & E-Journals.
• C–H Activation: Toward Sustainability and Applic
• Technical Support Center: Strategies to Increase the Rate of C-H Functionaliz
• Developing Ligands for Palladium(II)
• Effects of Additives on Catalytic Arene C–H Activation: Study of Rh Catalysts Supported by Bis-phosphine Pincer Ligands. Organometallics.
• Catalyst activation, deactivation and speciation in catalytic reactions. Royal Society of Chemistry.
• A Simple and Versatile Amide Directing Group for C–H Functionaliz
• Role of Additives in Transition Metal Catalyzed C–H Bond Activation Reactions: A Computational Perspective.
• Transient Directing Groups for Transformative C-H Activation by Synergistic Metal C
• Catalyst-Controlled Directing Group Translocation in the Site Selective C–H Functionalization of 3-Carboxamide Indoles and Metallocarbenes. ChemRxiv.
• Carbene-Mediated C-H Activ
• Effects of Additives on Catalytic Arene C–H Activation: Study of Rh Catalysts Supported by Bis-phosphine Pincer Ligands.
• 5: Carbene Reactions. Chemistry LibreTexts.
• Emerging unconventional organic solvents for C–H bond and related functionalization reactions. Chemical Society Reviews.
• “Sandwich” Diimine-Copper Catalysts for C-H Functionalization by Carbene Insertion. PubMed Central.
• Effects of Axial Solvent Coordination to Dirhodium Complexes on the Reactivity and Selectivity in C–H Insertion Reactions: A Comput
• Carbene C−H insertion. Wikipedia.
• Decoding Directing Groups and Their Pivotal Role in C−H Activation.
• Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. UVicSpace.
• CATALYTIC ENANTIOSELECTIVE INSERTION OF RHODIUM-CARBENOIDS INTO ALIPH
• Rhodium-Catalyzed C–H Amination – An Enabling Method for Chemical Synthesis. PubMed Central.
• Rhodium Carbenoids and C-H Insertion. Caltech.
• C-H Functionalization via Iron-Catalyzed Carbene-Transfer Reactions. MDPI.
• Seven Essential Steps for In Situ Reaction Monitoring. Spectroscopy Online.
• Quantitative monitoring of the progress of organic reactions using multivariate image analysis-thin layer chromatography (MIA-TLC) method. RSC Publishing.

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• 4. Carbene C−H insertion - Wikipedia [en.wikipedia.org]
• 5. Effects of Multiple Catalyst Deactivation Pathways and Continuous Ligand Recycling on the Kinetics of Pd-Catalyzed C-N Coupling Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)–H Borylation - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. pubs.acs.org [pubs.acs.org]
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• 21. A Simple and Versatile Amide Directing Group for C–H Functionalizations - PMC [pmc.ncbi.nlm.nih.gov]
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• 29. mdpi.com [mdpi.com]
• 30. dspace.library.uvic.ca [dspace.library.uvic.ca]
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• 33. Quantitative monitoring of the progress of organic reactions using multivariate image analysis-thin layer chromatography (MIA-TLC) method - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Stability and Handling of Ethyl 2-(4-bromophenyl)-2-diazoacetate

Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this guide to address the critical stability challenges associated with Ethyl 2-(4-bromophenyl)-2-diazoacetate , a highly reactive donor-acceptor diazo compound.

While aryldiazoacetates are indispensable precursors for metal-catalyzed cyclopropanations and C–H functionalizations, their inherent thermodynamic instability makes them highly susceptible to solvent-induced degradation, thermal runaway, and photochemical decomposition. This guide provides field-proven troubleshooting strategies, self-validating protocols, and the mechanistic causality behind each recommendation to ensure the integrity of your synthetic workflows.

Mechanistic Overview of Solvent-Induced Degradation

The stability of Ethyl 2-(4-bromophenyl)-2-diazoacetate is not absolute; it is a function of its microenvironment. The diazo carbon possesses significant nucleophilic character, making it highly sensitive to protic or acidic solvents[1]. Conversely, when exposed to heat or light, the molecule extrudes nitrogen gas ( N2​ ) to form a highly electrophilic singlet aryl carbene, which will indiscriminately attack the surrounding solvent molecules[2].

Figure 1: Divergent degradation pathways of aryldiazoacetates based on solvent and environmental triggers.

Quantitative Data: Solvent Compatibility Matrix

To optimize your reaction conditions, consult the following matrix. It summarizes the compatibility of common solvents with Ethyl 2-(4-bromophenyl)-2-diazoacetate and outlines the primary degradation risks.

Solvent	Compatibility	Primary Degradation Pathway	Recommended Mitigation
Dichloromethane (DCM)	High (if purified)	Acid-catalyzed protonation	Filter through basic alumina immediately prior to use.
Toluene	Moderate	Thermal runaway at high conc.	Maintain concentration < 10 wt%; keep T < 40 °C.
Tetrahydrofuran (THF)	Low	C–H insertion / Ylide formation	Avoid unless THF is the intended reactant.
Methanol / Water	Low	O–H insertion	Use strictly anhydrous conditions; add HFIP to suppress water reactivity.
Acetonitrile	Moderate	Cycloaddition / Side reactions	Protect from light; use strictly as a co-solvent.

Troubleshooting Guide & FAQs

Issue 1: Unexplained Loss of Titer / Rapid Degradation at Room Temperature

Q: My stock solution of Ethyl 2-(4-bromophenyl)-2-diazoacetate in DCM lost its characteristic yellow-orange color overnight at room temperature. What happened?

A: The loss of the yellow chromophore is a definitive visual indicator that the diazo group has extruded nitrogen gas ( N2​ ). In halogenated solvents like dichloromethane (DCM) or chloroform, trace amounts of hydrochloric acid (HCl) naturally accumulate over time due to photo-oxidation. Because the diazo carbon is nucleophilic, even catalytic amounts of acid will protonate it, leading to irreversible degradation into highly reactive carbocations[1].

• Causality: Acid lowers the activation barrier for N2​ extrusion.

• Solution: Never use "bottle-aged" halogenated solvents. Always pass your DCM through a plug of basic alumina (Brockmann Grade I) immediately before preparing your diazo solution.

Issue 2: Exothermic Runaway During Scale-Up

Q: We are scaling up a dirhodium-catalyzed cyclopropanation in toluene. Is it safe to heat the diazoacetate solution to 80 °C to accelerate the reaction?

A: Absolutely not. Heating this compound to 80 °C poses a severe explosion and thermal runaway hazard. utilizing Differential Scanning Calorimetry (DSC) and Accelerating Rate Calorimetry (ARC) demonstrate that donor/acceptor diazo compounds like aryldiazoacetates have an initiation temperature ( Tinit​ ) of approximately 60–65 °C [3][4].

• Causality: The decomposition is highly exothermic (Enthalpy of decomposition, ΔHD​≈−729 J/g). In batch reactors, localized hot spots can trigger a chain reaction of bimolecular decomposition, releasing massive volumes of N2​ gas and heat[3].

• Solution: Keep bulk solutions strictly below 40 °C. For scale-up, transition to a to minimize the steady-state inventory of the reactive diazo species[3].

Issue 3: Formation of Unexpected Ether/Alcohol Byproducts

Q: My NMR shows significant amounts of ether byproducts instead of my desired cyclopropane. I am using standard reagent-grade solvents. How is this happening?

A: You are observing O–H insertion. The aryl carbene generated by your catalyst is highly electrophilic and will react with the most accessible nucleophile. If your solvent contains trace moisture ( H2​O ) or if you are using protic solvents (e.g., methanol, ethanol), the carbene will rapidly insert into the O–H bond[2].

• Causality: The activation energy for O–H insertion is often lower than that of the desired C=C cyclopropanation.

• Solution: Use strictly anhydrous, non-coordinating solvents. If trace water cannot be avoided, literature precedents show that adding Hexafluoroisopropanol (HFIP) can suppress the reactivity of water and protect the catalytic cycle[3].

Issue 4: Photochemical Degradation on the Benchtop

Q: Can I run my reaction in a standard borosilicate glass flask under ambient laboratory lighting?

A: Only if the flask is wrapped in aluminum foil. The electron-donating 4-bromophenyl group causes a bathochromic shift in the molecule's UV-Vis absorption spectrum, pushing it into the visible region[2].

• Causality: Unshielded exposure to ambient blue/white light promotes of the diazoacetate to a singlet carbene at room temperature, completely bypassing your metal catalyst[2]. This carbene will indiscriminately attack the solvent, leading to dimerization or C–H insertion byproducts.

• Solution: Always handle aryldiazoacetates in amber glass vials and conduct reactions in the dark.

Standard Operating Procedure (SOP): Safe Preparation and Storage

To ensure reproducibility and safety, follow this self-validating protocol for the preparation and handling of Ethyl 2-(4-bromophenyl)-2-diazoacetate solutions.

Step 1: Solvent Purification (The Alumina Plug)

• Pack a glass column with 5 cm of basic alumina (Brockmann Grade I).

• Elute HPLC-grade Dichloromethane (DCM) through the plug.

• Validation Check: Test the eluted DCM with moistened pH paper; it must read neutral to slightly basic (pH 7-8).

Step 2: Temperature-Controlled Synthesis

• Conduct the diazo transfer or hydrazone oxidation reaction in a jacketed reactor or ice bath, ensuring the internal temperature never exceeds 30 °C .

• Causality: Maintaining T<30°C provides a 30 °C safety buffer below the Tinit​ (60 °C) of the diazo compound, preventing premature thermal decomposition.

Step 3: Workup and Quenching

• Wash the organic layer with an equal volume of cold 5% aqueous NaHCO3​ to neutralize any residual acid from the synthesis.

• Dry the organic layer over anhydrous Na2​SO4​ for 15 minutes. Filter into an amber glass round-bottom flask.

Step 4: Concentration and Storage

• If solvent removal is necessary, use a rotary evaporator with a water bath set no higher than 25 °C .

• Validation Check: The product should be a vibrant, clear yellow-orange oil. Any evolution of gas bubbles during storage indicates active degradation.

• Store the neat compound or stock solution at -20 °C in a foil-wrapped or amber vial under an argon atmosphere.

References

• Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents Organic Process Research & Development (ACS Publications) URL:[Link]

• Continuous Process to Safely Manufacture an Aryldiazoacetate and Its Direct Use in a Dirhodium-Catalyzed Enantioselective Cyclopropanation Organic Process Research & Development (ACS Publications) URL:[Link]

• Blue light-promoted photolysis of aryldiazoacetates Chemical Communications (NIH PubMed Central) URL:[Link]

• On the cause of low thermal stability of ethyl halodiazoacetates Beilstein Journal of Organic Chemistry (NIH PubMed Central) URL:[Link]

Sources

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• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Safe Scaling of Ethyl 2-(4-bromophenyl)-2-diazoacetate Synthesis

Welcome to the Technical Support Center for the synthesis of Ethyl 2-(4-bromophenyl)-2-diazoacetate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and answers to frequently asked questions. The synthesis of diazo compounds, particularly on a larger scale, requires careful attention to safety and process control. This resource aims to equip you with the necessary knowledge to perform this synthesis safely and efficiently.

Overview of the Synthesis: The Regitz Diazo Transfer

The synthesis of Ethyl 2-(4-bromophenyl)-2-diazoacetate is typically achieved via a Regitz diazo transfer reaction. This method involves the reaction of an active methylene compound, in this case, ethyl 2-(4-bromophenyl)acetate, with a sulfonyl azide in the presence of a base.

Reaction Scheme:

Ethyl 2-(4-bromophenyl)acetate + Tosyl Azide + Base -> Ethyl 2-(4-bromophenyl)-2-diazoacetate + Tosylamide salt

While effective, this reaction presents several challenges, especially during scale-up. These include the potential thermal instability of the diazo product and the hazardous nature of sulfonyl azides.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the synthesis, safety, and handling of Ethyl 2-(4-bromophenyl)-2-diazoacetate and related reagents.

Q1: What are the primary safety concerns when working with diazo compounds and sulfonyl azides?

A1: The primary concerns are their potential for explosive decomposition. Diazo compounds can be sensitive to heat, shock, and acid. Sulfonyl azides, like tosyl azide, are also known to be explosive, especially when heated or subjected to shock. It is crucial to have a thorough understanding of the thermal stability of both the reagents and the product.

Q2: What are safer alternatives to tosyl azide for the diazo transfer reaction?

A2: Several safer alternatives to tosyl azide have been developed. These include p-acetamidobenzenesulfonyl azide (p-ABSA), imidazole-1-sulfonyl azide, and 2-azido-4,6-dimethoxy-1,3,5-triazine (ADT). p-ABSA is a popular choice as its sulfonamide byproduct is often easier to remove during workup. ADT is reported to be intrinsically nonexplosive due to its endothermic decomposition.

Q3: How does the electronic nature of the aryl substituent affect the stability of the diazoacetate product?

A3: The thermal stability of aryl diazoacetates is influenced by the electronic properties of the substituents on the aromatic ring. Electron-donating groups generally decrease thermal stability, while electron-withdrawing groups tend to increase it. The 4-bromo substituent in the target molecule is electron-withdrawing, which contributes to a moderate level of thermal stability compared to unsubstituted or electron-rich analogs.

Q4: What are the best practices for storing Ethyl 2-(4-bromophenyl)-2-diazoacetate?

A4: Diazo compounds should be stored in a cool, dark place, preferably in a refrigerator or freezer, to minimize thermal decomposition. They should be stored as solutions

Reference Data & Comparative Studies

A Comparative Guide to Rhodium and Copper Catalysts in Aryldiazoacetate Reactions

For Researchers, Scientists, and Drug Development Professionals

The transformation of aryldiazoacetates into synthetically valuable products is a cornerstone of modern organic chemistry, with applications ranging from the synthesis of complex natural products to the development of novel pharmaceutical agents. The catalysts employed in these reactions play a pivotal role in determining the efficiency, selectivity, and overall success of the transformation. Among the various catalysts available, rhodium and copper complexes have emerged as the most prominent and widely utilized. This guide provides an in-depth, objective comparison of rhodium and copper catalysts for aryldiazoacetate reactions, supported by experimental data and mechanistic insights to aid researchers in catalyst selection and reaction optimization.

The Crucial Role of the Catalyst: A Mechanistic Overview

Reactions involving aryldiazoacetates proceed through the formation of a metal carbene intermediate. The aryldiazoacetate reacts with the metal catalyst to release dinitrogen gas and generate a highly reactive metal-bound carbene species. This intermediate can then undergo a variety of transformations, including cyclopropanation, C-H insertion, and ylide formation. The nature of the metal center and its ligand sphere profoundly influences the reactivity and selectivity of the metal carbene, making the choice of catalyst a critical parameter.

Rhodium Catalysts: The Workhorse for High Performance

Dirhodium(II) tetracarboxylates, such as dirhodium tetraacetate, are exceptionally effective catalysts for a wide range of reactions involving diazo compounds.[1][2] They are often considered the "gold standard" due to their high reactivity and the ability to finely tune their steric and electronic properties through ligand modification.

Key Performance Characteristics of Rhodium Catalysts:

• High Efficiency and Broad Substrate Scope: Rhodium catalysts are generally more reactive than their copper counterparts, often leading to higher yields and faster reaction times.[3] They are compatible with a wide array of aryldiazoacetates and olefinic partners, including electron-deficient alkenes.[4][5]

• Excellent Selectivity: The true power of rhodium catalysts lies in their ability to control selectivity.

  • Chemoselectivity: Chiral dirhodium catalysts can effectively discriminate between different reactive sites within a molecule. For instance, in reactions of (Z)-1,3-dienyl aryldiazoacetates, chiral dirhodium carboxylates exclusively promote cyclopropanation, whereas achiral rhodium and copper catalysts can lead to mixtures of products.[3]

  • Diastereoselectivity and Enantioselectivity: The development of chiral dirhodium tetracarboxylate and tetracarboxamidate catalysts has revolutionized asymmetric catalysis.[1] These catalysts can achieve exceptional levels of diastereoselectivity and enantioselectivity in cyclopropanation and C-H insertion reactions.[4][6] For example, the Rh2(S-PTTL)4 and Rh2(4S-MACIM)4 catalysts are highly effective for enantioselective intramolecular C-H insertions.[1] Similarly, catalysts like Rh2(R-DOSP)4 and Rh2(S-PTAD)4 have demonstrated high enantioselectivity in intermolecular cyclopropanations of aryldiazoacetates with styrenes.[6]

• Mechanistic Considerations: The mechanism of rhodium-catalyzed cyclopropanation is generally believed to involve the attack of the diazo compound on the metal center to form a zwitterionic intermediate, which then expels nitrogen to generate a rhodium carbene.[7] This carbene then undergoes a concerted addition to the alkene.[7] The well-defined paddlewheel structure of dirhodium(II) catalysts provides a chiral environment that effectively controls the trajectory of the incoming substrate, leading to high stereoselectivity.

Copper Catalysts: The Economical and Versatile Alternative

Copper catalysts, particularly those based on copper(I) and copper(II) salts with various ligands, represent a more economical and sustainable alternative to rhodium catalysts.[8][9] While historically considered less reactive and selective, recent advancements in ligand design have significantly improved the performance of copper-based systems.[10]

Key Performance Characteristics of Copper Catalysts:

• Cost-Effectiveness and Sustainability: Copper is an earth-abundant metal, making its catalysts significantly cheaper than those of rhodium.[8] This is a major advantage for large-scale industrial applications.

• Improving Selectivity through Ligand Design: The development of chiral ligands, such as bis(oxazolines) and bipyridines, has enabled highly enantioselective copper-catalyzed reactions.[11][12] By carefully tuning the steric and electronic properties of the ligand, it is possible to achieve selectivities that are competitive with rhodium catalysts in certain applications.[11] For example, copper catalysts with specific bipyridine ligands have been shown to control the regioselectivity of iodonium ylide rearrangements.[11]

• Unique Reactivity Profiles: In some cases, copper catalysts can exhibit complementary or even superior reactivity compared to rhodium catalysts.[10] For instance, copper catalysts have been successfully employed in formal [n+1]/[n+3] cycloadditions of diazo compounds with imidazolidines and hexahydropyrimidines.[10]

• Mechanistic Nuances: The mechanism of copper-catalyzed reactions is often more complex and less understood than that of rhodium. It is generally accepted that a copper carbene is the key reactive intermediate.[13] However, the coordination environment around the copper center is more flexible, which can lead to different reaction pathways and selectivities compared to the more rigid dirhodium catalysts.

Head-to-Head Comparison: Rhodium vs. Copper

Feature	Rhodium Catalysts	Copper Catalysts
Reactivity & Efficiency	Generally higher, faster reactions, lower catalyst loadings.[1][3]	Generally lower, may require higher temperatures or longer reaction times.[3]
Cost	Significantly more expensive.[14]	Highly cost-effective and abundant.[8][9]
Chemoselectivity	Often superior, especially with chiral catalysts.[3]	Can be challenging to control, but improving with new ligands.[11]
Diastereo- & Enantioselectivity	Well-established for high stereocontrol with a wide range of chiral ligands.[1][4][6]	Significant progress with chiral ligands, can achieve high enantioselectivity.[11][12]
Substrate Scope	Very broad, including challenging substrates.[1][4]	Good, but can be more limited than rhodium for certain transformations.
Catalyst Sensitivity	Can be sensitive to impurities and require inert atmosphere.[12]	Generally more robust and easier to handle.

Experimental Protocols

General Procedure for Rhodium-Catalyzed Intramolecular Cyclopropanation

A solution of the aryldiazoacetate in a dry, inert solvent (e.g., dichloromethane or toluene) is added slowly via syringe pump to a stirred solution of the chiral dirhodium catalyst (e.g., Rh2(S-PTAD)4, 1 mol%) in the same solvent at a controlled temperature (e.g., 20 °C).[3][15] The reaction is monitored by thin-layer chromatography (TLC) until the diazo compound is consumed. Upon completion, the solvent is removed under reduced pressure, and the crude product is purified by flash column chromatography on silica gel.

General Procedure for Copper-Catalyzed Intermolecular Cyclopropanation

To a solution of the alkene and the copper catalyst (e.g., Cu(OTf)2 with a chiral ligand, 10 mol%) in a suitable solvent (e.g., dichloromethane) at a specific temperature (e.g., room temperature), a solution of the aryldiazoacetate in the same solvent is added dropwise over a period of time.[10] The reaction mixture is stirred until completion as indicated by TLC. The solvent is then evaporated, and the residue is purified by column chromatography to afford the cyclopropane product.

Visualizing the Catalytic Cycles

Caption: Copper-Catalyzed Cyclopropanation Cycle

Conclusion and Future Outlook

The choice between rhodium and copper catalysts for aryldiazoacetate reactions is a nuanced decision that depends on a variety of factors, including the desired transformation, the required level of selectivity, and economic considerations. Rhodium catalysts remain the premier choice for achieving high levels of chemo-, diastereo-, and enantioselectivity across a broad range of substrates. However, the high cost of rhodium can be a significant barrier, particularly for industrial-scale synthesis.

Copper catalysts, on the other hand, offer a cost-effective and increasingly powerful alternative. Continuous advancements in ligand design are closing the performance gap between copper and rhodium, making copper-based systems more attractive for a growing number of applications. For many routine transformations where cost is a primary concern and high levels of stereoselectivity are not essential, copper catalysts are an excellent choice.

Ultimately, the optimal catalyst is application-specific. Researchers should carefully consider the specific requirements of their synthetic target and consult the extensive body of literature to make an informed decision. The ongoing development of new and improved catalysts based on both rhodium and more abundant metals promises to further expand the synthetic utility of aryldiazoacetate chemistry in the years to come.

References

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• Qian, Y., et al. (2012). Rhodium(II)- and copper(II)-catalyzed reactions of enol diazoacetates with nitrones: metal carbene versus Lewis acid directed pathways. Angewandte Chemie International Edition, 51(24), 5900-5903. [Link]

• Tyler, L. A., et al. (2000). Copper(II) complexes of pyridyl-appended diazacycloalkanes: synthesis, characterization, and application to catalytic olefin aziridination. Inorganic Chemistry, 39(22), 5104-5115. [Link]

• Al-Fahd, T., et al. (2024). Aminoquinoline-Based Tridentate (NNN)-Copper Catalyst for C–N Bond-Forming Reactions from Aniline and Diazo Compounds. Molecules, 29(3), 731. [Link]

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• de la Torre, A., et al. (2017). Rhodium- and Non-Metal-Catalyzed Approaches for the Conversion of Isoxazol-5-ones to 2,3-Dihydro-6H-1,3-oxazin-6-ones. Organic Letters, 19(19), 5304–5307. [Link]

• Liu, R., et al. (2023). Rhodium Multitasking Catalysis Integrating Long‐Range Isomerization, Cycloisomerization, and Hydrosilylation of 1,n‐Dienes. Chemistry – A European Journal, 29(66), e202302396. [Link]

• Zhu, Y., et al. (2022). Copper-Catalyzed Cycloadditions of Diazo Compounds with Imidazolidines/Hexahydropyrimidines for the Syntheses of N-Heterocycles. Organic Letters, 24(35), 6436–6441. [Link]

• Reddy, R. P., & Lee, G. H. (2015). Rhodium catalyzed arylation of diazo compounds with aryl boronic acids. The Journal of Organic Chemistry, 80(7), 3651-3659. [Link]

• Ríos-Gutiérrez, M., et al. (2018). Understanding the mechanism and regioselectivity of the copper(i) catalyzed [3 + 2] cycloaddition reaction between azide and alkyne: a systematic DFT study. Organic & Biomolecular Chemistry, 16(44), 8565-8575. [Link]

• Ai, H.-J., et al. (2024). Copper-Catalyzed Amination of Aryl Chlorides under Mild Reaction Conditions. Journal of the American Chemical Society. [Link]

• Maloney, K. M., et al. (2022). Continuous Process to Safely Manufacture an Aryldiazoacetate and Its Direct Use in a Dirhodium-Catalyzed Enantioselective Cyclopropanation. Organic Process Research & Development, 27(1), 138-145. [Link]

• El-Sayed, B. A., & El-Ghamry, H. (2019). Copper(II) complexes containing pyridine‐based and phenolate‐based systems: Synthesis, characterization, DFT study, biomimetic catalytic activity of catechol oxidase and phenoxazinone synthase. Applied Organometallic Chemistry, 33(8), e4999. [Link]

• Dar'in, D., et al. (2023). Rhodium-catalyzed migrative annulation and olefination of 2-aroylpyrroles with diazoesters. Organic Chemistry Frontiers, 10(2), 506-513. [Link]

• Klapars, A., et al. (2002). A General and Efficient Copper Catalyst for the Amidation of Aryl Halides and the N-Arylation of Nitrogen Heterocycles. Journal of the American Chemical Society, 124(25), 7421–7428. [Link]

• Verma, A. K., & Singh, V. (2016). Copper-Catalyzed Coupling Reactions. In Name of Book/Journal. ResearchGate. [Link]

• Lang, M., et al. (2021). A copper-catalyzed annulation reaction of diazo esters with propargyl amines for the synthesis of 2,5-dihydropyrroles. Organic Chemistry Frontiers, 8(12), 3058-3063. [Link]

• Wang, X., et al. (2021). Copper-Mediated Cross-Coupling of Diazo Compounds with Sulfinates. Organic Letters, 23(17), 6775–6780. [Link]

• Ananikov, V. P. (2023). Noble Metal versus Abundant Metal Catalysts in Fine Organic Synthesis: Cost Comparison of C–H Activation Methods. Organometallics, 42(13), 1438–1442. [Link]

• Beilstein-Institut. (n.d.). Copper catalysis in organic synthesis. Beilstein Journals. Retrieved from [Link]

• Stoyanova, D., et al. (2019). Influence of Copper on the Catalytic Activity of Supported Rhodium Catalysts in the Reactions of CO Oxidation and NO Reduction. Bulgarian Chemical Communications, 51(Special Issue C), 101-106. [Link]

• Ural Federal University. (2017, December 5). Copper will replace toxic palladium and expensive platinum in the synthesis of medications. EurekAlert!. Retrieved from [Link]

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Kinetic studies of carbene polymerization with ethyl diazoacetate

Kinetic Studies of Carbene Polymerization with Ethyl Diazoacetate: A Comparative Guide to Catalyst Systems

Carbene polymerization (CP) using α-diazo carbonyl compounds, such as ethyl diazoacetate (EDA), has revolutionized the synthesis of densely functionalized polyolefins. Unlike traditional olefin polymerization, CP enables the creation of carbon-chain polymers with a functional group at every backbone carbon. As a Senior Application Scientist, I frequently evaluate catalyst systems for these reactions. The choice of transition metal catalyst—predominantly Rhodium(I) or Palladium(II)—fundamentally dictates the kinetic pathway, the rate-determining step (RDS), and the stereochemical outcome of the resulting polycarbene.

This guide provides an objective, data-driven comparison of Rhodium and Palladium catalyst systems for EDA polymerization, grounded in kinetic studies and field-proven analytical methodologies.

Mechanistic Divergence: Rhodium vs. Palladium Pathways

The kinetic behavior of EDA polymerization is highly dependent on the central metal's coordination chemistry and its ability to stabilize the highly reactive carbene intermediate[1].

Rhodium(I) Catalysts: First-Order Kinetics

Rhodium-mediated CP, typically utilizing diene complexes with "hard" N,O-type ligands like (L-prolinate)Rh(I)(1,5-cyclooctadiene), follows strictly first-order kinetics [2].

• Causality: The hard N,O-ligands increase the electrophilicity of the Rh center. This makes the initial nucleophilic attack by the diazo carbon the energetic bottleneck.

• Rate-Determining Step (RDS): The formation of the "Rh-carbenoid" species, accompanied by the extrusion of nitrogen gas, is the RDS[3]. Once formed, migratory insertion into the growing polymer chain is rapid, yielding highly stereoregular (syndiotactic) polymers[4]. Kinetic modeling via the Arrhenius equation reveals a remarkably low activation energy ( Ea​ ) of 11.24 kJ/mol for this process[3].

Palladium(II) Catalysts: Zero-Order Kinetics

Conversely, traditional Palladium-mediated CP (e.g., using PdCl₂(MeCN)₂) exhibits zero-order kinetics with respect to the EDA monomer[2].

• Causality: Pd(II) centers coordinate EDA strongly but struggle to rapidly extrude nitrogen. Consequently, the reaction rate is independent of the monomer concentration and solely dependent on catalyst dosage[3].

• Rate-Determining Step (RDS): The RDS is the formation of the EDA–Pd transition state complex through a coordinated step[3]. This slower initiation relative to propagation typically results in atactic polymers[5].

Kinetic pathways of EDA carbene polymerization mediated by Rhodium(I) versus Palladium(II) catalysts.

Comparative Performance Data

To objectively select a catalyst system, researchers must weigh kinetic efficiency against the desired polymer architecture. The table below synthesizes the quantitative and qualitative performance metrics of these systems[2][4][5].

Parameter	Rhodium(I) Diene Complexes	Traditional Palladium(II)	Dinuclear Palladium(II) Dimers
Reaction Order	First-order[2]	Zero-order[2]	Zero-order[5]
Rate-Determining Step	Rh-carbenoid formation[6]	EDA-Pd coordination[3]	Dinuclear chain-end coordination[5]
Activation Energy ( Ea​ )	11.24 kJ/mol[2]	Catalyst-dependent	Catalyst-dependent
Stereoregularity	Highly Syndiotactic[4]	Atactic[5]	Atactic (but highly controlled)[5]
Polymerization Type	Chain-growth (Uncontrolled)	Chain-growth (Uncontrolled)	Quasi-living (Controlled)[5]
Dispersity (Đ)	Broad (>2.0)	Broad (>2.0)	Narrow (1.2–1.4)[5]
Primary Application	High MW stereoregular polymers	General polycarbene synthesis	Block copolycarbenes[5]

Note: While traditional Pd catalysts fail to control chain growth, recent breakthroughs using (π-allyl)palladium carboxylate dimers operate via a [5]. The bimetallic pocket stabilizes the propagating carbene chain end, preventing premature termination and enabling quasi-living polymerization[5].

Self-Validating Protocol: Real-Time In-Situ FTIR Kinetic Tracking

The Causality of the Method: Traditional offline sampling (e.g., NMR aliquots) is fundamentally flawed for EDA polymerization. The vigorous evolution of N2​ gas alters the reaction volume and makes precise concentration tracking impossible. [2] allows continuous, non-destructive monitoring of the diazo stretching frequency without disrupting the system.

The following protocol is designed as a self-validating system ; it includes internal checks to ensure kinetic data is not skewed by side reactions (like EDA dimerization).

Step 1: System Initialization & Background Collection

• Insert an attenuated total reflection (ATR) FTIR probe (e.g., ReactIR) into a dry, inert-gas-purged microtube reactor.

• Add the reaction solvent (e.g., anhydrous chloroform) and collect a background spectrum.

Step 2: Catalyst Preparation & Baseline Validation

• Dissolve the chosen catalyst (e.g., 50 equivalents relative to monomer) in the solvent[4].

• Monitor the baseline for 5 minutes. Validation Check: Ensure no spectral drift occurs in the 2100–2200 cm⁻¹ region prior to monomer injection.

Step 3: Monomer Injection & Continuous Acquisition

• Inject EDA into the reactor under isothermal conditions.

• Set the FTIR to acquire spectra every 15 seconds. Track the disappearance of the characteristic diazo asymmetric stretching peak at ~2110 cm⁻¹ .

Step 4: Self-Validation via Mass Balance (Crucial Step)

• Simultaneously monitor the ester carbonyl stretch (~1740 cm⁻¹).

• Validation Check: Screen the spectra for the appearance of peaks corresponding to diethyl maleate or diethyl fumarate. If dimerization peaks exceed 5% relative intensity, the kinetic assumption that −d[EDA]/dt=d[Polymer]/dt is invalid, and the catalyst loading or temperature must be adjusted.

Step 5: Kinetic Data Extraction & Arrhenius Modeling

• Plot the normalized absorbance of the 2110 cm⁻¹ peak over time.

• Apply logarithmic transformations to determine the reaction order (linear fit for ln[EDA] indicates first-order; linear fit for [EDA] indicates zero-order)[2].

• Repeat at multiple isothermal setpoints to calculate the activation energy ( Ea​ ) via the Arrhenius equation[2].

References

• Li, F., Yan, L., Xiao, L., & Liu, L. (2014). "Kinetic study of carbene polymerization of ethyl diazoacetate by palladium and rhodium catalysts." RSC Advances. Available at:[Link]

• Guo, J., et al. (2019). "A Dinuclear Mechanism Implicated in Controlled Carbene Polymerization." Journal of the American Chemical Society. Available at:[Link]

• Jellema, E., Budzelaar, P. H. M., Reek, J. N. H., & de Bruin, B. (2007). "Rh-mediated polymerization of carbenes: mechanism and stereoregulation." Journal of the American Chemical Society. Available at:[Link]

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Benchmarking Ethyl 2-(4-bromophenyl)-2-diazoacetate (EBPDA) in Transition-Metal Catalyzed Carbene Transfer

Target Audience: Researchers, synthetic chemists, and drug development professionals. Prepared by: Senior Application Scientist

Executive Summary

Transition-metal catalyzed carbene transfer has revolutionized late-stage C–H functionalization and cyclopropanation in drug discovery. However, the choice of carbene precursor dictates the chemoselectivity, enantioselectivity, and safety profile of the entire synthetic workflow. While simple alkyl diazoacetates are historically common, their explosive nature and poor site-selectivity limit their utility in complex active pharmaceutical ingredient (API) synthesis.

This guide benchmarks Ethyl 2-(4-bromophenyl)-2-diazoacetate (EBPDA) against standard carbene precursors. By objectively analyzing its "donor-acceptor" electronic profile and providing self-validating experimental protocols, this guide demonstrates why EBPDA is a superior benchmark reagent for highly selective, post-functionalizable carbene transfer reactions.

Mechanistic Rationale: The Donor-Acceptor Advantage

Diazo compounds are classified by the electronic nature of their α-substituents, which directly controls the reactivity of the resulting metal carbenoid.

Standard reagents like Ethyl diazoacetate (EDA) are "acceptor-only" diazo compounds. They yield highly electrophilic carbenes that react at the diffusion limit, leading to poor site-selectivity and rampant side reactions (e.g., carbene dimerization)[1].

EBPDA, conversely, is a "donor-acceptor" (D-A) diazo compound. It strikes a critical compromise between reactivity and stability[2]. The ester group acts as the electron acceptor, while the 4-bromophenyl ring acts as the electron donor. This dual substitution tempers the electrophilicity of the metal carbenoid, raising the activation barrier for C–H insertion just enough to allow chiral catalysts to exert profound stereochemical control[3].

The Specific Role of the para-Bromo Substitution: Benchmarking EBPDA against the unsubstituted standard, Methyl phenyldiazoacetate (MPDA), reveals two distinct advantages:

• Electronic Tuning: The inductive electron-withdrawing effect of the para-bromine atom slightly increases the electrophilicity of the diazo carbon compared to unsubstituted phenyl derivatives. This fine-tuning accelerates reaction rates with unactivated or sterically hindered C–H bonds without sacrificing catalyst-controlled selectivity[4].

• Orthogonal Post-Functionalization: The C–Br bond survives the carbene transfer process intact. This provides a seamless synthetic handle for downstream Suzuki-Miyaura or Buchwald-Hartwig cross-coupling reactions, a mandatory feature for fragment-based drug design.

Visualization: Rh-Catalyzed Carbene Transfer Pathway

The following diagram illustrates the catalytic cycle of EBPDA using a dirhodium catalyst. The generation of the metal-carbenoid intermediate is the rate-determining step, followed by rapid substrate functionalization and catalyst regeneration.

Rh-catalyzed carbene transfer of EBPDA, showing N2 extrusion and product formation.

Benchmarking Comparators

To objectively evaluate EBPDA, we must compare it against the broader landscape of carbene precursors. The table below summarizes the quantitative and qualitative performance metrics across four major classes of reagents.

Precursor	Classification	Reactivity Profile	Site-Selectivity	Safety & Stability	Downstream Utility
EBPDA	Donor-Acceptor	Moderate-High (Inductively tuned)	High (Catalyst controlled)	Moderate (Stable at RT)	Excellent (C–Br cross-coupling)
Ethyl diazoacetate (EDA)	Acceptor-only	Very High	Poor	Low (Explosive hazard)	Poor (No synthetic handle)
Methyl phenyldiazoacetate	Donor-Acceptor	Moderate	High (Catalyst controlled)	Moderate (Stable at RT)	Poor (Requires pre-functionalization)
Sulfoxonium Ylides	Non-Diazo Surrogate	Low (Requires harsh activation)	Moderate	High (Thermally stable)	Varies by substituent[5]

Experimental Protocols: A Self-Validating System

As a best practice in application science, protocols must not only list steps but explain the causality behind the physical chemistry. The following methodologies are designed to be self-validating and reproducible.

Protocol A: Synthesis of EBPDA via Diazo Transfer

Objective: Safely generate EBPDA with high purity for transition-metal catalysis.

• Setup: In a flame-dried round-bottom flask under N₂, dissolve Ethyl 4-bromophenylacetate (1.0 equiv) and p-acetamidobenzenesulfonyl azide (p-ABSA) (1.2 equiv) in anhydrous acetonitrile (0.5 M).

• Activation: Cool the mixture to 0 °C. Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.5 equiv) dropwise over 10 minutes.

• Reaction: Stir the mixture at 0 °C for 2 hours, then warm to room temperature until starting material is consumed (monitored by TLC).

• Quench & Purify: Quench with saturated aqueous NH₄Cl and extract with diethyl ether.

• Causality Check: Why use p-ABSA instead of standard tosyl azide? The byproduct of p-ABSA is polymeric/water-soluble and easily crashes out of solution or washes away in the aqueous layer. This prevents sulfonamide contamination in the final high-energy diazo product, which is critical for safe handling and downstream catalyst lifespan[1].

Protocol B: Rh-Catalyzed Intermolecular C–H Insertion

Objective: Achieve highly site-selective primary C–H functionalization utilizing EBPDA.

• Catalyst Preparation: To an oven-dried Schlenk tube, add the unactivated alkane substrate (10.0 equiv) and a chiral dirhodium catalyst such as Rh₂(DOSP)₄ or Rh₂(TPCP)₄ (0.01 equiv) in anhydrous 2,2-dimethylbutane[6].

• Diazo Addition (Critical Step): Dissolve EBPDA (1.0 equiv) in a minimal amount of anhydrous solvent. Using a syringe pump, add the EBPDA solution to the vigorously stirring catalyst mixture over 2 to 3 hours at room temperature.

• Completion: Stir for an additional 1 hour post-addition. Concentrate under reduced pressure and purify via flash column chromatography.

• Causality Check: Why use a syringe pump? Acceptor-only carbenes rapidly dimerize. While D-A carbenes like EBPDA are more stable, maintaining a near-zero steady-state concentration of the diazo precursor in the reaction vessel completely suppresses the bimolecular carbene dimerization pathway (forming alkenes), forcing the carbenoid to selectively undergo the unimolecular C–H insertion event.

Conclusion & Strategic Recommendations

For drug development professionals executing late-stage functionalization, the choice of carbene precursor is a balance of safety, selectivity, and structural utility. While sulfoxonium ylides offer superior thermal stability[5], their lower reactivity limits their scope. EDA is too unselective and hazardous for complex workflows[1].

Ethyl 2-(4-bromophenyl)-2-diazoacetate (EBPDA) represents the optimal benchmark. Its donor-acceptor nature allows chiral dirhodium catalysts to dictate exquisite site- and enantioselectivity[3],[6], while the inductively withdrawing para-bromo group enhances electrophilicity toward unactivated bonds[4]. Most importantly, the retained C–Br bond transforms the functionalized product into a versatile building block ready for immediate cross-coupling.

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A Senior Application Scientist’s Guide to the Validation of Reaction Mechanisms for Aryldiazoacetate Insertions

For the modern researcher in synthetic and medicinal chemistry, aryldiazoacetates are indispensable reagents. Their ability to undergo X-H insertion reactions, particularly C-H insertion, underpins powerful strategies for the late-stage functionalization of complex molecules and the streamlined construction of valuable scaffolds.[1][2] The efficiency and selectivity of these transformations, most often catalyzed by dirhodium(II) complexes, are remarkable.[1][3] However, to truly harness and optimize this reactivity, a deep, validated understanding of the underlying reaction mechanism is not merely academic—it is a prerequisite for rational catalyst design and predictive synthesis.

This guide provides a comparative framework for researchers to critically evaluate and experimentally validate the proposed mechanisms of aryldiazoacetate insertion reactions. We will move beyond textbook descriptions to explore the causality behind experimental design, presenting self-validating protocols that allow for unambiguous mechanistic elucidation.

The Central Mechanistic Dichotomy: Concerted vs. Stepwise

The core of the mechanistic debate centers on the nature of the X-H bond insertion. Does the reaction proceed through a single, synchronous transition state, or does it involve discrete intermediates? Two primary, competing hypotheses dominate the field:

• The Concerted Mechanism: In this model, the cleavage of the X-H bond and the formation of the new C-X and C-H bonds occur simultaneously through a three-centered transition state. This pathway is often associated with high stereospecificity.

• The Stepwise Mechanism (via Metal Carbene): This is the most widely discussed alternative, particularly for metal-catalyzed reactions. The catalyst first reacts with the aryldiazoacetate to extrude dinitrogen (N₂) and form a highly reactive metal-carbene (or "carbenoid") intermediate.[4][5] This intermediate then reacts with the substrate in a subsequent, separate step to effect the insertion. This stepwise path can itself branch into different microscopic pathways (e.g., radical vs. electrophilic attack).

The following sections detail the experimental and computational tools required to differentiate these pathways.

Pillar 1: Kinetic Analysis – Uncovering the Rate-Determining Step

Kinetic studies are the bedrock of mechanistic validation. By systematically varying the concentrations of reactants and catalyst, one can construct a rate law that provides profound insight into which species are involved in the rate-determining step (RDS) of the reaction.

Comprehensive kinetic investigations of dirhodium(II)-catalyzed C-H functionalization have provided a solid understanding of the reaction process.[6] For many Rh(II)-catalyzed insertions of aryldiazoacetates into unactivated C-H bonds, detailed kinetic studies have revealed that the C-H functionalization step itself is rate-determining.[6][7] This is in contrast to related cyclopropanation reactions, where the initial formation of the carbene via nitrogen extrusion is often the slower step.[6]

Experimental Protocol: In Situ Reaction Monitoring for Kinetic Profile Determination

This protocol uses in situ infrared (IR) spectroscopy to monitor the disappearance of the characteristic diazo stretch (~2100 cm⁻¹), allowing for real-time rate measurements without quenching the reaction.

Objective: To determine the reaction order with respect to the aryldiazoacetate, the substrate (e.g., an alkane), and the catalyst.

Methodology:

• Setup: Equip a jacketed glass reactor with an in situ IR probe (e.g., ReactIR), a mechanical stirrer, a temperature probe, and a nitrogen inlet.

• Background Spectrum: Charge the reactor with the solvent and the substrate (e.g., cyclohexane). Record a background IR spectrum at the desired reaction temperature (e.g., 40 °C).

• Catalyst Addition: Add the catalyst (e.g., Rh₂(S-DOSP)₄) and allow the solution to equilibrate.

• Initiation & Monitoring: Initiate the reaction by adding a standard solution of the aryldiazoacetate. Immediately begin recording IR spectra at regular intervals (e.g., every 30 seconds). Monitor the decay of the diazo peak area.

• Data Analysis:

  • Plot the concentration of the diazo compound versus time.

  • To determine the order in [diazo], vary its initial concentration while keeping other concentrations constant. If a plot of ln[diazo] vs. time is linear, the reaction is first-order in the diazo compound. If the rate is constant initially, it is zero-order. For many Rh(II)-catalyzed C-H insertions, the reaction is found to be zero-order in the diazo compound, indicating that the catalyst is saturated and the step involving the diazo compound (carbene formation) is fast relative to the insertion step.[6]

  • Repeat the process by varying the initial concentrations of the substrate and the catalyst to determine their respective orders. A positive order in both catalyst and substrate is consistent with the C-H insertion being the rate-determining step.[6]

Logical Workflow for Kinetic Analysis

Caption: Workflow for determining the rate-determining step using in situ IR monitoring.

Pillar 2: Isotopic Labeling – Probing Bond-Breaking Events

The Kinetic Isotope Effect (KIE) is a powerful tool for determining whether a specific bond is broken in the rate-determining step.[8] By comparing the reaction rate of a normal substrate with one that has been isotopically labeled (e.g., with deuterium) at the reacting position, we can infer the nature of the transition state. A primary KIE (kH/kD) value significantly greater than 1 indicates that the C-H bond is being cleaved in the RDS.

Experimental Protocol: Intermolecular KIE Measurement

Objective: To determine the KIE for a C-H insertion reaction to validate that C-H bond cleavage occurs in the rate-determining step.

Methodology:

• Substrate Preparation: Obtain or synthesize two batches of the substrate: one in its natural isotopic abundance (e.g., cyclohexane, C₆H₁₂) and one that is perdeuterated (e.g., cyclohexane-d₁₂, C₆D₁₂).

• Parallel Reactions: Set up two identical reactions in parallel.

  • Reaction A: Aryldiazoacetate, catalyst, and a large excess of C₆H₁₂.

  • Reaction B: The same amounts of aryldiazoacetate, catalyst, and a large excess of C₆D₁₂.

• Execution: Run both reactions under identical conditions (temperature, concentration, stirring) for a set period, ensuring low conversion (<20%) to accurately reflect initial rates.

• Analysis: Quench both reactions and analyze the conversion of the aryldiazoacetate in each by a suitable method (e.g., ¹H NMR using an internal standard, or HPLC).

• Calculation: The KIE is the ratio of the initial rates (kH/kD), which, under these conditions, can be approximated by the ratio of the product yields or conversions at low overall conversion.

Data Interpretation:

Observed KIE (kH/kD)	Mechanistic Implication
~ 1.0	C-H bond is not broken in the rate-determining step. This would favor carbene formation as the RDS.
> 2.0	Significant C-H bond breaking occurs in the rate-determining step. This supports either a concerted or a stepwise mechanism where the C-H insertion itself is the RDS.[9] A large KIE is suggestive of a stepwise radical mechanism.[9]

Pillar 3: Intermediate Trapping – Capturing the Fugitive Carbene

If a metal-carbene intermediate lies on the reaction pathway, it should be possible to "trap" it with a highly reactive reagent before it can proceed to the desired insertion product. The successful formation of a trapped product provides compelling evidence for the existence of that intermediate.

Conversely, some reactions, particularly those initiated by light without a metal catalyst, can generate free carbenes.[10][11] Trapping experiments are crucial to differentiate between singlet and triplet carbene states, which exhibit different reactivities.[12] Radical scavengers like (2,2,6,6-tetramethylpiperidin-1-yl)oxyl (TEMPO) can be used to probe for radical mechanisms.[9]

Proposed Reaction Pathways: Concerted vs. Stepwise

Caption: Comparison of concerted vs. stepwise (via metal-carbene) insertion pathways.

Experimental Protocol: Radical vs. Electrophilic Carbene Trapping

Objective: To probe for the existence and nature (radical vs. electrophilic) of a carbene intermediate.

Methodology:

• Control Reaction: Run the standard insertion reaction to establish a baseline yield of the desired product.

• Radical Trapping: Run the reaction again under identical conditions but with the addition of a radical scavenger (e.g., 2 equivalents of TEMPO).

  • Analysis: Analyze the reaction mixture for the formation of a TEMPO-adduct and any change in the yield of the insertion product. A significant decrease in product yield and the formation of the adduct suggest a radical pathway.

• Electrophilic Carbene Trapping: Run the reaction in the presence of a competing, highly electron-rich substrate that is known to react quickly with electrophilic carbenes (e.g., 2,3-dimethyl-2-butene for cyclopropanation or aniline for N-H insertion).[13]

  • Analysis: Analyze the product mixture for the formation of the cyclopropane or N-H insertion product. The formation of these trapped products, at the expense of the desired C-H insertion product, provides strong evidence for an electrophilic metal-carbene intermediate.

Interpreting Trapping Experiment Outcomes

Trapping Agent Added	Observation	Conclusion
None (Control)	100% (relative) yield of C-H insertion product.	Baseline for comparison.
TEMPO	Significant decrease in insertion product; formation of TEMPO-adduct.	A radical intermediate is likely involved (stepwise radical path).[9]
2,3-Dimethyl-2-butene	Formation of cyclopropane product; decrease in C-H insertion product.	An electrophilic carbene intermediate is present.
Any Trap	No change in product distribution; no trapped product formed.	The reaction may be concerted, or the intermediate is too short-lived to be trapped.

Pillar 4: Computational Chemistry – The In Silico Validation

While experimental data is paramount, modern mechanistic validation is incomplete without the insights of computational chemistry. Density Functional Theory (DFT) calculations can map the potential energy surface of a proposed reaction mechanism.[6][14]

Role of Computation:

• Structure Calculation: Optimize the geometries of reactants, transition states, and intermediates.

• Energy Profiling: Calculate the relative energies and activation barriers for each step in competing pathways (e.g., concerted vs. stepwise). The calculated lowest-energy path is the most likely mechanism.

• KIE Prediction: Computational models can predict theoretical KIE values, which can then be directly compared to experimental results for validation.

• Catalyst Design: By understanding the transition state structure, computations can guide the rational design of new ligands and catalysts to improve reaction efficiency and selectivity.

For example, DFT studies on dirhodium-catalyzed C-H activation have been used to model the transition state and explain why certain catalysts favor insertion into primary C-H bonds while others prefer secondary or tertiary sites.[5][15]

Comparative Summary and Guide Conclusions

Validating the mechanism of aryldiazoacetate insertions is not a single experiment but a multi-faceted investigation. No single piece of evidence is definitive, but together, they build a robust and compelling case.

Validation Technique	Primary Question Answered	Favors Concerted Mechanism If...	Favors Stepwise (Carbene) Mechanism If...
Kinetic Studies	What is the rate-determining step?	Rate law is complex and may not fit a simple model.	Rate law is consistent with a pre-equilibrium (carbene formation) followed by a rate-determining insertion step (zero-order in diazo, first-order in substrate).[6]
Kinetic Isotope Effect (KIE)	Is the C-H bond broken in the RDS?	A large, primary KIE (kH/kD > 2) is observed.	A large KIE is observed and kinetics point to insertion as the RDS. A KIE of ~1 suggests carbene formation is the RDS.
Intermediate Trapping	Does a reactive intermediate exist?	No trapped products are formed under various conditions.	Specific trapping agents (for radicals or electrophiles) yield characteristic products, diverting the reaction from the main pathway.[9][13]
Computational Modeling (DFT)	What is the lowest energy pathway?	The calculated activation barrier for the concerted transition state is significantly lower than for any stepwise path.	The calculated energy profile shows a distinct, stable metal-carbene intermediate and a lower overall barrier for the stepwise pathway.[14]

By systematically applying these pillars of investigation—kinetics, isotopic labeling, trapping, and computation—researchers can move beyond assumption to achieve a validated, predictive understanding of these powerful synthetic transformations. This knowledge is the key to unlocking the next generation of catalysts and methodologies in drug development and complex molecule synthesis.

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• Padwa, A., et al. (2004). Intramolecular C−H insertion reactions of diazo substrates. ResearchGate. [Link]

• Davies, H. M. L., et al. (2001). Asymmetric Intramolecular C−H Insertions of Aryldiazoacetates. Organic Letters. [Link]

• Xu, Z., Qian, H., & Ma, S. (2020). Isotopic labeling experiments and proposed reaction mechanism. ResearchGate. [Link]

• Parr, B. T., & Davies, H. M. L. (2017). Metal-Free C–H Functionalization of Alkanes by Aryldiazoacetates. Organic Letters. [Link]

• Murtaza, S., et al. (2023). Aryl versus Alkyl Redox-Active Diazoacetates Light-Induced C-H Insertion or 1,2-Rearrangement. PubMed. [Link]

• Murtaza, S., et al. (2023). Aryl versus Alkyl Redox-Active Diazoacetates Light-Induced C–H Insertion or 1,2-Rearrangement. Organic Letters. [Link]

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• Conejero, S., et al. (2011). Two Copper-Carbenes from One Diazo Compound. PMC. [Link]

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• Murtaza, S., et al. (2023). Aryl versus Alkyl Redox-Active Diazoacetates — Light-Induced C–H Insertion or 1,2-Rearrangement. PMC. [Link]

• Koenigs, R. M., et al. (2019). Metal-Free Insertion Reactions of Silanes with Aryldiazoacetates. ACS Publications. [Link]

• Taber, D. F., & Tian, W. (2007). Rhodium-Catalyzed Intramolecular C-H Insertion of α-Aryl-α-diazo Ketones. Organic-Chemistry.org. [Link]

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• Jun, J. V., & Raines, R. T. (2021). Two-Step Synthesis of α-Aryl-α-diazoamides as Modular Bioreversible Labels. PMC. [Link]

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Beyond Ethyl 2-(4-bromophenyl)-2-diazoacetate: A Guide to Alternative Carbene Precursors for C–H Functionalization

Executive Summary

Ethyl 2-(4-bromophenyl)-2-diazoacetate has long served as the benchmark donor-acceptor (D/A) carbene precursor for transition-metal-catalyzed C–H functionalization[1]. The synergy between its electron-donating aryl group and electron-withdrawing ester group tempers the extreme reactivity of the resulting metallocarbene, enabling highly site-selective insertions into unactivated C–H bonds[1]. However, the inherent thermal instability of diazo compounds and the stoichiometric generation of explosive nitrogen gas severely limit their scalability[1].

To circumvent these hazards while expanding the chemical space accessible via carbene transfer, researchers have developed robust alternatives. This guide objectively compares three leading classes of alternative carbene precursors: latent diazo surrogates, non-diazo ylides, and acceptor-only precursors under alternative metal catalysis.

Mechanistic Causality: Why Move Beyond Traditional D/A Diazo Compounds?

While the D/A carbene derived from ethyl 2-(4-bromophenyl)-2-diazoacetate offers excellent stabilization, its electronic bias restricts its reactivity primarily to electron-rich secondary and tertiary C–H bonds[1]. If a synthetic route requires the functionalization of inert primary C–H bonds, traditional D/A precursors fail[2]. Furthermore, the accumulation of unreacted diazo species in a reaction vessel poses a severe explosion hazard, necessitating the use of alternative precursors that either mask the diazo group or avoid nitrogen extrusion entirely[3],[4].

Alternative 1: N-Sulfonyl-1,2,3-triazoles (Latent Diazo Surrogates)

Causality & Performance: To mitigate the explosive risks of free diazo compounds, N-sulfonyl-1,2,3-triazoles serve as stable, masked diazo-imines[4]. In solution, these heterocycles exist in a dynamic ring-chain tautomeric equilibrium with an open-chain diazo-imine form[4]. A dirhodium(II) catalyst selectively intercepts this open-chain isomer, extruding N₂ to generate an α -imino rhodium carbene[5]. Because the transient diazo intermediate is consumed instantaneously, its steady-state concentration remains near zero, ensuring operational safety[4]. This D/A carbene equivalent preferentially inserts into tertiary and benzylic sp³ C–H bonds, achieving high yields with moderate-to-high enantioselectivity (66–82% ee) when paired with chiral catalysts like Rh₂(S-NTTL)₄[5].

Alternative 2: Iodonium Ylides (The Non-Diazo Solution)

Causality & Performance: For continuous-flow systems or large-scale batch reactions where any N₂ gas evolution is prohibitive, iodonium ylides provide a completely nitrogen-free pathway to metallocarbenes[3]. These bench-stable solids undergo metal-catalyzed decomposition by extruding a stable aryl iodide (e.g., iodobenzene) instead of N₂[6]. This strong thermodynamic driving force allows them to function as highly efficient carbene precursors in Ru(II)- and Rh(III)-catalyzed C–H activation cascades[3]. For example, the Ru(II)-catalyzed coupling of 2-arylbenzimidazoles with iodonium ylides yields complex pentacyclic bridgehead N-heterocycles in excellent yields (62–86%) under mild conditions[7].

Alternative 3: Acceptor-Only Diazoacetates via Silver Catalysis

Causality & Performance: When the synthetic objective is the functionalization of highly inert primary C–H bonds, traditional D/A carbenes fail due to their preference for electron-rich sites[2]. By removing the donor group (using an acceptor-only precursor like ethyl diazoacetate) and replacing the Rh(II) catalyst with a highly electrophilic Silver(I) complex (e.g., TpBr₃Ag), the electronic and steric nature of the carbene is fundamentally inverted[2]. The resulting Ag-carbene is exceptionally reactive and sterically demanding, completely flipping the regioselectivity to favor the less hindered primary C–H bonds of linear alkanes[2].

Quantitative Performance Comparison

Precursor Type	Representative Compound	Primary Catalyst	Key Mechanistic Advantage	Typical Regioselectivity	Typical Yields
Traditional D/A Diazo	Ethyl 2-(4-bromophenyl)-2-diazoacetate	Rh(II)	High carbene stabilization	Secondary / Tertiary C–H	70–90%[1]
Latent Surrogate	N-Sulfonyl-1,2,3-triazole	Rh(II)	Zero steady-state diazo concentration	Benzylic / Tertiary C–H	79–95%[5]
Non-Diazo Ylide	Iodonium Ylide	Ru(II) / Rh(III)	No N₂ gas evolution (ArI extrusion)	sp² Aryl / Heteroaryl C–H	62–86%[7]
Acceptor-Only Diazo	Ethyl Diazoacetate (EDA)	Ag(I)	High electrophilicity	Primary C–H	Quantitative (diazo-based)[2]

Experimental Workflows & Self-Validating Protocols

Protocol 1: Enantioselective sp³ C–H Functionalization using N-Sulfonyl-1,2,3-triazoles

Adapted from Rh(II)-catalyzed benzylic insertions[5].

• Preparation: In an oven-dried Schlenk flask under argon, add the alkane substrate (5.0 equiv) and Rh₂(S-NTTL)₄ (1.0 mol %).

• Reagent Addition: Dissolve the N-sulfonyl-1,2,3-triazole (1.0 equiv) in anhydrous fluorobenzene and add it dropwise to the reaction mixture via syringe pump over 1 hour at 60 °C.

• Self-Validation Checkpoint 1 (Initiation): Upon the first drops of the triazole solution, monitor the reaction mixture for the onset of steady micro-bubbling. This visual cue confirms that the thermal tautomerization and subsequent Rh-catalyzed N₂ extrusion are actively occurring[4].

• Self-Validation Checkpoint 2 (Completion): The reaction is deemed complete when gas evolution ceases entirely and TLC analysis (Hexanes/EtOAc 4:1) shows the complete disappearance of the UV-active triazole starting material.

• Isolation: Concentrate the mixture under reduced pressure and purify via flash column chromatography to isolate the α -imino functionalized product.

Protocol 2: Ru(II)-Catalyzed C–H Annulation using Iodonium Ylides

Adapted from the synthesis of bridgehead N-heterocycles[7].

• Preparation: Charge a reaction vial with 2-arylbenzimidazole (0.1 mmol), iodonium ylide (0.11 mmol), [Ru(p-cymene)Cl₂]₂ (5.0 mol %), and AgSbF₆ (20 mol %).

• Reaction: Add 1.0 mL of anhydrous solvent (e.g., DCE), seal the vial, and stir the mixture at 40 °C for 12 hours.

• Self-Validation Checkpoint 1 (Homogeneity): The initial heterogeneous suspension must transition to a homogeneous dark solution upon heating, indicating the active generation of the Ru-carbenoid species[7].

• Self-Validation Checkpoint 2 (Byproduct Verification): Prior to purification, analyze an aliquot of the crude mixture via GC-MS. The stoichiometric presence of iodobenzene (m/z 204) serves as an internal validation that the carbene transfer occurred via the intended ylide decomposition pathway rather than off-target degradation[6].

• Isolation: Filter through a short pad of Celite, concentrate, and purify by silica gel chromatography.

Activation Pathways Visualization

Activation pathways of diverse carbene precursors for site-selective C-H functionalization.

References

• Organic Letters (ACS Publications)
• Journal of the American Chemical Society (PMC / ACS)
• Scope of the Reactions of Indolyl- and Pyrrolyl-tethered N-Sulfonyl-1,2,3-triazoles: Rhodium(II)
• Enantioselective Intermolecular C-H Functionalization of Allylic and Benzylic sp(3)
• Iodonium Ylides as Carbene Precursors in Rh(III)
• Molecules (MDPI)
• Ru(II)

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A Comparative Guide to the Synthesis of Diazo Compounds: Flow Chemistry vs. Batch Synthesis

Introduction: The Double-Edged Sword of Diazo Chemistry

Diazo compounds, characterized by the functional group R₂C=N₂=N⁻, are exceptionally versatile reagents in organic synthesis.[1] Their ability to act as precursors for carbenes and carbenoids allows for a vast array of chemical transformations, including cyclopropanations, C-H insertions, and homologations.[2][3] The dinitrogen moiety serves as an excellent leaving group, rendering these reactions clean and atom-efficient.[1] However, this synthetic utility is shadowed by significant safety concerns. Diazo compounds are notoriously toxic, potentially carcinogenic, and prone to explosive decomposition, especially in their concentrated or unstabilized forms.[4][5][6] These hazards have historically limited their application on an industrial scale, making the choice of synthesis methodology a critical decision that directly impacts safety, efficiency, and scalability.[1][7]

This guide provides an in-depth comparison of traditional batch synthesis and modern continuous flow chemistry for the preparation of diazo compounds. We will explore the fundamental principles of each approach, present experimental data, and offer detailed protocols to inform researchers and process chemists in selecting the optimal method for their specific needs.

The Traditional Approach: Batch Synthesis of Diazo Compounds

Batch synthesis has long been the standard method for chemical production in both academic and industrial laboratories.[8] In this approach, all reactants are loaded into a single vessel (a round-bottom flask or reactor), and the reaction is allowed to proceed under controlled conditions until completion.

Methodology and Inherent Risks

A typical batch preparation of a diazo compound, such as ethyl diazoacetate, involves the reaction of a precursor like ethyl glycinate hydrochloride with a diazotizing agent (e.g., sodium nitrite) in a biphasic system.[9][10] The process requires careful control of temperature, often at or below 0°C, to minimize the decomposition of the unstable diazo product and diazonium salt intermediates.[11][12]

The primary drawbacks of batch synthesis for diazo compounds are rooted in safety and scalability:

• Thermal Runaway: The formation of diazo compounds is often highly exothermic.[13] In a large-volume batch reactor, the surface-area-to-volume ratio is low, making efficient heat dissipation challenging.[12] Any failure in cooling can lead to a rapid temperature increase, accelerating decomposition and potentially causing a violent explosion.[14][15]

• Accumulation of Hazardous Material: By its nature, batch processing requires the generation and accumulation of the entire quantity of the diazo compound within the reactor.[15] This inventory of a toxic and explosive intermediate presents a significant inherent risk.[11][16] Distillation of diazo compounds, even under reduced pressure, is considered dangerous.[9][10]

• Mixing and Mass Transfer Issues: Inconsistent mixing in large reactors can lead to localized "hot spots" or areas of high reactant concentration, further increasing the risk of side reactions and decomposition.[17]

• Scalability Challenges: Scaling up a batch diazotization is not a trivial matter. The safety risks associated with thermal control and accumulation of hazardous materials are magnified at larger scales, often requiring specialized and expensive equipment.[8]

Despite these risks, batch synthesis remains a common practice, particularly in research settings, due to its simplicity and the wide availability of standard laboratory glassware.

The Modern Solution: Continuous Flow Chemistry

Flow chemistry, or continuous flow synthesis, is a paradigm shift from traditional batch methods.[18] In a flow system, reactants are continuously pumped from reservoirs through a network of tubing and microreactors where they mix and react.[19] The product is then collected continuously at the outlet. This approach offers fundamental advantages for handling hazardous chemistry.[20][21]

Taming Hazardous Reactions with Precision and Control

The application of flow chemistry to diazo synthesis directly addresses the primary safety and control issues of batch processing.

• Intrinsic Safety: The most significant advantage is the drastic reduction in reaction volume.[15][18] At any given moment, only a very small amount of the hazardous diazo compound exists within the reactor, minimizing the potential impact of any decomposition event.[16]

• Superior Heat and Mass Transfer: Microreactors and tubing have a very high surface-area-to-volume ratio, allowing for extremely efficient heat exchange.[17][22] This enables precise temperature control and virtually eliminates the risk of thermal runaway.[14]

• In-situ Generation and Consumption: Flow chemistry is ideally suited for the on-demand, in-situ generation of unstable intermediates.[23] A flow setup can be designed where the newly formed diazo compound is immediately channeled into a second reactor to be consumed in a subsequent reaction.[1][24] This "telescoping" of reaction steps prevents the isolation and accumulation of the hazardous material.[25]

• Seamless Scalability: Scaling up production in a flow system, often referred to as "scaling out," is achieved by simply running the system for a longer duration or by operating multiple reactors in parallel.[8][19] This avoids the re-optimization and safety re-evaluation often required when scaling up batch processes.

Quantitative Comparison: Flow vs. Batch

The theoretical advantages of flow chemistry translate into tangible improvements in performance, safety, and efficiency.

Parameter	Batch Synthesis	Continuous Flow Synthesis	Rationale & References
Safety	High risk due to accumulation of explosive/toxic material; potential for thermal runaway.	Intrinsically safer due to small reaction volumes and superior heat transfer.[14][15][20]	Flow minimizes inventory of hazardous intermediates, mitigating explosion risk.[11][16]
Yield	Variable; can be lowered by decomposition and side reactions during long reaction times.	Generally higher and more consistent due to precise control over reaction parameters.[18][26]	Minimized residence time and superior temperature control reduce byproduct formation.[12]
Reaction Time	Typically long (minutes to hours) to allow for safe, slow addition of reagents and heat dissipation.	Significantly shorter (seconds to minutes) due to enhanced heat and mass transfer.[18][26]	Efficient mixing and heat exchange accelerate reaction rates safely.[17]
Scalability	Challenging and requires significant process re-development and specialized equipment.	Straightforward "scaling-out" by extending run time or numbering-up reactors.[8][19]	The reaction environment remains consistent regardless of production volume.
Process Control	Limited control over localized temperature and concentration gradients.	Precise and uniform control over temperature, pressure, and residence time.[14][19]	Small reactor dimensions ensure homogeneity and predictable reaction conditions.
Productivity	Limited by cycle time (reaction, workup, cleaning).	High throughput due to continuous operation.	A flow reactor can produce large quantities over time (e.g., up to 19 mol/day of diazomethane).[22]

Experimental Protocols

To provide a practical comparison, we outline representative procedures for the synthesis of ethyl diazoacetate (EDA), a common and versatile diazo compound.

Protocol 1: Traditional Batch Synthesis of Ethyl Diazoacetate

This protocol is adapted from established literature procedures.[9][10] It must be performed with extreme caution in a well-ventilated fume hood behind a blast shield.

Materials:

• Glycine ethyl ester hydrochloride (1 mole)

• Sodium nitrite (1.2 moles)

• Methylene chloride (CH₂Cl₂)

• 5% Sulfuric acid (H₂SO₄)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

• 2-L four-necked round-bottom flask, mechanical stirrer, dropping funnel, thermometer, nitrogen inlet.

Procedure:

• Combine a solution of glycine ethyl ester hydrochloride (140 g, 1 mole) in 250 mL of water with 600 mL of methylene chloride in the 2-L flask.

• Cool the biphasic mixture to -5°C to -9°C using an ice-salt bath while stirring vigorously.

• Flush the flask with nitrogen.

• Slowly add an ice-cold solution of sodium nitrite (83 g, 1.2 moles) in 250 mL of water.

• Over a period of approximately 3 minutes, add 95 g of 5% sulfuric acid from the dropping funnel, ensuring the temperature does not rise above 0°C.[9]

• After stirring for a few minutes, transfer the mixture to a pre-chilled separatory funnel.

• Quickly separate the yellow organic (bottom) layer. The aqueous layer should be handled with care as it may still contain reactive species.

• Immediately wash the organic layer with cold, saturated sodium bicarbonate solution until the washings are neutral, followed by a wash with cold water.

• Dry the organic layer over anhydrous sodium sulfate.

• The solvent can be removed under reduced pressure at a temperature below 30°C. CAUTION: Do not distill the final product to dryness, as concentrated ethyl diazoacetate is explosive.[9][10] Store the resulting solution in a cool, dark place and use it as soon as possible.

Protocol 2: Continuous Flow Synthesis of Ethyl Diazoacetate

This protocol is conceptualized based on published flow methodologies.[12][24][27] It requires a dedicated flow chemistry system with pumps, micromixers, and temperature-controlled reactor modules.

Materials & Equipment:

• Solution A: 2 M Glycine ethyl ester hydrochloride in water.

• Solution B: 2.5 M Sodium nitrite in water.

• Quench Solution: Saturated sodium bicarbonate solution.

• Flow chemistry system with two syringe or HPLC pumps, a T-mixer, a temperature-controlled reactor coil (e.g., 10 mL PFA tubing), and a back-pressure regulator.

Procedure:

• Set up the flow chemistry system as depicted in the workflow diagram below.

• Immerse the reactor coil in a cooling bath set to 10°C.[12]

• Set Pump A (Solution A) and Pump B (Solution B) to equal flow rates (e.g., 1.5 mL/min each) for a total flow rate of 3.0 mL/min. This corresponds to a residence time of approximately 3.3 minutes in a 10 mL reactor.

• Begin pumping both solutions simultaneously through the T-mixer and into the cooled reactor coil.

• The reaction mixture exiting the back-pressure regulator is collected directly into a vigorously stirred, chilled flask containing the quench solution.

• The product can then be extracted from the quenched aqueous mixture using an appropriate organic solvent (e.g., methylene chloride).

• The resulting organic solution of ethyl diazoacetate can be used directly in a subsequent telescoped flow reaction or dried for storage. This method avoids the isolation of the neat, hazardous compound.[24]

Workflow Visualization

The fundamental differences in the operational logic of batch and flow synthesis are best illustrated visually.

Caption: Batch synthesis workflow for diazo compounds.

Caption: Continuous flow synthesis workflow for diazo compounds.

Conclusion: A Clear Verdict for Safety and Efficiency

For the synthesis of diazo compounds, continuous flow chemistry represents a transformative leap forward from traditional batch methods. The ability to perform these hazardous reactions in a miniaturized, precisely controlled environment drastically improves safety by eliminating the accumulation of explosive intermediates and mitigating the risk of thermal runaway.[5][14] Furthermore, flow chemistry offers enhanced control, leading to higher yields, greater reproducibility, and a streamlined path to scalability.[18][19] While batch synthesis may remain a viable option for small-scale, exploratory work where dedicated equipment is unavailable, the adoption of flow technology is a compelling and logical progression for any researcher, scientist, or drug development professional seeking to harness the synthetic power of diazo compounds safely and efficiently.

References

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• Syrris. (2025). Efficiency and Safety: Transforming Chemical Processes with Flow Chemistry. Available at: [Link]

• Challener, C. A. (2017). Hazardous Chemistry: Choosing Batch or Flow. Pharmaceutical Technology. Available at: [Link]

• Strupiński, P., et al. (2013). Continuous Flow Generation and Reactions of Anhydrous Diazomethane Using a Teflon AF-2400 Tube-in-Tube Reactor. Organic Letters. Available at: [Link]

• Sheeran, J. W., et al. (2021). Scalable On-Demand Production of Purified Diazomethane Suitable for Sensitive Catalytic Reactions. Organic Process Research & Development. Available at: [Link]

• Müller, S. T. R., & Wirth, T. (2015). Diazo compounds in continuous-flow technology. ChemSusChem. Available at: [Link]

• Ponomarev, A. O., et al. (2020). A scalable and safe continuous flow procedure for in-line generation of diazomethane and its precursor MNU. Green Chemistry. Available at: [Link]

• Müller, S. T. R., et al. (2014). Safe Generation and Direct Use of Diazoesters in Flow Chemistry. Synlett. Available at: [Link]

• Glotz, G., & Legros, F. (2018). The Generation of Diazo Compounds in Continuous-Flow. Chemistry – A European Journal. Available at: [Link]

• Syrris. (n.d.). Flow Chemistry in the Pharmaceutical Industry. Retrieved from [Link]

• Vilela, M. F. F., et al. (2017). Continuous Flow Chemistry: Reaction of Diphenyldiazomethane with p-Nitrobenzoic Acid. Journal of Visualized Experiments. Available at: [Link]

• Pure Synth. (2025). Improving Safety and Efficiency in Custom Synthesis Using Flow Techniques. Available at: [Link]

• Deadman, B. J., et al. (2015). Taming hazardous chemistry in flow: the continuous processing of diazo and diazonium compounds. Chemistry. Available at: [Link]

• Müller, S. T. R. (2014). Diazo Compounds in Continuous Flow Technology. Cardiff University. Available at: [Link]

• World Scientific Publishing. (n.d.). Chapter 14: Diazo Compounds in Flow Chemistry. Retrieved from [Link]

• Searle, N. E. (1956). Ethyl Diazoacetate. Organic Syntheses. Available at: [Link]

• Uniqsis. (2025). Flow chemistry as a tool for high throughput experimentation. Digital Discovery. Available at: [Link]

• Womack, E. B., & Nelson, A. B. (1944). Ethyl Diazoacetate. Organic Syntheses. Available at: [Link]

• Reddy, P. V., & Pace, V. (2025). Diazo compounds: synthesis, carbene generation and reactivity. Organic & Biomolecular Chemistry. Available at: [Link]

• Tran, D. N., et al. (2014). Flow chemistry as a discovery tool to access sp2–sp3 cross-coupling reactions via diazo compounds. Chemical Science. Available at: [Link]

• Wikipedia. (n.d.). Ethyl diazoacetate. Retrieved from [Link]

• ResearchGate. (n.d.). Comparison between batch and flow process; advantages and challenges in flow devices. Retrieved from [Link]

• Britton, J., et al. (2024). The continuous flow synthesis of azos. Journal of Flow Chemistry. Available at: [Link]

• Deadman, B. J., et al. (2021). A comprehensive review of flow chemistry techniques tailored to the flavours and fragrances industries. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Glotz, G., & Legros, F. (2018). The Generation of Diazo Compounds in Continuous-Flow. PubMed. Available at: [Link]

• Lab Manager. (2025). Batch vs. Continuous Flow Chemistry: Which Process is More Suitable for Your Lab? Available at: [Link]

• NJ Bio, Inc. (n.d.). Flow Chemistry. Retrieved from [Link]

• Zhang, X., et al. (2024). Continuous Flow Synthesis of Ethyl Diazoacetate and CFD Analysis of Micromixing Efficiency in a Microreactor. Industrial & Engineering Chemistry Research. Available at: [Link]

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Mechanistic insights into iron-catalyzed N-H insertion reactions

An in-depth technical analysis for researchers, scientists, and drug development professionals evaluating transition-metal catalysts for C–N bond formation.

The Shift Toward Earth-Abundant Catalysis in C–N Bond Formation

The insertion of carbenes into N–H bonds is a foundational transformation in organic synthesis and drug development, providing direct access to unnatural amino acids, functionalized heterocycles, and complex pharmaceutical intermediates. Historically, this transformation has relied heavily on precious metal catalysts, particularly rhodium (e.g., Rh₂(OAc)₄) and ruthenium complexes[1]. While effective, these metals present significant drawbacks for scalable drug development: high cost, inherent toxicity, and the frequent need for rigorous operational controls (such as the slow, continuous addition of diazo reagents) to prevent catalyst poisoning or unwanted side reactions[1],[2].

Recent mechanistic breakthroughs have positioned iron porphyrins—specifically Iron(III) tetraphenylporphyrin chloride, Fe(TPP)Cl—as superior alternatives. By leveraging the unique electronic properties of the Fe(III) center, researchers can achieve quantitative yields in a fraction of the time required by precious metals, all while operating under mild, one-pot conditions[1].

Mechanistic Insights: The Iron Carbene Pathway

To understand why Fe(TPP)Cl outperforms traditional rhodium and ruthenium systems, we must examine the causality of the catalytic cycle. The reaction relies on the decomposition of a diazo compound, such as ethyl diazoacetate (EDA), to form a highly electrophilic metal-carbene intermediate[3].

Unlike ruthenium catalysts, which are often poisoned by the coordination of nucleophilic primary amines[2], Fe(III) porphyrins exhibit an inverse behavior: their catalytic activity is actually accelerated by the presence of amines[3].

The Rate-Determining Step: Linear free-energy relationships (Hammett plots) for the insertion of EDA into para-substituted anilines yield a negative reaction constant (ρ = -0.66)[3]. This negative value confirms that electron-donating groups on the amine significantly enhance the reaction rate. Consequently, the rate-determining step is the nucleophilic attack of the amine onto the electrophilic iron-carbene complex, forming a zwitterionic intermediate before a rapid proton transfer yields the final N-H insertion product[3],[4].

Catalytic cycle of Fe(TPP)Cl-mediated N-H insertion.

Comparative Performance Analysis: Iron vs. Alternatives

When evaluating catalysts for process chemistry or library synthesis, operational simplicity and chemoselectivity are paramount. The table below synthesizes the performance data of Fe(TPP)Cl against standard rhodium and ruthenium alternatives.

Catalyst System	Typical Yield	Reaction Time	Chemoselectivity	Operational Advantage / Disadvantage
Fe(TPP)Cl	68–97%[1]	< 10 min[1]	High (Mono-insertion favored)	Advantage: One-pot procedure; no slow addition of EDA required[1]. Low toxicity.
Rh₂(OAc)₄	Moderate–High	1–12 h	Moderate	Disadvantage: Prone to dual-insertion (over-alkylation)[5]. High cost and toxicity[6].
Ru(TMP)CO	63–81%[1]	2–18 h[1]	Moderate	Disadvantage: Requires simultaneous/slow addition to prevent amine poisoning[2].

The Causality of Superior Selectivity: A common failure mode in carbene chemistry is the dimerization of the diazo compound to form diethyl fumarate or maleate. Because Fe(III) porphyrins consume EDA so rapidly upon carbene formation, the local concentration of unreacted EDA remains functionally zero. This kinetic advantage completely suppresses diazo dimerization, allowing for a rapid, one-pot addition of reagents without the need for syringe pumps[1],[3]. Furthermore, while rhodium catalysts often struggle with chemoselectivity, leading to a mixture of single- and dual-insertion products[5], Fe(TPP)Cl maintains high fidelity for mono-insertion.

Self-Validating Experimental Protocol: Fe(TPP)Cl-Catalyzed N-H Insertion

To ensure reproducibility, the following protocol is designed as a self-validating system. Each phase contains internal checkpoints to verify mechanistic integrity without requiring complex intermediate isolation.

Step-by-step experimental workflow for Fe-catalyzed N-H insertion.

Step 1: Catalyst and Substrate Preparation

• Action: In a dry reaction vial equipped with a magnetic stir bar, add Fe(TPP)Cl (1.0 mol %) and the target amine (1.0 equivalent). Dissolve the mixture in anhydrous CH₂Cl₂ to achieve a 0.5 M concentration.

• Causality & Validation: Fe(TPP)Cl is air-stable, allowing for benchtop setup. The solution will take on the characteristic dark hue of the dissolved porphyrin. The presence of the amine immediately primes the Fe(III) center for accelerated catalysis[3].

Step 2: One-Pot Carbene Generation

• Action: Add Ethyl Diazoacetate (EDA, 1.1 equivalents) directly to the stirring solution in a single portion at ambient temperature.

• Causality & Validation: Do not use a syringe pump. The immediate, controlled evolution of N₂ gas serves as visual validation that the Fe-carbene intermediate is forming and turning over. If the reaction vigorously boils, the catalyst loading may be too high; if no gas evolves, the EDA may be degraded.

Step 3: Reaction Monitoring

• Action: Allow the reaction to stir for 10 minutes at room temperature.

• Causality & Validation: The reaction is kinetically rapid[1]. Spotting the mixture on a TLC plate (Hexanes/EtOAc) should reveal the complete consumption of the amine within this 10-minute window.

Step 4: Analytical Validation and Workup

• Action: Filter the crude mixture through a short pad of silica gel to remove the iron porphyrin catalyst (eluting with CH₂Cl₂/EtOAc), then concentrate under reduced pressure. Analyze the crude mixture via GC/MS or ¹H NMR.

• Causality & Validation: A successful, self-validated reaction will show the target N-substituted glycine ester with an absolute absence of diethyl fumarate or maleate peaks in the GC trace[1]. The absence of these dimers proves that the nucleophilic attack of the amine outcompeted the dimerization pathway, validating the high efficiency of the Fe(III) system.

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A Comparative Guide to the Efficacy of Ethyl 2-(4-bromophenyl)-2-diazoacetate in Complex Molecule Synthesis

This guide provides an in-depth technical analysis of ethyl 2-(4-bromophenyl)-2-diazoacetate, a key reagent in modern organic synthesis. We will objectively compare its performance against traditional diazo compounds, supported by experimental data, and provide detailed protocols for its application. Our focus is on elucidating the causal relationships behind its enhanced efficacy in constructing complex molecular architectures, offering researchers and drug development professionals a comprehensive resource for leveraging this powerful tool.

Introduction: The Unique Role of Aryldiazoacetates in Synthesis

Diazo compounds are exceptionally versatile intermediates in organic chemistry, primarily serving as precursors to metallocarbenes.[1] These reactive species enable a host of powerful transformations, including cyclopropanation, C–H bond insertion, and ylide formation.[2][3] However, the utility and selectivity of these reactions are profoundly influenced by the substituents on the diazo carbon.

The classical reagent, ethyl diazoacetate (EDA), is an "acceptor-only" diazo compound, where the carbene is stabilized solely by the electron-withdrawing ester group. In contrast, ethyl 2-(4-bromophenyl)-2-diazoacetate belongs to the class of "donor-acceptor" diazo compounds. The aryl group can electronically stabilize the carbene intermediate, which fundamentally alters its reactivity profile. The 4-bromo substituent further modulates these electronic properties, providing a handle for subsequent cross-coupling reactions. This guide will explore how these structural features translate into tangible synthetic advantages.

A critical consideration when working with any diazo compound is safety. These reagents are often toxic and potentially explosive, especially in concentrated form or when subjected to heat or acid.[4][5][6] All manipulations should be conducted in a well-ventilated fume hood, behind a safety shield, and with appropriate personal protective equipment.[1][4][5] Modern approaches, such as in-situ generation or the use of continuous flow technology, can significantly mitigate these risks and are highly recommended for larger-scale applications.[2][7]

Core Application: Transition Metal-Catalyzed Cyclopropanation

Cyclopropanation is a cornerstone transformation of diazo compounds, providing rapid access to strained three-membered rings that are prevalent in natural products and pharmaceuticals. The choice of diazo reagent and catalyst is paramount in controlling reaction efficiency and stereoselectivity.

Comparative Analysis: Ethyl 2-(4-bromophenyl)-2-diazoacetate vs. Ethyl Diazoacetate (EDA)

The primary distinction in performance arises from the different nature of the carbene intermediates generated. Dirhodium and diruthenium tetracarboxylates are exceptional catalysts for these carbene transfer reactions.[8]

• Reactivity and Selectivity: The phenyl group in aryldiazoacetates enhances the stability of the rhodium-carbene intermediate. This increased stability often leads to higher diastereoselectivity in cyclopropanation reactions compared to EDA.[9] The reaction becomes more predictable and less prone to side reactions like C-H insertion, especially with less reactive alkenes.

• Catalyst Systems: While rhodium(II) catalysts like Rh₂(OAc)₄ are standard, silver-based catalysts such as AgSbF₆ have shown a different and sometimes superior reactivity profile with donor-acceptor diazo compounds like methyl phenyldiazoacetate.[9] Silver catalysis can effectively cyclopropanate sterically hindered alkenes that are unreactive under rhodium catalysis, demonstrating the importance of matching the catalyst to the diazo reagent.[9] Chiral diruthenium catalysts have also been developed that provide high levels of enantioselectivity with aryldiazoacetates.[8]

Data Summary: Cyclopropanation Performance

Reagent	Alkene	Catalyst	Yield (%)	d.r. (trans:cis)	ee (%)	Reference
Ethyl 2-(4-bromophenyl)-2-diazoacetate	Styrene	Ru₂(S-TPPTTL)₄·BArF	70	>20:1	82	[8]
Methyl Phenyldiazoacetate	Styrene	AgSbF₆	96	>94:6	N/A	[9]
Ethyl Diazoacetate (EDA)	Styrene	Rh₂(OAc)₄	~80-90	~2:1 to 3:1	N/A	(Typical)
Ethyl Diazoacetate (EDA)	1-Hexene	Rh₂(OAc)₄	75	~1.2:1	N/A	(Typical)

Note: Data is compiled from different sources for illustrative purposes. Direct comparison requires identical reaction conditions.

Workflow & Mechanism

The general workflow for a catalyzed carbene transfer reaction is straightforward, involving the slow addition of the diazo compound to a solution of the substrate and catalyst. This slow addition is crucial for safety and to maintain a low concentration of the reactive carbene intermediate, minimizing side reactions.

Caption: General experimental workflow for catalyzed cyclopropanation.

The catalytic cycle involves the formation of a metal-carbene intermediate, which then reacts with the alkene.

Caption: Simplified catalytic cycle for rhodium-catalyzed cyclopropanation.

C-H Functionalization: A Modern Synthetic Shortcut

Direct insertion of a carbene into a C–H bond is one of the most powerful methods for streamlining synthesis, avoiding lengthy pre-functionalization steps.[10] Here, the properties of donor-acceptor carbenes derived from reagents like ethyl 2-(4-bromophenyl)-2-diazoacetate are particularly advantageous.

Comparative Analysis: Enhanced Selectivity

The increased stability and electrophilicity of donor-acceptor carbenes, compared to acceptor-only carbenes from EDA, allow for greater control over the site of C-H insertion.

• Regioselectivity: In molecules with multiple C-H bonds, donor-acceptor carbenes exhibit a higher preference for insertion into electron-rich or sterically accessible C-H bonds. For example, highly regio-, diastereo-, and enantioselective C-H functionalization at the unactivated C(2) position of n-alkanes has been achieved using a bulky dirhodium(II) catalyst and a derivative of 2-(4-bromophenyl)-2-diazoacetate.[11] This level of control is difficult to achieve with less stable carbenes from EDA.

• Chemo- and Stereoselectivity: The fine-tuned reactivity prevents unwanted side reactions. In complex substrates, this means C-H insertion can be favored over other potential pathways like cyclopropanation or aromatic addition. Furthermore, the development of advanced iridium and rhodium catalysts has enabled highly enantioselective C-H insertion reactions.[12][13]

Data Summary: C-H Insertion Performance

Diazo Reagent	Substrate	Catalyst	Product Site	Yield (%)	d.r.	ee (%)	Reference
2,2,2-trichloroethyl 2-(4-bromophenyl)-2-diazoacetate	n-Pentane	Rh₂(R-3,5-di(p-tBuC₆H₄)TPCP)₄	C(2)	99 (total)	20:1	99	[11]
Ethyl Diazoacetate (EDA)	Phthalan	Ir(III)-phebim	C-H Insertion	~70-80	N/A	up to 90:10 e.r	[12]
Ethyl Diazoacetate (EDA)	Indole	Rh(II)/Cu(I)	C-H Insertion	Low Yields	N/A	N/A	[10]

Ylide Formation and Olefination Reactions

Diazo compounds can react with heteroatoms (e.g., sulfur, phosphorus) to form ylides, which are valuable intermediates for olefination reactions. The reaction of a metal carbene with a phosphine, for instance, can generate a phosphorus ylide in situ, which can then undergo a Wittig-type reaction with an aldehyde or ketone.[14]

Comparative Analysis: A Pathway to E-Alkenes

While the classic Wittig reaction often gives mixtures of E/Z isomers or favors the Z-isomer with simple ylides, the pathway involving diazo compounds offers an alternative with distinct stereochemical outcomes.[15][16]

• Stereoselectivity: A notable application is the generation of phosphorus ylides from phosphites and diazo compounds. This method, particularly with semi-stabilizing groups like the aryl group in aryldiazoacetates, can lead to very high E-selectivity in the subsequent olefination.[14] This provides a complementary approach to traditional methods. For example, reacting ethyl diazoacetate with aldehydes in the presence of (MeO)₃P and LiBr can lead to a Horner-Wadsworth-Emmons-type reaction with high E selectivity.[14] The use of an aryldiazoacetate in this system would be expected to perform similarly, providing access to α,β-unsaturated aryl esters.

Experimental Protocols

Caution: Diazo compounds are toxic and potentially explosive.[4][5] These procedures must be performed in a chemical fume hood behind a safety shield. Avoid ground glass joints and contact with acids or high temperatures.[1][6]

Protocol 1: Rhodium-Catalyzed Cyclopropanation of Styrene

• Setup: To a 50 mL, three-necked, round-bottomed flask equipped with a magnetic stirrer, a nitrogen inlet, and a rubber septum, add dirhodium(II) acetate (Rh₂(OAc)₄, ~1-2 mol%) and styrene (1.0 eq).

• Solvent Addition: Add anhydrous dichloromethane (DCM) to achieve a final substrate concentration of approximately 0.1 M.

• Diazo Preparation: In a separate vial, dissolve ethyl 2-(4-bromophenyl)-2-diazoacetate (1.2 eq) in anhydrous DCM.

• Reaction: Draw the diazo solution into a gas-tight syringe and place it on a syringe pump. Add the solution to the stirred reaction mixture at room temperature over a period of 4-6 hours.

• Monitoring: Monitor the reaction by TLC or GC-MS. The disappearance of the diazo compound (a yellow spot on TLC) and the formation of the product can be tracked. Nitrogen gas evolution will be observed during the addition.

• Workup: Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure cyclopropane product. Characterize by ¹H NMR, ¹³C NMR, and HRMS.

Protocol 2: Synthesis of Ethyl Diazoacetate (EDA) - for Comparison

This procedure is adapted from Organic Syntheses.[17]

• Setup: In a 2 L four-necked flask fitted with a mechanical stirrer, dropping funnel, and thermometer, mix a solution of ethyl glycinate hydrochloride (1.0 eq) in water with methylene chloride at a 1:2.4 v/v ratio. Cool the mixture to -5°C.

• Nitrite Addition: Add an ice-cold aqueous solution of sodium nitrite (1.2 eq) with vigorous stirring.

• Acidification: Lower the temperature to -9°C and add 5% sulfuric acid dropwise over ~3 minutes, maintaining the temperature below -5°C.

• Reaction: Stir the mixture for 1 hour at -5°C.

• Workup: Separate the organic (lower) layer. Wash the organic layer with cold aqueous sodium bicarbonate solution until neutral, then with brine.

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate. Filter and concentrate the solution at a pressure of 20 mm Hg with a maximum pot temperature of 35°C to avoid explosion.[17] The resulting yellow oil is EDA, pure enough for most uses. DO NOT DISTILL. Store in a dark bottle in a cool place and use as soon as possible.[18]

Conclusion

Ethyl 2-(4-bromophenyl)-2-diazoacetate is a superior reagent for many applications in complex molecule synthesis when compared to simpler counterparts like ethyl diazoacetate. Its nature as a donor-acceptor diazo compound leads to more stable carbene intermediates, which translates into higher yields, enhanced diastereoselectivity, and greater regiochemical control in key transformations such as cyclopropanation and C-H functionalization. The presence of the bromo-aryl moiety not only modulates reactivity but also serves as a valuable synthetic handle for post-transformation diversification via cross-coupling chemistry. While the inherent hazards of diazo compounds necessitate careful handling, the synthetic advantages offered by ethyl 2-(4-bromophenyl)-2-diazoacetate make it an indispensable tool for chemists aiming to construct complex molecular targets with precision and efficiency.

References

• Working with Hazardous Chemicals - Organic Syntheses. (n.d.). Organic Syntheses. Retrieved from [Link]

• Planas, O., et al. (2019). Enantioselective Assembly of Congested Cyclopropanes using Redox-Active Aryldiazoacetates. ACS Catalysis. Retrieved from [Link]

• Guo, Y., et al. (2020). Substrate‐Controlled Cyclopropanation Reactions of Glycals with Aryl Diazoacetates. ChemCatChem. Retrieved from [Link]

• Varela-Fernández, A., et al. (2013). Diruthenium Tetracarboxylate-Catalyzed Enantioselective Cyclopropanation with Aryldiazoacetates. Organometallics. Retrieved from [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of Ethyl 2-(4-bromophenyl)-2-diazoacetate

This document provides a detailed, safety-first protocol for the proper handling and disposal of Ethyl 2-(4-bromophenyl)-2-diazoacetate. As a diazo-containing compound, this reagent possesses significant potential hazards, including explosive instability and high toxicity.[1][2][3] Adherence to the procedures outlined below is critical for ensuring laboratory safety and regulatory compliance. This guide moves beyond a simple checklist, providing the scientific rationale behind each critical step to empower researchers with a deep, actionable understanding of the process.

The Principle of Inactivation: Why Quenching is Non-Negotiable

The core of this disposal procedure is the chemical deactivation, or "quenching," of the diazo group. The C=N₂ functional group is energetically unstable and can decompose exothermically, and sometimes explosively, to release nitrogen gas (N₂).[1] This decomposition can be initiated by heat, shock, or exposure to acid.[1][4] The primary objective of quenching is to facilitate this decomposition in a slow, controlled manner, converting the hazardous diazo compound into a more stable, manageable chemical waste stream before it enters a disposal container. Attempting to dispose of unquenched diazo compounds poses a severe risk of pressure buildup and explosion in the waste container.

Hazard Assessment & Personal Protective Equipment (PPE) Protocol

Before handling Ethyl 2-(4-bromophenyl)-2-diazoacetate for any purpose, including disposal, a thorough understanding of its hazards is essential. All handling and quenching operations must be performed inside a certified chemical fume hood.[1][5]

Table 1: Summary of Primary Hazards

Hazard Category	Description & Causality	Supporting Sources
Explosive Instability	Diazo compounds are known to be thermally unstable and can decompose exothermically. This decomposition is often catalyzed by strong acids, leading to a rapid and dangerous release of nitrogen gas and potential for a runaway reaction.[1] They can be sensitive to heat, shock, and static discharge.[1][6]	[1][4][6]
Toxicity	Diazo compounds are presumed to be highly toxic.[2][3] They can be harmful if inhaled, ingested, or absorbed through the skin, causing irritation to the skin, eyes, and respiratory system.[5][6]	[2][3][5][6]
Flammability	The parent compound, ethyl diazoacetate, is classified as a flammable liquid.[5][7] The presence of organic solvent in reaction mixtures further increases this risk.	[5][7]

A mandatory PPE ensemble is required to mitigate these risks. This is not merely a recommendation but a critical line of defense.

• Body Protection: A flame-resistant lab coat is essential.[1][6]

• Hand Protection: Use chemical-resistant nitrile gloves.[1][6] Inspect gloves for any signs of degradation or puncture before use. For quenching operations, consider wearing two pairs of gloves (double-gloving).

• Eye and Face Protection: ANSI-approved, tight-fitting chemical safety goggles are required.[6] These must be supplemented with a full-face shield, particularly during the quenching process where there is a heightened risk of splashes or rapid gas evolution.[1][6]

• Respiratory Protection: All work must be conducted in a chemical fume hood to prevent inhalation of vapors.[5]

Step-by-Step Protocol for the Deactivation (Quenching)

This protocol is designed to safely neutralize residual Ethyl 2-(4-bromophenyl)-2-diazoacetate in a reaction mixture or as a standalone waste stream.

Materials:

• Reaction mixture or waste solution containing Ethyl 2-(4-bromophenyl)-2-diazoacetate.

• Ice-water bath.

• Stir plate and stir bar.

• Dropping funnel or pipette.

• 1 M Acetic Acid solution.

Procedure:

• Prepare the Work Area: Ensure the chemical fume hood sash is lowered to the appropriate working height. Have spill control materials (inert absorbent like vermiculite or sand) readily available.[5][8]

• Cool the Mixture: Place the flask containing the diazo compound into an ice-water bath and begin stirring. Allow the solution to cool to 0 °C.

  • Scientist's Note: Cooling is a critical control measure. It slows the rate of the quenching reaction, preventing a dangerous exotherm and allowing for better management of gas evolution.[1]

• Initiate Quenching: Slowly add the 1 M acetic acid solution dropwise using a dropping funnel or pipette.

  • CRITICAL CAUTION: The rate of addition must be carefully controlled to maintain a gentle and steady effervescence (bubbling) as nitrogen gas is released. A rapid addition can lead to a violent, uncontrolled reaction and dangerous pressure buildup.[1] Never use a strong acid, as it can catalyze a violent decomposition.[1]

• Monitor the Reaction: Continue the slow, dropwise addition of acetic acid. The visual endpoint for this process is the complete disappearance of the characteristic yellow color of the diazo compound and the cessation of all gas evolution.[1]

• Ensure Complete Deactivation: Once gas evolution has stopped and the solution is colorless, allow the mixture to slowly warm to room temperature while continuing to stir for a minimum of 30-60 minutes.

  • Scientist's Note: This final stirring period ensures that any trace amounts of the diazo compound have been fully quenched, preventing delayed reactions in the waste container.[1]

• Final State: The reaction mixture is now considered "quenched." The primary hazard of the diazo group has been eliminated.

Post-Quenching Waste Management & Disposal

The quenched solution is no longer shock-sensitive from the diazo group, but it remains a hazardous chemical waste stream containing a brominated aromatic compound and organic solvents.

• Containerization: Transfer the quenched solution to a dedicated, leak-proof hazardous waste container. The container must be made of a compatible material and have a tightly sealing cap.[9] Do not overfill the container; leave at least 10-20% headspace for vapor expansion.[9]

• Labeling: Clearly label the container with a hazardous waste tag. The label must accurately list all chemical constituents and their approximate concentrations.[10] Use full chemical names, not formulas or abbreviations.[9]

• Storage: Store the sealed waste container in a designated satellite accumulation area, away from incompatible materials like strong oxidizers.[11]

• Final Disposal: Arrange for pickup and disposal through your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal company. Disposal must be in strict accordance with all local and national regulations.[10][12][13]

Emergency Procedures: Spill & Exposure Management

In Case of a Spill:

• Evacuate all non-essential personnel from the immediate area.[8]

• If safe to do so, eliminate any nearby ignition sources.[14]

• Wearing the full PPE ensemble described in Section 2, contain the spill using an inert absorbent material such as sand, vermiculite, or diatomite.[5]

• Carefully collect the absorbed material using non-sparking tools and place it into a sealable container for disposal as hazardous waste.[8][15]

• Thoroughly decontaminate the spill area.

In Case of Personal Exposure:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][16]

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove all contaminated clothing. Seek medical attention if irritation persists.[5][17]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.[5]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[15][17]

Visualization: Disposal Decision Workflow

The following diagram illustrates the logical workflow for the safe disposal of Ethyl 2-(4-bromophenyl)-2-diazoacetate.

Caption: Disposal workflow for diazoacetate waste.

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Personal protective equipment for handling Ethyl 2-(4-bromophenyl)-2-diazoacetate

As a Senior Application Scientist, I approach the handling of α -diazo esters not just as a procedural requirement, but as an exercise in rigorous risk management and thermodynamic control. Ethyl 2-(4-bromophenyl)-2-diazoacetate (CAS 758692-47-6) is a highly versatile reagent for cyclopropanation, X-H insertion, and ylide formation. However, like all diazo compounds, it carries a substantial energetic payload.

A failure to respect the physical chemistry of this compound can lead to rapid, uncontrolled exothermic decomposition. This guide provides the definitive operational and disposal framework for handling Ethyl 2-(4-bromophenyl)-2-diazoacetate, ensuring that every protocol you execute is a self-validating system designed to protect both the researcher and the integrity of the experiment.

The Causality of the Hazard: Why Diazoacetates Demand Respect

To understand the required Personal Protective Equipment (PPE), we must first understand the molecular hazard. Diazo compounds possess a high enthalpy of decomposition ( ΔHD​≈−100 to −150 kJ/mol)[1]. When exposed to thermal stress, mechanical shock, or catalytic triggers (such as transition metals or strong acids), the molecule rapidly dissociates. This dissociation yields a highly reactive carbene intermediate and expels nitrogen gas ( N2​ )[1].

The sudden generation of N2​ gas within a closed system leads to severe overpressurization, while the exothermic nature of the reaction can vaporize surrounding solvents, resulting in a catastrophic explosion[2]. Furthermore, the addition of the electron-withdrawing 4-bromophenyl group lowers the thermal initiation temperature compared to simple aliphatic diazoacetates, narrowing your margin of error[1].

Mechanistic pathway of diazoacetate decomposition and nitrogen gas release.

Quantitative Risk Assessment

The table below contextualizes the thermal stability of diazoacetates. Note that aryl-substituted diazoacetates initiate decomposition at significantly lower temperatures than their aliphatic counterparts.

Table 1: Comparative Thermal Stability of Diazoacetates

Compound	Onset Temperature ( Tonset​ )	Enthalpy of Decomposition ( ΔHD​ )	Reference
Ethyl diazoacetate	135 °C	-145 kJ/mol	[2]
Ethyl (phenyl)diazoacetate	60–85 °C	-102 kJ/mol (average)	[1]
Ethyl 2-(4-bromophenyl)-2-diazoacetate	< 85 °C (Estimated)	Highly Exothermic	[1]

Mandatory PPE Matrix & Mechanistic Rationale

Standard laboratory attire is insufficient. Every piece of PPE must be selected to mitigate a specific physical or chemical threat posed by Ethyl 2-(4-bromophenyl)-2-diazoacetate[3][4].

Table 2: PPE Requirements and Causality

PPE Item	Specification	Mechanistic Rationale (The "Why")
Lab Coat	Flame-resistant, Anti-static material.	Static discharge can ignite solvent vapors or initiate the decomposition of dry, concentrated diazo compounds[4].
Gloves	Heavy-duty Nitrile or Neoprene (Double-gloved).	Diazoacetates are toxic, skin irritants, and potential sensitizers. Thick barriers prevent percutaneous absorption[4][5].
Eye/Face Protection	ANSI-approved splash goggles + Polycarbonate Face Shield.	Protects against sudden, violent splattering caused by uncontrolled N2​ gas evolution during a runaway reaction[4].
Engineering Control	Fume Hood with a heavy Polycarbonate Blast Shield.	Deflects shrapnel in the event of glassware failure due to overpressurization[6].

Operational Workflow: Safe Reaction Setup

To build a self-validating safety system, your experimental design must actively prevent the accumulation of unreacted diazo compound.

Step-by-Step Reaction Methodology:

• Inert Preparation: Flush the reaction flask with inert gas ( N2​ or Argon) to prevent oxidative side reactions and moisture ingress.

• Solvent Dilution: Never handle Ethyl 2-(4-bromophenyl)-2-diazoacetate as a neat solid or highly concentrated oil if avoidable. Dissolve it in an appropriate anhydrous solvent (e.g., dichloromethane or toluene) to act as a thermal sink[5][6].

• Friction Avoidance: Do not use ground-glass joints for storing or transferring the diazo compound; the mechanical friction can trigger detonation. Use Teflon-wrapped septa[1][4].

• Temperature Control: Submerge the reaction vessel in a cooling bath (e.g., 0 °C ice/water) prior to reagent introduction[4].

• Catalyst First, Diazo Last: Introduce your transition metal catalyst (e.g., Rh2​(OAc)4​ or Cu(acac)2​ ) into the reaction flask before the diazo compound[6].

• Controlled Addition: Add the diazo solution dropwise via a pressure-equalizing addition funnel. Causality: Dropwise addition ensures the diazo compound is immediately consumed by the catalyst upon entering the flask, preventing a dangerous accumulation of energetic reagent that could suddenly decompose[1][6].

Step-by-step operational workflow for handling diazoacetate reagents.

Safe Quenching and Disposal Plan

The most critical phase of handling diazoacetates is the safe destruction of excess reagent. Exposing a diazo compound to strong mineral acids (like concentrated HCl or H2​SO4​ ) will cause violent, uncontrolled gas evolution. Instead, industry best practices dictate a controlled quench using a weak acid[7].

Step-by-Step Quenching Methodology:

• Thermal Arrest: Transfer the reaction vessel containing the residual Ethyl 2-(4-bromophenyl)-2-diazoacetate to an ice-water bath (0–5 °C) to suppress the baseline reaction rate[7].

• Quench Preparation: In a separate, oversized vessel (to accommodate gas expansion), prepare a quenching solution of 50 wt% aqueous acetic acid (Use at least 10 equivalents relative to the remaining diazo compound)[7].

• Inverse Addition (Critical Step): Using an addition funnel, slowly add the diazo solution dropwise into the vigorously stirred acetic acid solution. Causality: Adding the diazo to the acid (rather than acid to diazo) ensures the diazo compound is always the limiting reagent. This prevents a buildup of unreacted material that could suddenly auto-catalyze and overpressurize the flask[7].

• Monitoring: Observe the controlled evolution of N2​ gas. Maintain the internal temperature below 10 °C.

• Self-Validation: Stir the mixture until gas evolution completely ceases and the characteristic yellow/red color of the diazo compound dissipates. You can use a starch-iodide paper test (which should turn blue in the acidic environment) or TLC to definitively confirm the absence of the diazo species[4][7].

• Waste Routing: Once neutralized, the resulting non-hazardous ethyl hydroxyacetate derivative can be separated. The aqueous and organic layers should be disposed of in standard laboratory waste streams in accordance with institutional and EPA guidelines[7][8].

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